Olanexidine Hydrochloride semihydrate

Core Science & Biosynthesis

Synthesis and Characterization of Olanexidine Hydrochloride Semihydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Olanexidine, a potent biguanide (B1667054) antiseptic, is a critical agent in preventing surgical site infections. Its hydrochloride semihydrate salt is a key intermediate in the formulation of the clinically used gluconate salt. This technical guide provides an in-depth overview of the synthesis and characterization of Olanexidine Hydrochloride Semihydrate. It includes a detailed, compiled experimental protocol for its synthesis, a summary of its physicochemical properties, and a discussion of its antimicrobial mechanism of action. This document is intended to serve as a valuable resource for researchers and professionals involved in the development and study of antiseptic agents.

Introduction

Olanexidine, chemically known as 1-(3,4-dichlorobenzyl)-5-octylbiguanide, is a broad-spectrum antiseptic agent with significant bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains. It is particularly valued for its rapid and persistent antimicrobial effect, making it a suitable agent for skin disinfection prior to surgical procedures. The hydrochloride semihydrate is a stable, crystalline form of Olanexidine, often used as a precursor in the production of other salt forms, such as the more soluble gluconate salt used in commercial formulations.

This guide details a plausible synthetic route to Olanexidine Hydrochloride Semihydrate based on publicly available patent literature and established chemical principles. It also outlines the available characterization data and the well-accepted mechanism of its antimicrobial action.

Synthesis of Olanexidine Hydrochloride Semihydrate

The synthesis of Olanexidine Hydrochloride Semihydrate is a multi-step process that involves the formation of a biguanide structure through the coupling of an alkylamine and a substituted benzylamine. The most commonly cited route involves the preparation of an activated guanidine (B92328) intermediate followed by condensation.

Synthetic Pathway

The overall synthetic scheme can be visualized as a two-step process starting from commercially available reagents.

An In-depth Technical Guide to the Physicochemical Properties of Olanexidine Hydrochloride Semihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine, with the chemical name 1-(3,4-dichlorobenzyl)-5-octylbiguanide, is a potent monobiguanide antiseptic agent.[1][2] It exhibits broad-spectrum bactericidal activity against both Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains.[2] This technical guide provides a comprehensive overview of the core physicochemical properties of Olanexidine Hydrochloride semihydrate, offering crucial data and methodologies for researchers and professionals involved in drug development and formulation.

Physicochemical Properties

A summary of the key physicochemical properties of Olanexidine Hydrochloride semihydrate is presented below.

Identity and Structure

Property	Value	Reference
Chemical Name	1-(3,4-dichlorobenzyl)-5-octylbiguanide hydrochloride semihydrate	[1]
Synonyms	OPB-2045, OPB-2045G	[1]
CAS Number	218282-71-4	[3]
Molecular Formula	C₁₇H₂₇Cl₂N₅·HCl·0.5H₂O	[3]
Molecular Weight	417.8 g/mol	[1]

Solubility

The solubility of Olanexidine Hydrochloride semihydrate in various solvents is a critical parameter for its formulation and application.

Solvent	Solubility	Reference
Water	Insoluble	[1]
DMSO	82 mg/mL (196.26 mM)	[1]
Ethanol	82 mg/mL	[1]

Note: The poor aqueous solubility of the hydrochloride salt is a known characteristic.[4] Formulations often utilize solubilizing agents to enhance its concentration in aqueous solutions for clinical use.[2]

Acidity (pKa)

An experimentally determined pKa value for Olanexidine Hydrochloride semihydrate was not found in the reviewed literature. However, a predicted basic pKa for the parent Olanexidine molecule is available. The biguanide (B1667054) functional group is strongly basic.

Form	Predicted Basic pKa	Reference
Olanexidine (free base)	11.45	[2]

Melting Point

A specific, experimentally determined melting point for Olanexidine Hydrochloride semihydrate was not identified in the public domain literature. For reference, the melting point of Olanexidine dihydrochloride (B599025) has been reported.

Form	Melting Point (°C)	Reference
Olanexidine dihydrochloride	228.9	[5]

Stability and Storage

Proper storage is essential to maintain the integrity of Olanexidine Hydrochloride semihydrate.

Condition	Duration	Recommendation	Reference
Powder at -20°C	3 years	Store in a sealed container, protected from moisture and light.	[6]
In solvent at -80°C	1 year	Aliquot to avoid repeated freeze-thaw cycles.	[6]
In solvent at -20°C	1 month	Aliquot to avoid repeated freeze-thaw cycles.	[6]

Mechanism of Action

Olanexidine exerts its bactericidal effect primarily through the disruption of the bacterial cell membrane. This process involves an initial electrostatic interaction with negatively charged components of the cell envelope, leading to a cascade of events that compromise membrane integrity and result in cell death.

Mechanism of Olanexidine Action

The positively charged biguanide group of Olanexidine is attracted to negatively charged molecules on the bacterial surface, such as lipopolysaccharides (LPS) in Gram-negative bacteria and lipoteichoic acids (LTA) in Gram-positive bacteria.[2] This interaction displaces divalent cations that stabilize the outer membrane, leading to increased permeability and disruption of the cell membrane's structural integrity.[2] The subsequent leakage of essential intracellular components, such as potassium ions and ATP, ultimately results in bacterial cell death.[2]

Experimental Protocols

Detailed methodologies for determining key physicochemical parameters are provided below.

pKa Determination by Potentiometric Titration

This protocol outlines the determination of the acid dissociation constant (pKa) of a biguanide compound like Olanexidine.

pKa Determination Workflow

Methodology:

• Preparation of Solutions:

  • Prepare a standard solution of Olanexidine Hydrochloride semihydrate of a known concentration (e.g., 0.01 M) in deionized water.

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl).

• Titration Procedure:

  • Calibrate a pH meter using standard buffer solutions.

  • Place a known volume of the Olanexidine solution into a beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Add the standardized acid titrant in small, precise increments.

  • Record the pH value after each addition, allowing the solution to equilibrate.

  • Continue the titration well past the equivalence point to obtain a complete titration curve.

• Data Analysis:

  • Plot the recorded pH values against the volume of titrant added.

  • The pKa value corresponds to the pH at the half-equivalence point on the titration curve.

Melting Point Determination by Capillary Method

This protocol describes the determination of the melting point range of a solid pharmaceutical compound using a melting point apparatus.

Melting Point Determination Workflow

Methodology:

• Sample Preparation:

  • Ensure the Olanexidine Hydrochloride semihydrate sample is thoroughly dried to remove any residual solvent.

  • Finely powder the sample.

  • Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Measurement:

  • Place the capillary tube into the heating block of a melting point apparatus.

  • Heat the block rapidly to a temperature approximately 10-15°C below the expected melting point.

  • Decrease the heating rate to 1-2°C per minute.

  • Record the temperature at which the first drop of liquid appears (onset of melting).

  • Record the temperature at which the entire sample has melted (completion of melting).

  • The recorded range is the melting point range of the substance. For a pure substance, this range should be narrow.

Conclusion

References

• 1. selleckchem.com [selleckchem.com]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Olanexidine Hydrochloride semihydrate;OPB-2045, OPB-2045G|218282-71-4|MSDS [dcchemicals.com]
• 4. pmda.go.jp [pmda.go.jp]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Olanexidine Hydrochloride Semihydrate: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986) hydrochloride semihydrate, a monobiguanide antiseptic, has emerged as a potent agent against a broad spectrum of bacteria, including multidrug-resistant strains. Its efficacy in clinical settings, particularly for surgical site disinfection, has prompted significant interest in its underlying mechanism of action. This technical guide provides an in-depth exploration of the molecular interactions and cellular consequences of olanexidine exposure to bacteria, supported by quantitative data, detailed experimental protocols, and visual representations of the key processes.

Core Mechanism of Action: Membrane Disruption and Beyond

The primary mechanism of action of olanexidine is the disruption of bacterial cell membrane integrity.[1][2] This process is initiated by the electrostatic interaction of the cationic olanexidine molecule with negatively charged components of the bacterial cell surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[2][3] Following this initial binding, olanexidine inserts into the lipid bilayer, leading to a cascade of events that culminate in bacterial cell death.

At lower concentrations, olanexidine induces bacteriostatic effects by inhibiting bacterial growth, while at higher concentrations, it exhibits rapid bactericidal activity.[1] The key events in its mechanism of action are:

• Binding to the Bacterial Surface: Olanexidine's positive charge facilitates its accumulation on the negatively charged bacterial surface.

• Membrane Permeabilization: Insertion into the cell membrane disrupts its structure, leading to increased permeability.[2][3]

• Leakage of Intracellular Components: The compromised membrane allows for the irreversible leakage of essential ions and molecules, such as potassium and ATP, from the cytoplasm.[2]

• Protein Denaturation and Cellular Aggregation: At higher concentrations (≥160 μg/ml), olanexidine causes the denaturation of cellular proteins and leads to the aggregation of bacterial cells.[2][3]

This multi-faceted mechanism of action contributes to its broad-spectrum activity and a lower likelihood of developing bacterial resistance.

Quantitative Data

The bactericidal efficacy of olanexidine has been quantified against a wide range of bacterial species. The following tables summarize the minimal bactericidal concentrations (MBCs) and other relevant quantitative data from published studies.

Table 1: Minimal Bactericidal Concentrations (MBCs) of Olanexidine Gluconate after 180-Second Exposure [2][3]

Bacterial Type	Number of Strains	Estimated MBC (μg/ml)
Gram-positive cocci	155	869
Gram-positive bacilli	29	109
Gram-negative bacteria	136	434

Table 2: Effects of Olanexidine Gluconate on Membrane Permeability and Potential [4]

Target Organism	Assay	Effective Concentration (μg/ml)
Escherichia coli ML-35p	Increased Outer Membrane Permeability	≥2.5
Escherichia coli ML-35p	Increased Inner Membrane Permeability	≥5.0
Staphylococcus aureus ATCC29213	Change in Membrane Potential (Increased DiSC3(5) Fluorescence)	≥0.25

Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the mechanism of action of olanexidine.

Determination of Minimal Bactericidal Concentration (MBC)

This protocol is based on the microdilution method.[2][5][6]

• Materials:

  • Bacterial strains of interest

  • Appropriate growth medium (e.g., Mueller-Hinton Broth)

  • Olanexidine hydrochloride semihydrate stock solution

  • 96-well microtiter plates

  • Neutralizer solution (to inactivate the antiseptic)

  • Agar (B569324) plates

  • Incubator

• Protocol:

  • Prepare a serial two-fold dilution of olanexidine in the growth medium in a 96-well plate.

  • Inoculate each well with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/ml). Include a positive control (bacteria, no antiseptic) and a negative control (medium only).

  • Incubate the plate at the optimal temperature for the bacteria (e.g., 37°C) for a specified exposure time (e.g., 30, 60, or 180 seconds).

  • After the exposure time, add a neutralizer to each well to stop the bactericidal activity of olanexidine.

  • Subculture a fixed volume from each well onto agar plates.

  • Incubate the agar plates overnight.

  • The MBC is the lowest concentration of olanexidine that results in a ≥99.9% reduction in the initial bacterial count.

Bacterial Membrane Permeability Assay

This protocol utilizes fluorescent probes to assess membrane integrity.[7][8]

• Materials:

  • Bacterial suspension (e.g., E. coli)

  • Olanexidine solution

  • Fluorescent probes:

    • Propidium Iodide (PI): Enters cells with damaged membranes and fluoresces upon binding to DNA.

    • SYTOX Green: Similar to PI, enters cells with compromised membranes.

  • Fluorometer or fluorescence microscope

• Protocol:

  • Wash and resuspend the bacterial cells in a suitable buffer (e.g., PBS).

  • Add the fluorescent probe (e.g., PI to a final concentration of 1-10 µM) to the bacterial suspension.

  • Add different concentrations of olanexidine to the suspension.

  • Incubate for a defined period.

  • Measure the fluorescence intensity using a fluorometer at the appropriate excitation and emission wavelengths for the chosen probe (e.g., Ex/Em ~535/617 nm for PI).

  • An increase in fluorescence intensity indicates membrane permeabilization.

Liposome (B1194612) Disruption Assay (Calcein Release Assay)

This in vitro assay uses artificial membrane models (liposomes) to assess the membrane-disrupting capabilities of olanexidine.[9][10]

• Materials:

  • Lipids (e.g., a mixture of phospholipids (B1166683) like phosphatidylcholine and phosphatidylglycerol to mimic bacterial membranes)

  • Calcein (B42510) (a fluorescent dye)

  • Buffer (e.g., HEPES)

  • Size-exclusion chromatography column

  • Fluorometer

• Protocol:

  • Prepare large unilamellar vesicles (LUVs) encapsulating a self-quenching concentration of calcein (e.g., 50-100 mM). This is typically done by lipid film hydration followed by extrusion.

  • Remove unencapsulated calcein using a size-exclusion chromatography column.

  • Add different concentrations of olanexidine to the liposome suspension.

  • Monitor the increase in fluorescence over time using a fluorometer (Ex/Em ~495/515 nm for calcein).

  • Leakage of calcein from the liposomes results in its dequenching and a corresponding increase in fluorescence, indicating membrane disruption.

  • Complete disruption can be achieved by adding a detergent like Triton X-100 to determine the maximum fluorescence.

Protein Denaturation Assay (Circular Dichroism)

This protocol assesses the effect of olanexidine on the secondary structure of proteins.[11][12]

• Materials:

  • A model protein (e.g., Bovine Serum Albumin - BSA)

  • Olanexidine solution

  • Circular Dichroism (CD) spectropolarimeter

• Protocol:

  • Prepare a solution of the model protein in a suitable buffer.

  • Record a baseline CD spectrum of the protein solution in the far-UV region (e.g., 190-250 nm). The spectrum will show characteristic peaks for alpha-helices and beta-sheets.

  • Add increasing concentrations of olanexidine to the protein solution and record the CD spectrum after each addition.

  • A change in the CD spectrum, particularly a decrease in the intensity of the characteristic peaks, indicates a loss of secondary structure and thus, protein denaturation.

  • Thermal denaturation can also be performed by monitoring the change in ellipticity at a specific wavelength (e.g., 222 nm for alpha-helices) as the temperature is increased in the presence and absence of olanexidine.

Visualizations

Signaling Pathways and Logical Relationships

References

• 1. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pmda.go.jp [pmda.go.jp]
• 5. microchemlab.com [microchemlab.com]
• 6. bmglabtech.com [bmglabtech.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. dysart.co.nz [dysart.co.nz]
• 10. Membrane permeabilization can be crucially biased by a fusogenic lipid composition – leaky fusion caused by antimicrobial peptides in model membranes ... - Soft Matter (RSC Publishing) DOI:10.1039/D2SM01691E [pubs.rsc.org]
• 11. boddylab.ca [boddylab.ca]
• 12. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to Early Research on Biguanide Antiseptics and Olanexidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the foundational research on biguanide (B1667054) antiseptics, with a particular focus on the well-established compound chlorhexidine (B1668724) and the more recent agent, olanexidine (B125986). It delves into the historical development, synthesis, mechanisms of action, and antimicrobial efficacy of these compounds. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, comparative quantitative data, and visualizations of the core concepts.

Introduction to Biguanide Antiseptics

The history of biguanides in medicine began in the early 20th century with the discovery of the glucose-lowering properties of galegine, a guanidine (B92328) derivative from the plant Galega officinalis. This led to the synthesis of various biguanide compounds.[1] While some were developed as antidiabetic agents, the potent antimicrobial properties of this chemical class led to the development of crucial antiseptic agents.[2]

Chlorhexidine, a bisbiguanide, was discovered in the 1950s by Imperial Chemical Industries and has since become one of the most widely used antiseptics in clinical practice.[3] Its broad-spectrum efficacy and substantivity have made it a cornerstone of infection control. More recently, in response to the need for new agents with activity against resistant pathogens, olanexidine, a monobiguanide, was developed.[4][5]

Early Synthesis of Biguanide Antiseptics

Synthesis of Chlorhexidine

The initial synthesis of chlorhexidine is based on the connection of two proguanil (B194036) molecules with a hexamethylenediamine (B150038) spacer. An alternative and widely recognized route involves the reaction of hexamethylene-bis-dicyandiamide with p-chloroaniline hydrochloride.[3]

A general representation of the synthesis is as follows:

• Reaction of hexamethylenediamine with sodium dicyanamide (B8802431) to form hexamethylene-bis-dicyandiamide.

• Condensation of hexamethylene-bis-dicyandiamide with two equivalents of p-chloroaniline hydrochloride.

Synthesis of Olanexidine

Olanexidine, with the chemical name 1-(3,4-dichlorobenzyl)-5-octylbiguanide, is a more recent development. Early synthetic routes for olanexidine have been described, with a notable "green" synthesis approach developed to reduce waste. This method utilizes dicyandiamide (B1669379) to facilitate the cyanoguanidylation of 3,4-dichlorobenzylamine, followed by condensation with 1-bromooctane.[6][7] Olanexidine is typically used as its gluconate salt to improve aqueous solubility.[8]

Mechanism of Action

The primary mechanism of action for biguanide antiseptics is the disruption of microbial cell membranes. This is a rapid, concentration-dependent process that leads to cell death.

Chlorhexidine

Chlorhexidine is a cationic molecule that strongly interacts with the negatively charged components of bacterial cell walls, such as phosphate (B84403) groups in teichoic acids of Gram-positive bacteria and lipopolysaccharides (LPS) of Gram-negative bacteria. This interaction leads to a cascade of events:

• Bacteriostatic Effect (Low Concentrations): At lower concentrations, chlorhexidine damages the outer cell membrane, leading to the leakage of low molecular weight cytoplasmic components like potassium and phosphate ions. This disrupts the osmotic balance of the cell and inhibits its growth.[5]

• Bactericidal Effect (High Concentrations): At higher concentrations, chlorhexidine causes more extensive damage to the cytoplasmic membrane, leading to the precipitation of intracellular components and cell death.[5]

Olanexidine

Olanexidine shares a similar mechanism of action with chlorhexidine, involving the disruption of microbial cell membrane integrity and subsequent leakage of intracellular contents.[5][9] However, research indicates that at higher concentrations (≥160 μg/ml), olanexidine also causes protein denaturation, which contributes to its bactericidal effect.[4][10] This dual mechanism may contribute to its potent activity against a broad spectrum of microorganisms, including resistant strains.[4][10]

Figure 1: General mechanism of action for biguanide antiseptics.

Quantitative Antimicrobial Efficacy

The antimicrobial activity of biguanide antiseptics is quantified by determining their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The data presented below is a summary from various studies and should be used for comparative purposes.

Table 1: Minimum Inhibitory Concentration (MIC) of Chlorhexidine against Various Microorganisms

Microorganism	Type	MIC Range (µg/mL)	Reference(s)
Staphylococcus aureus	Gram-positive	0.5 - 8	[11][12]
Methicillin-resistant Staphylococcus aureus (MRSA)	Gram-positive	1 - 16	[11][13]
Enterococcus faecalis	Gram-positive	2.67 - 80.00	[14]
Escherichia coli	Gram-negative	2.67 - 80.00	[14][15]
Pseudomonas aeruginosa	Gram-negative	2.67 - 80.00	[14][16]
Klebsiella pneumoniae	Gram-negative	>5	[16]
Candida albicans	Fungus	2.67 - 80.00	[14]

Table 2: Estimated Bactericidal Concentrations of Olanexidine

Bacterial Group	Number of Strains	Estimated Bactericidal Concentration (180s exposure) (µg/mL)	Reference(s)
Gram-positive cocci	155	869	[4][10]
Gram-positive bacilli	29	109	[4][10]
Gram-negative bacteria	136	434	[4][10]

Detailed Experimental Protocols

The following are generalized protocols for key experiments used in the evaluation of biguanide antiseptics. These should be adapted and optimized for specific laboratory conditions and research questions.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antiseptic that inhibits the visible growth of a microorganism.

Figure 2: Workflow for the broth microdilution MIC assay.

Protocol:

• Preparation of Antiseptic Dilutions:

  • Prepare a stock solution of the antiseptic in an appropriate solvent.

  • In a 96-well microtiter plate, perform serial twofold dilutions of the antiseptic in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of concentrations.

  • Include a growth control well (broth and inoculum, no antiseptic) and a sterility control well (broth only).

• Inoculum Preparation:

  • From an overnight culture of the test microorganism on an appropriate agar (B569324) plate, select several colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well of the microtiter plate (except the sterility control).

  • Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antiseptic that completely inhibits visible growth of the microorganism.[7][17][18]

Time-Kill Kinetic Assay

This assay is used to determine the rate at which an antiseptic kills a microbial population.

Figure 3: Workflow for the time-kill kinetic assay.

Protocol:

• Inoculum Preparation:

  • Prepare a standardized bacterial suspension in a suitable broth to a concentration of approximately 10⁶ CFU/mL.

• Assay Setup:

  • Prepare tubes or flasks containing the antiseptic at the desired concentrations (e.g., multiples of the MIC).

  • Include a growth control tube without the antiseptic.

• Exposure and Sampling:

  • Add the bacterial inoculum to each tube and incubate under appropriate conditions (e.g., 37°C with shaking).

  • At predetermined time points (e.g., 0, 30 seconds, 1, 5, 15, 30, 60 minutes), withdraw an aliquot from each tube and transfer it to a neutralizing broth to stop the action of the antiseptic.

• Enumeration:

  • Perform serial dilutions of the neutralized samples and plate them onto appropriate agar plates.

  • Incubate the plates until colonies are visible, then count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL against time for each concentration of the antiseptic. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[19][20][21][22]

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Figure 4: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding:

  • Seed mammalian cells (e.g., human fibroblasts) into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Remove the culture medium and expose the cells to various concentrations of the antiseptic diluted in fresh medium.

  • Include untreated control wells.

• Incubation:

  • Incubate the plate for a specified period (e.g., 24 hours) at 37°C in a CO₂ incubator.

• MTT Addition:

  • Remove the treatment medium and add a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) to each well.

  • Incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration compared to the untreated control.[23][24][25][26]

Conclusion

The early research into biguanide antiseptics has laid a critical foundation for modern infection control practices. Chlorhexidine has stood the test of time as a reliable and effective broad-spectrum antiseptic. The development of olanexidine represents a significant advancement, offering a potent alternative with efficacy against challenging, drug-resistant pathogens. This technical guide has provided a detailed overview of the foundational science behind these important compounds, with the aim of supporting further research and development in the field of antiseptic and disinfectant chemistry. The provided protocols and comparative data serve as a valuable resource for scientists working to combat the ever-present threat of microbial infections.

References

• 1. The Mechanism of Action of Biguanides: New Answers to a Complex Question - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biguanides drugs: Past success stories and promising future for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial efficacy of chlorhexidine-treated surfaces against clinical isolates implicated in nosocomial infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US8334248B2 - Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant - Google Patents [patents.google.com]
• 9. Biguanide - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. Susceptibility of some oral microorganisms to chlorhexidine and paramonochlorophenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Biguanides as Antiseptics and Disinfectants for Use With Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 16. Susceptibility of various microorganisms to chlorhexidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 18. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. emerypharma.com [emerypharma.com]
• 21. scribd.com [scribd.com]
• 22. actascientific.com [actascientific.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. broadpharm.com [broadpharm.com]
• 25. MTT assay protocol | Abcam [abcam.com]
• 26. merckmillipore.com [merckmillipore.com]

Olanexidine: A Technical Guide to its Discovery, Development, and Antiseptic Properties

Audience: Researchers, scientists, and drug development professionals.

Abstract

Olanexidine (B125986) gluconate, a novel monobiguanide antiseptic, has emerged as a significant advancement in infection control, particularly in preoperative skin preparation. Developed by Otsuka Pharmaceutical Factory, Inc., under the development code OPB-2045G, olanexidine demonstrates potent and rapid bactericidal activity against a broad spectrum of microorganisms, including antibiotic-resistant strains. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and antimicrobial efficacy of olanexidine. It includes a compilation of key quantitative data, detailed experimental protocols from pivotal studies, and visualizations of its mechanism and development pathway to serve as a comprehensive resource for the scientific community.

Discovery and Development

Olanexidine, chemically identified as 1-(3,4-dichlorobenzyl)-5-octylbiguanide, was first synthesized in 1997.[1] The development of its gluconate salt, olanexidine gluconate, was pursued to enhance its solubility and formulation characteristics for use as a topical antiseptic.[2] Clinical trials for the formulation, which includes the solubilizing agent polyoxyethylene (20) polyoxypropylene (20) glycol, were completed in Japan, leading to its approval and launch for clinical use in 2015 for the prevention of surgical site infections.[3][4][5][6]

A key milestone in its development was the demonstration of its superiority over conventional antiseptics like povidone-iodine in reducing surgical site infections in clinical trials.[5][7][8] Ongoing research continues to explore its application in preventing other healthcare-associated infections, such as catheter-related bloodstream infections.[9]

Caption: Olanexidine Development and Commercialization Workflow.

Synthesis of Olanexidine

The synthesis of olanexidine has been approached through various methods. Traditional synthesis routes for biguanide (B1667054) drugs often generate significant waste. More recent developments have focused on creating a simpler and more environmentally friendly ("green") synthesis route.

One reported method involves the cyanoguanidylation of 3,4-dichlorobenzylamine (B86363) using dicyandiamide (B1669379) to form 3,4-dichlorobenzylbiguanide, which is a key intermediate.[10] An alternative pathway involves the addition of 3,4-dichlorobenzylamine hydrochloride to sodium dicyanamide (B8802431) in refluxing acetonitrile (B52724) to produce 1-(3,4-dichlorobenzyl)-3-cyanoguanidine.[11] This intermediate is then condensed with octylamine (B49996) hydrochloride in refluxing mesitylene (B46885) to yield olanexidine.[11]

Mechanism of Action

Olanexidine exerts its bactericidal effect through a multi-step process targeting the bacterial cell membrane.[12][13][14] This mechanism, while sharing some similarities with other biguanides like chlorhexidine (B1668724), has distinct characteristics.[12][14]

The proposed mechanism of action is as follows:

• Electrostatic Binding: The positively charged biguanide group of olanexidine interacts with negatively charged components on the bacterial cell surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[12][15]

• Membrane Disruption: Following binding, olanexidine disrupts the integrity of the bacterial cell membrane.[12][13][14] This is evidenced by studies showing enhanced membrane permeability in Escherichia coli and membrane integrity disruption in Staphylococcus aureus.[12]

• Leakage of Intracellular Components: The disruption of the membrane leads to the irreversible leakage of essential intracellular components, resulting in bacterial cell death.[12][14]

• Protein Denaturation: At higher concentrations (≥160 μg/ml), olanexidine also causes the denaturation of proteins, which contributes to its bactericidal effect and can lead to cell aggregation.[12][14][15]

Caption: Proposed Mechanism of Action of Olanexidine.

Antimicrobial Spectrum and Efficacy

Olanexidine exhibits a broad spectrum of activity against a wide range of microorganisms, including bacteria and fungi.[13][16][17] It is particularly effective against Gram-positive cocci.[12][14][15] A significant advantage of olanexidine is its potent activity against antibiotic-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[3][8][15]

Quantitative Bactericidal Activity

The bactericidal efficacy of olanexidine has been quantified in various studies. The following tables summarize key findings.

Table 1: Estimated Bactericidal Concentrations of Olanexidine (180-second exposure) [12][14][15]

Bacterial Type	Number of Strains	Estimated Bactericidal Concentration (μg/ml)
Gram-positive cocci	155	869
Gram-positive bacilli	29	109
Gram-negative bacteria	136	434

Table 2: In Vitro Time-Kill Assay Results for 1.5% Olanexidine Gluconate [17][18]

Microorganism	Resistance Profile	Exposure Time for Eradication
Enterococcus faecalis	Vancomycin-Resistant (VRE)	≤ 60 seconds
Staphylococcus aureus	Methicillin-Resistant (MRSA)	≤ 60 seconds
Staphylococcus epidermidis	Methicillin-Resistant (MRSE)	≤ 60 seconds
Klebsiella pneumoniae	ESBL-producing	≤ 60 seconds
Pseudomonas aeruginosa	Multidrug-Resistant	≤ 60 seconds
Candida albicans	-	≤ 3 minutes
Microsporum canis	-	≤ 3 minutes
Malassezia furfur	-	≤ 3 minutes
Burkholderia cepacia	-	Not eradicated
Mycobacterium spp.	-	Not eradicated

Key Experimental Protocols

Determination of Minimal Bactericidal Concentration (MBC)

This protocol is based on the microdilution method with a neutralizer, as described in studies evaluating olanexidine's bactericidal spectrum.[1][12][14]

Objective: To determine the lowest concentration of an antiseptic that kills a particular bacterium after a short exposure time.

Methodology:

• Bacterial Suspension Preparation: Prepare a standardized suspension of the test bacterial strain in an appropriate broth to a concentration of approximately 1 x 10⁸ CFU/ml.

• Antiseptic Dilution: Prepare serial dilutions of olanexidine gluconate in distilled water to achieve the desired test concentrations.

• Exposure: In a microtiter plate, mix the bacterial suspension with the antiseptic dilutions. The final volume and ratio depend on the specific assay, but a common approach is to add a small volume of antiseptic to a larger volume of bacterial suspension.

• Neutralization: After a specified exposure time (e.g., 30, 60, or 180 seconds), add a neutralizer solution to each well to stop the bactericidal action of olanexidine. The neutralizer's composition must be validated to ensure it effectively inactivates the antiseptic without harming the bacteria.

• Subculturing: Transfer a defined volume from each well to a fresh agar (B569324) plate.

• Incubation: Incubate the agar plates under appropriate conditions (e.g., 37°C for 24-48 hours).

• MBC Determination: The MBC is defined as the lowest concentration of the antiseptic that results in a ≥99.9% reduction in the initial bacterial inoculum.

Caption: Workflow for Minimal Bactericidal Concentration (MBC) Assay.

Time-Kill Assay

This protocol is based on the methodology used to evaluate the rapid bactericidal activity of 1.5% olanexidine gluconate.[17][18]

Objective: To assess the rate at which an antiseptic kills a microbial population over time.

Methodology:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (bacteria or fungi) in a suitable broth to a concentration of approximately 1 x 10⁸ CFU/ml.

• Assay Setup: Add a small volume of the microbial inoculum to a larger volume of the 1.5% olanexidine gluconate solution. A control tube with saline or an appropriate buffer instead of the antiseptic is also prepared.

• Time-Point Sampling: At predetermined time points (e.g., 15, 30, 60 seconds, and 3, 5, 10 minutes), withdraw an aliquot from the test and control tubes.

• Neutralization and Dilution: Immediately transfer the aliquot into a neutralizer solution to inactivate the olanexidine. Perform serial dilutions of the neutralized sample in a suitable diluent.

• Plating and Incubation: Plate the dilutions onto appropriate agar plates. Incubate the plates under conditions suitable for the test microorganism.

• Data Analysis: Count the number of colonies on the plates to determine the CFU/ml at each time point. Plot the log₁₀ CFU/ml against time to generate a time-kill curve. A bactericidal effect is typically defined as a ≥3-log₁₀ reduction in CFU/ml from the initial inoculum.

In-Vivo Studies

In-vivo studies using animal models, such as cynomolgus monkeys, have been crucial in evaluating the real-world efficacy of olanexidine for preoperative skin preparation.[3] These studies have demonstrated that olanexidine has fast-acting and long-lasting bactericidal effects on both transient and resident skin flora.[3][16] Notably, the bactericidal effect of olanexidine was found to be less affected by the presence of blood compared to other commercial antiseptics like chlorhexidine and povidone-iodine.[3]

Conclusion

Olanexidine represents a significant development in the field of antiseptics. Its broad antimicrobial spectrum, rapid bactericidal action, efficacy against resistant pathogens, and favorable performance in clinical settings underscore its value in preventing surgical site and other healthcare-associated infections.[13] The unique mechanism of action, involving potent membrane disruption, provides a strong basis for its efficacy. This guide has synthesized the key technical data and methodologies that have defined our understanding of olanexidine, providing a valuable resource for ongoing research and development in antiseptic science.

References

• 1. journals.asm.org [journals.asm.org]
• 2. pmda.go.jp [pmda.go.jp]
• 3. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Randomized controlled trial of olanexidine gluconate and povidone iodine for surgical site infection after gastrointestinal surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. keio.ac.jp [keio.ac.jp]
• 6. Olanexidine, a New Antiseptic Produced Domestically in Japan, Shown to Halve the Occurrence of Surgical Site Infections in Randomized Controlled Trial: Keio University [keio.ac.jp]
• 7. bmjopen.bmj.com [bmjopen.bmj.com]
• 8. Clinical application of skin antisepsis using aqueous olanexidine: a scoping review - ProQuest [proquest.com]
• 9. bmjopen.bmj.com [bmjopen.bmj.com]
• 10. researchgate.net [researchgate.net]
• 11. Olanexidine hydrochloride, OPB-2045-药物合成数据库 [drugfuture.com]
• 12. journals.asm.org [journals.asm.org]
• 13. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 14. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Olanexidine | CAS#:146510-36-3 | Chemsrc [chemsrc.com]
• 17. jstage.jst.go.jp [jstage.jst.go.jp]
• 18. Evaluation of in Vitro Bactericidal Activity of 1.5% Olanexidine Gluconate, a Novel Biguanide Antiseptic Agent - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Antimicrobial Spectrum of Olanexidine Hydrochloride Semihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986), a monobiguanide compound, is a novel antiseptic agent with potent bactericidal activity.[1] This technical guide provides a comprehensive analysis of the antimicrobial spectrum of Olanexidine Hydrochloride semihydrate, presenting key quantitative data, detailed experimental protocols, and visualizations of its mechanism of action and experimental workflows. Olanexidine has demonstrated a broad spectrum of activity against a wide range of microorganisms, including clinically important drug-resistant strains.[2][3]

Antimicrobial Spectrum: Quantitative Analysis

Olanexidine exhibits robust bactericidal effects against both Gram-positive and Gram-negative bacteria, as well as certain fungi.[4][5] Its efficacy is often compared to that of established antiseptics like chlorhexidine (B1668724) and povidone-iodine.[2][3]

Gram-Positive Bacteria

Olanexidine is particularly effective against Gram-positive cocci, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[2][3] The minimum bactericidal concentrations (MBCs) for various Gram-positive bacteria after a 180-second exposure are summarized below.

Gram-Positive Bacteria	Number of Strains	Estimated MBC (µg/mL) after 180s
Cocci	155	869
Bacilli	29	109

Data sourced from Hagi et al., 2015.[2][3]

A time-kill assay using 1.5% olanexidine gluconate demonstrated fast-acting (≤60 seconds) bactericidal activity against vancomycin-resistant Enterococcus faecalis, methicillin-resistant Staphylococcus aureus, and methicillin-resistant Staphylococcus epidermidis.[5]

Gram-Negative Bacteria

Olanexidine also shows significant activity against Gram-negative bacteria. The estimated MBC for 136 strains of Gram-negative bacteria after a 180-second exposure was 434 µg/mL.[2][3] A time-kill assay with 1.5% olanexidine gluconate showed bactericidal effects within 60 seconds against extended-spectrum β-lactamase (ESBL) producing Klebsiella pneumoniae and multidrug-resistant Pseudomonas aeruginosa.[5] However, Burkholderia cepacia was an exception to this rapid activity.[5]

Fungi

The antifungal activity of olanexidine has also been evaluated. In a study using a 1.5% olanexidine gluconate solution, Candida albicans, Microsporum canis, and Malassezia furfur were eradicated within 3 minutes.[5] Surfaces contaminated with Candida albicans and Malassezia furfur were disinfected within 30 seconds, while it took 3 and 10 minutes for Microsporum canis and Trichophyton rubrum, respectively. Aspergillus brasiliensis was not eliminated even after 10 minutes of exposure.[6]

Mechanism of Action

The bactericidal action of olanexidine involves a multi-step process targeting the bacterial cell membrane.[2][3]

• Electrostatic Interaction : Olanexidine, being cationic, initially interacts with negatively charged components on the bacterial cell surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[2][3][7]

• Membrane Disruption : Following this initial binding, olanexidine disrupts the integrity of the cell membrane.[1][2][3] This leads to an increase in membrane permeability.[2][3]

• Leakage of Intracellular Components : The compromised membrane integrity results in the irreversible leakage of essential intracellular components, ultimately leading to cell death.[1][2][3]

• Protein Denaturation : At higher concentrations (≥160 µg/ml), olanexidine can also cause protein denaturation, leading to the aggregation of bacterial cells.[2][3]

Mechanism of action of Olanexidine against bacterial cells.

Experimental Protocols

Standardized methodologies are crucial for assessing the antimicrobial spectrum of any agent. The following protocols are based on established methods for antimicrobial susceptibility testing.[8][9]

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

The broth microdilution method is a common technique for determining the MIC and MBC of an antimicrobial agent.[2][3][10]

1. Preparation of Inoculum:

• Bacterial strains are cultured on an appropriate agar (B569324) medium.

• A suspension of the bacteria is prepared in a sterile saline solution to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• The suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.[10]

2. Broth Microdilution Assay:

• A 96-well microtiter plate is used.

• Serial two-fold dilutions of olanexidine are prepared in a suitable broth medium (e.g., Mueller-Hinton Broth).

• The standardized bacterial inoculum is added to each well containing the different concentrations of olanexidine.

• Control wells are included: a growth control (broth and inoculum without olanexidine) and a sterility control (broth only).

• The plate is incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours).

3. MIC Determination:

• The MIC is the lowest concentration of olanexidine that completely inhibits visible growth of the organism.[11][12]

4. MBC Determination:

• To determine the MBC, an aliquot (e.g., 10 µL) is taken from each well showing no visible growth in the MIC assay.

• The aliquot is plated onto an appropriate agar medium that includes a neutralizer to inactivate any residual olanexidine.

• The plates are incubated for 24-48 hours.

• The MBC is the lowest concentration of olanexidine that results in a ≥99.9% reduction in the initial inoculum count.

Workflow for MIC and MBC determination by broth microdilution.

Time-Kill Assay

Time-kill assays provide information on the rate of bactericidal activity.[13]

1. Preparation:

• A standardized bacterial suspension (e.g., 5 x 10^5 to 5 x 10^6 CFU/mL) is prepared in a suitable broth.

• Olanexidine is added to the bacterial suspension at a predetermined concentration (e.g., 1.5%).[5]

2. Sampling and Plating:

• At specified time points (e.g., 0, 30 seconds, 1 minute, 3 minutes, 5 minutes), an aliquot is removed from the test suspension.[5]

• The aliquot is immediately transferred to a neutralizing broth to stop the action of olanexidine.

• Serial dilutions of the neutralized sample are prepared.

• Aliquots from the dilutions are plated onto an appropriate agar medium.

3. Incubation and Counting:

• The plates are incubated until colonies are visible.

• The number of colony-forming units (CFU/mL) is determined for each time point.

4. Analysis:

• A time-kill curve is generated by plotting the log10 CFU/mL against time.

• Bactericidal activity is typically defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

Workflow for a time-kill assay to assess bactericidal rate.

Conclusion

Olanexidine Hydrochloride semihydrate is a potent antiseptic with a broad antimicrobial spectrum. Its rapid and effective bactericidal action against a wide array of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains, and some fungi, positions it as a valuable agent in infection control. The primary mechanism of action involves the disruption of bacterial cell membrane integrity, leading to cell death. The standardized protocols outlined in this guide provide a framework for the continued evaluation and characterization of this and other novel antimicrobial agents.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Evaluation of in Vitro Bactericidal Activity of 1.5% Olanexidine Gluconate, a Novel Biguanide Antiseptic Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. routledge.com [routledge.com]
• 9. woah.org [woah.org]
• 10. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. idexx.com [idexx.com]
• 12. idexx.dk [idexx.dk]
• 13. Time-kill curve analysis and pharmacodynamic modelling for in vitro evaluation of antimicrobials against Neisseria gonorrhoeae - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Evaluation of Olanexidine Gluconate Against Gram-Positive Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Olanexidine (B125986) gluconate, a novel monobiguanide antiseptic, has demonstrated potent and rapid bactericidal activity against a wide spectrum of microorganisms, showing particular efficacy against Gram-positive bacteria, including multidrug-resistant strains.[1][2] This technical guide provides an in-depth overview of the in vitro evaluation of olanexidine, summarizing key quantitative data, detailing experimental protocols, and visualizing its mechanism of action and evaluation workflows. Its primary mode of action involves the disruption of bacterial cell membrane integrity, leading to the irreversible leakage of intracellular components and subsequent cell death.[3][4]

Mechanism of Action

Olanexidine gluconate's bactericidal effect is initiated by its interaction with negatively charged components on the bacterial cell surface. In Gram-positive bacteria, this primarily involves lipoteichoic acid in the cell wall.[4][5][6] This initial binding is followed by the disruption of the cytoplasmic membrane's integrity.[1][7] This disruption increases membrane permeability, causing a fatal leakage of essential intracellular contents like ions and metabolites.[5][7] At higher concentrations (≥160 μg/ml), olanexidine has also been shown to cause protein denaturation, contributing to cell aggregation and death.[4][5][6] This multi-faceted mechanism contributes to its potent and rapid bactericidal properties.[3]

Figure 1: Proposed Mechanism of Action of Olanexidine

Quantitative In Vitro Efficacy

Studies have consistently shown olanexidine's potent activity against a range of Gram-positive bacteria, including clinically significant antibiotic-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][8] The data below summarizes Minimum Bactericidal Concentration (MBC) values from various in vitro suspension tests.

Bacterial Group / Species	Strain(s)	Exposure Time	MBC (µg/mL)	Reference(s)
Gram-positive cocci	155 strains	180 seconds	869 (estimated)	[4][5][7]
Gram-positive bacilli	29 strains	180 seconds	109 (estimated)	[4][5][7]
Staphylococcus aureus (MRSA)	ATCC 33591	30 seconds	434	[1]
Staphylococcus epidermidis	ATCC 12228	30 seconds	217	[1]
Enterococcus faecalis (VRE)	ATCC 51575	30 seconds	54.3	[1]

Furthermore, time-kill assays demonstrate the rapid action of olanexidine. A 1.5% olanexidine gluconate solution was shown to eradicate most tested Gram-positive bacteria, including VRE, MRSA, and methicillin-resistant S. epidermidis, within 60 seconds of exposure.[9][10]

Experimental Protocols

Standardized methodologies are crucial for the accurate in vitro assessment of antiseptics. The following sections detail the core protocols used to evaluate olanexidine's efficacy.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is defined as the lowest concentration of an antimicrobial agent required to kill a particular bacterium. A microdilution method is commonly employed.[4][7]

• Bacterial Preparation: Target Gram-positive bacterial strains are cultured in an appropriate broth medium (e.g., Tryptic Soy Broth) to reach a logarithmic growth phase. The cells are then harvested by centrifugation, washed with sterile saline, and resuspended in distilled water.[4]

• Inoculum Standardization: The bacterial suspension is diluted to a standardized density. For instance, a final concentration of ≥2 × 10⁵ Colony Forming Units per milliliter (CFU/mL) is targeted in the final reaction mixture.[4]

• Exposure: 50 μL of the standardized bacterial inoculum is mixed with 50 μL of various concentrations of olanexidine gluconate solution. The exposure is timed for specific intervals, typically ranging from 30 to 180 seconds, at room temperature.[4]

• Neutralization: The bactericidal action of olanexidine is immediately stopped by adding a validated neutralizer solution. The neutralizer's composition is critical to effectively inactivate the biguanide (B1667054) compound without harming the bacteria.

• Viable Count: The neutralized mixture is serially diluted and plated onto a non-selective agar (B569324) medium (e.g., Tryptic Soy Agar). Plates are incubated under appropriate conditions (e.g., 35-37°C for 24-48 hours).

• MBC Calculation: The MBC is determined as the lowest concentration of olanexidine that produces a ≥3-log₁₀ reduction (a 99.9% kill rate) in the initial inoculum count.[4]

Time-Kill Assay

This dynamic assay evaluates the rate at which an antiseptic kills a bacterial population over time.[9][10]

• Inoculum Preparation: A standardized bacterial suspension is prepared as described for the MBC test, typically targeting a final concentration of ~10⁶ to 10⁷ CFU/mL.

• Exposure: The bacterial inoculum is added to a tube containing a fixed concentration of olanexidine gluconate (e.g., 1.5% solution) at time zero.[9][10]

• Sampling: At predetermined time points (e.g., 15s, 30s, 60s, 2 min, 5 min), an aliquot is removed from the test tube.[10]

• Neutralization and Plating: The removed aliquot is immediately transferred to a neutralizer solution. Serial dilutions are then performed and plated to quantify the surviving bacteria.

• Data Analysis: The number of viable bacteria (CFU/mL) is plotted against time on a logarithmic scale. A bactericidal effect is typically defined as a ≥3-log₁₀ reduction in CFU/mL from the initial count.

Figure 2: General Workflow for In Vitro Bactericidal Testing

Conclusion

The in vitro data robustly supports the efficacy of olanexidine gluconate as a potent and fast-acting antiseptic agent against a wide array of Gram-positive bacteria. Its mechanism, which involves rapid membrane disruption, makes it a valuable compound, particularly in settings where antibiotic-resistant strains are a concern.[1][6][8] The standardized protocols for MBC determination and time-kill assays are essential for the continued evaluation and comparison of its bactericidal properties against existing and emerging pathogens.

References

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. microbiologyresearch.org [microbiologyresearch.org]
• 3. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 4. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of in Vitro Bactericidal Activity of 1.5% Olanexidine Gluconate, a Novel Biguanide Antiseptic Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jstage.jst.go.jp [jstage.jst.go.jp]

Olanexidine Hydrochloride Semihydrate: A Technical Guide to its Application in Biofilm Disruption Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986), a monobiguanide antiseptic, has demonstrated potent bactericidal activity against a wide spectrum of pathogens, including antibiotic-resistant strains.[1][2][3][4] Its primary mechanism of action involves the disruption of bacterial cell membrane integrity, leading to the leakage of intracellular components and subsequent cell death.[1][2][5] This technical guide provides an in-depth overview of Olanexidine Hydrochloride Semihydrate for biofilm disruption research, consolidating available data, detailing experimental protocols, and visualizing its mechanism of action.

Core Mechanism of Action: Membrane Disruption

Olanexidine's primary mode of bactericidal action is through the disruption of the bacterial cell membrane. As a cationic biguanide, it interacts with negatively charged components of the bacterial cell envelope, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][2] This interaction leads to increased membrane permeability, depolarization, and ultimately, irreversible damage to the cell membrane, causing leakage of cytoplasmic contents and cell death.[1][2][5] At higher concentrations, olanexidine has also been observed to denature proteins.[2][6]

Olanexidine's primary mechanism of action on bacterial cells.

Quantitative Data on Bactericidal Activity

Bacterial Type	Number of Strains	Estimated Bactericidal Concentration (μg/mL)
Gram-positive cocci	155	869[2][6]
Gram-positive bacilli	29	109[2][6]
Gram-negative bacteria	136	434[2][6]

Note: Further research is required to establish the MBEC values of olanexidine against various bacterial biofilms to fully understand its potential as a biofilm-disrupting agent.

Hypothetical Interference with Biofilm Signaling Pathways

Bacterial biofilm formation is a complex process regulated by intricate signaling pathways, including quorum sensing (QS) and cyclic di-GMP (c-di-GMP) signaling. While direct evidence of olanexidine's impact on these specific pathways is currently lacking, some studies on other biguanides, such as metformin, have shown interference with QS and c-di-GMP levels.[7][8][9] This suggests a potential, yet unproven, secondary mechanism for olanexidine's anti-biofilm activity.

• Quorum Sensing (QS) Inhibition: QS is a cell-to-cell communication system that allows bacteria to coordinate gene expression based on population density, leading to the production of virulence factors and biofilm maturation. A hypothetical mechanism for olanexidine could involve the disruption of QS signaling, thereby preventing the coordinated development of the biofilm matrix.

• Cyclic di-GMP (c-di-GMP) Signaling Modulation: High intracellular levels of c-di-GMP are generally associated with the promotion of a sessile, biofilm lifestyle, while low levels favor motility. Biguanides may potentially influence the enzymes responsible for c-di-GMP synthesis (diguanylate cyclases) or degradation (phosphodiesterases), leading to a reduction in biofilm formation.

Hypothesized interference of Olanexidine with biofilm signaling pathways.

Experimental Protocols for Biofilm Disruption Research

To facilitate research into the anti-biofilm properties of Olanexidine Hydrochloride Semihydrate, this section provides detailed methodologies for key experiments.

Minimum Biofilm Eradication Concentration (MBEC) Assay

The MBEC assay determines the minimum concentration of an antimicrobial agent required to eradicate a pre-formed biofilm.

Workflow:

Workflow for the Minimum Biofilm Eradication Concentration (MBEC) Assay.

Detailed Protocol:

• Biofilm Formation:

  • Prepare a bacterial suspension of the desired strain (e.g., P. aeruginosa, S. aureus) in a suitable growth medium.

  • Inoculate the wells of a 96-well plate with the bacterial suspension.

  • Place a 96-peg lid onto the plate, ensuring the pegs are submerged in the culture.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24-48 hours) to allow for biofilm formation on the pegs.

• Olanexidine Exposure:

  • Prepare serial dilutions of Olanexidine Hydrochloride Semihydrate in a fresh 96-well plate.

  • Carefully remove the peg lid from the biofilm growth plate and rinse it with a sterile saline solution to remove planktonic bacteria.

  • Transfer the peg lid to the plate containing the olanexidine dilutions.

  • Incubate for the desired exposure time (e.g., 24 hours).

• Neutralization and Recovery:

  • Prepare a 96-well plate containing a suitable neutralizer to inactivate the olanexidine.

  • Transfer the peg lid from the olanexidine plate to the neutralization plate and incubate for a short period (e.g., 5-10 minutes).

• Sonication and Plating:

  • Transfer the peg lid to a 96-well plate containing a recovery broth.

  • Place the plate in a sonicator bath to dislodge the surviving bacteria from the pegs.

  • Perform serial dilutions of the recovery broth from each well and plate onto agar (B569324) plates for Colony Forming Unit (CFU) counting.

• Incubation and Analysis:

  • Incubate the agar plates until colonies are visible.

  • The MBEC is determined as the lowest concentration of olanexidine that results in no bacterial growth on the agar plates.

Crystal Violet (CV) Assay for Biofilm Quantification

The CV assay is a simple and widely used method to quantify the total biomass of a biofilm.

Workflow:

References

• 1. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fast-acting bactericidal activity of olanexidine gluconate against qacA/B-positive methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. keio.ac.jp [keio.ac.jp]
• 5. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Biguanides suppress hepatic glucagon signalling by decreasing production of cyclic AMP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Anti-inflammatory Effects of Olanexidine

Audience: Researchers, scientists, and drug development professionals.

Core Content: This document provides a detailed examination of the anti-inflammatory properties of Olanexidine (B125986), a biguanide (B1667054) antiseptic. It consolidates current research findings, presents quantitative data on its efficacy, outlines experimental methodologies, and visualizes the proposed mechanism of action.

Introduction

Olanexidine, chemically known as 1-(3,4-dichlorobenzyl)-5-octylbiguanide gluconate (OLG), is a broad-spectrum antiseptic agent.[1][2][3] While its primary application is in preoperative skin preparation due to its potent bactericidal activity against a wide range of pathogens, including drug-resistant strains, emerging research has highlighted its potential anti-inflammatory effects.[1][4][5] This guide delves into the scientific evidence supporting the anti-inflammatory properties of Olanexidine, its mechanism of action, and the experimental basis for these findings.

The primary mechanism of Olanexidine's bactericidal action involves the disruption of bacterial cell membrane integrity, leading to the leakage of intracellular components and protein denaturation at higher concentrations.[3][6][7] Interestingly, its interaction with bacterial membrane components, such as lipopolysaccharide (LPS), appears to be central to its anti-inflammatory effects.[1][3][7]

Core Anti-inflammatory Mechanism

Current research indicates that Olanexidine gluconate exerts its anti-inflammatory effects by inhibiting the production of key inflammatory mediators in response to bacterial stimuli.[1][4] A pivotal study demonstrated that OLG significantly reduces the secretion of pro-inflammatory chemokines from oral epithelial cells stimulated with Porphyromonas gingivalis LPS, a major pathogen associated with periodontitis.[1]

Inhibition of Pro-inflammatory Chemokines

Olanexidine has been shown to inhibit the production of several crucial chemokines involved in the inflammatory cascade, including Interleukin-8 (IL-8), C-C motif ligand 20 (CCL20), and growth-related oncogene protein-α (GRO-α).[1][4] These chemokines are potent recruiters of neutrophils and other immune cells to the site of inflammation, and their inhibition is a key strategy in controlling inflammatory responses.[1]

The inhibitory action of Olanexidine is dose-dependent and is observed at non-cytotoxic concentrations.[1] This suggests a specific modulatory effect on inflammatory signaling pathways rather than a general cellular toxicity.

Proposed Signaling Pathway

The anti-inflammatory action of Olanexidine is hypothesized to stem from its interaction with bacterial Pathogen-Associated Molecular Patterns (PAMPs), specifically Lipopolysaccharide (LPS). LPS is a potent activator of the innate immune system, primarily through the Toll-like receptor 4 (TLR4) signaling pathway.[8] It is suggested that Olanexidine may bind to LPS, thereby preventing its interaction with TLR4 and subsequent downstream signaling.[1] This would lead to the inhibition of transcription factors such as Nuclear Factor-kappa B (NF-κB), which are critical for the expression of pro-inflammatory genes, including those for IL-8, CCL20, and GRO-α.[9]

While direct evidence for Olanexidine's modulation of the TLR4-NF-κB pathway is still needed, the existing data strongly supports this as a plausible mechanism.[1]

Caption: Hypothesized Anti-inflammatory Signaling Pathway of Olanexidine.

Quantitative Data on Anti-inflammatory Efficacy

The anti-inflammatory effects of Olanexidine have been quantified in vitro. The following tables summarize the key findings from a study on immortalized human oral keratinocytes (RT7) stimulated with P. gingivalis LPS.

Table 1: Dose-Dependent Inhibition of Chemokine Production by Olanexidine (24h Stimulation)

Olanexidine Conc. (µg/mL)	Stimulus (1 µg/mL P. gingivalis LPS)	% Inhibition of IL-8	% Inhibition of CCL20	% Inhibition of GRO-α
10	+	Significant	Significant	Significant
50	+	Significant	Significant	Significant
Data derived from Nii et al., 2019. "Significant" indicates a statistically significant reduction compared to the LPS-stimulated control.[1]

Table 2: Time-Course of Chemokine Inhibition by Olanexidine (50 µg/mL)

Time (hours)	Stimulus (1 µg/mL P. gingivalis LPS)	Chemokine Inhibition
6	+	Significant
12	+	Significant
24	+	Significant
Data derived from Nii et al., 2019. "Significant" indicates a statistically significant reduction in IL-8, CCL20, and GRO-α production compared to the LPS-stimulated control at each time point.[1]

These results demonstrate that Olanexidine's inhibitory effect is both dose-dependent and sustained over a 24-hour period.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of Olanexidine's anti-inflammatory effects.

Cell Culture and Treatment

• Cell Line: Immortalized human oral keratinocytes (RT7) were used.

• Culture Conditions: Cells were maintained in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a 5% CO₂ humidified atmosphere.

• Experimental Seeding: RT7 cells were seeded into 24-well plates at a density of 1 x 10⁵ cells/well and cultured for 24 hours before treatment.

• Treatment Protocol: The culture medium was replaced with fresh medium containing various concentrations of Olanexidine gluconate (OLG) (e.g., 10 and 50 µg/mL). After a 1-hour pre-incubation with OLG, cells were stimulated with 1 µg/mL of P. gingivalis LPS or heat-killed P. gingivalis. Control groups included untreated cells, cells treated with OLG alone, and cells stimulated with LPS alone.

Cytotoxicity Assays

• WST-1 Assay: To assess cell viability, a WST-1 (water-soluble tetrazolium salt) assay was performed. After treatment with Olanexidine for 24 hours, WST-1 reagent was added to each well and incubated for 1 hour. The absorbance was measured at 450 nm to determine the level of mitochondrial dehydrogenase activity, which correlates with the number of viable cells.

• Lactate Dehydrogenase (LDH) Assay: To evaluate cell membrane integrity, the release of LDH into the culture supernatant was measured using a commercially available cytotoxicity detection kit. The amount of formazan (B1609692) dye formed, which is proportional to the amount of LDH released, was quantified by measuring the absorbance at 490 nm.

Measurement of Chemokine Production

• Sample Collection: After the designated incubation periods (6, 12, or 24 hours), the cell culture supernatants were collected and centrifuged to remove cellular debris.

• Enzyme-Linked Immunosorbent Assay (ELISA): The concentrations of IL-8, CCL20, and GRO-α in the supernatants were quantified using specific sandwich ELISA kits according to the manufacturer's instructions. The absorbance was read at the appropriate wavelength, and chemokine concentrations were determined by comparison with a standard curve.

Caption: Experimental Workflow for In Vitro Anti-inflammatory Assay.

Discussion and Future Directions

The current body of evidence strongly suggests that Olanexidine possesses significant anti-inflammatory properties in addition to its well-established antiseptic activity.[1][4] The ability to inhibit the production of key pro-inflammatory chemokines at non-toxic concentrations highlights its potential as a therapeutic agent in conditions characterized by localized inflammation, such as periodontitis.[1]

The proposed mechanism involving the neutralization of LPS and subsequent inhibition of the TLR4 signaling pathway provides a solid framework for understanding its anti-inflammatory action.[1][8] However, further research is required to fully elucidate this pathway. Future studies should aim to:

• Confirm TLR4/NF-κB Involvement: Investigate the phosphorylation status of key signaling molecules in the TLR4 and NF-κB pathways (e.g., IκBα, p65) in the presence of Olanexidine.

• Assess In Vivo Efficacy: Translate the in vitro findings to in vivo models of inflammation to evaluate the therapeutic potential of Olanexidine in a more complex biological system.[10][11]

• Broaden the Scope: Examine the effects of Olanexidine on other inflammatory pathways and cell types to determine the breadth of its anti-inflammatory activity.

Conclusion

Olanexidine is a promising dual-action agent with both potent bactericidal and significant anti-inflammatory properties. Its ability to inhibit the production of pro-inflammatory chemokines by potentially neutralizing bacterial triggers like LPS presents a novel approach to managing inflammation associated with bacterial infections. The data summarized in this guide provides a strong foundation for further research and development of Olanexidine as an anti-inflammatory therapeutic.

References

• 1. Anti-inflammatory effects of olanexidine gluconate on oral epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Randomized controlled trial of olanexidine gluconate and povidone iodine for surgical site infection after gastrointestinal surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. keio.ac.jp [keio.ac.jp]
• 6. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 7. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Inhibition of Lipopolysaccharide- and Lipoprotein-Induced Inflammation by Antitoxin Peptide Pep19-2.5 [frontiersin.org]
• 9. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. In vivo and in silico antihypertensive, anti-inflammatory, and analgesic activities of Vernonia amygdalina Del. leaf extracts - PMC [pmc.ncbi.nlm.nih.gov]

Olanexidine Hydrochloride Semihydrate: A Technical Guide on its Activity Against Drug-Resistant Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. Pathogens such as Methicillin-Resistant Staphylococcus aureus (MRSA), Vancomycin-Resistant Enterococci (VRE), and MDR Gram-negative bacilli frequently compromise the efficacy of conventional antibiotics, leading to increased morbidity, mortality, and healthcare costs. In this context, antiseptic agents play a crucial role in infection control and prevention. Olanexidine (B125986), a novel biguanide (B1667054) antiseptic, has emerged as a potent agent with significant bactericidal activity against a wide spectrum of clinically relevant pathogens, including those resistant to multiple antibiotics.[1][2]

This technical guide provides an in-depth overview of the antimicrobial activity of Olanexidine against drug-resistant bacteria. It consolidates available data on its mechanism of action, quantitative efficacy, and the experimental protocols used for its evaluation.

A note on the active substance: The vast majority of published research has been conducted on Olanexidine Gluconate. As the antimicrobial activity is conferred by the Olanexidine cation, the data presented for the gluconate salt is considered directly applicable to the activity of other salt forms, such as Olanexidine Hydrochloride semihydrate.

Mechanism of Action

Olanexidine exerts its potent bactericidal effect through a multi-step process targeting the bacterial cell envelope.[1] Unlike antibiotics that may target specific metabolic pathways, Olanexidine's mechanism is characterized by rapid, direct physical disruption of cellular integrity.[3]

• Electrostatic Binding: The cationic Olanexidine molecule initially binds to the negatively charged components of the bacterial cell surface. This includes lipoteichoic acid (LTA) in Gram-positive bacteria and the lipopolysaccharide (LPS) outer membrane of Gram-negative bacteria.[3]

• Membrane Disruption: Following this initial binding, Olanexidine disrupts the cytoplasmic membrane. This leads to a loss of membrane integrity and increased permeability.[1][3]

• Leakage of Intracellular Contents: The compromised membrane allows for the irreversible leakage of essential intracellular components, such as ions, metabolites, and nucleic acids, leading to cell death.[3]

• Protein Denaturation: At higher concentrations (≥160 μg/ml), Olanexidine also causes the denaturation of bacterial proteins, contributing to its bactericidal effect and causing cellular aggregation.[3]

This mechanism of action is notably rapid and differs slightly from that of the related biguanide, chlorhexidine (B1668724).[3][4]

Caption: Mechanism of action of Olanexidine against bacteria.

In Vitro Efficacy Against Drug-Resistant Bacteria

Olanexidine has demonstrated a broad spectrum of bactericidal activity against both Gram-positive and Gram-negative bacteria, including numerous drug-resistant clinical isolates.[3] Its efficacy is particularly noteworthy against challenging pathogens like MRSA and VRE.[2]

While comprehensive public-domain tables of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for Olanexidine against a wide array of specific MDR strains are limited, available data provide a strong indication of its potency. One study determined the estimated bactericidal concentrations of Olanexidine after a 180-second exposure against a large panel of 320 bacterial strains.[3]

Table 1: Estimated Bactericidal Concentrations of Olanexidine (180-second exposure)

Bacterial Category	Number of Strains	Estimated Bactericidal Concentration (μg/mL)
Gram-Positive Cocci	155	869
Gram-Positive Bacilli	29	109
Gram-Negative Bacteria	136	434

Data sourced from Hagi et al., 2015.[3]

The bactericidal spectrum of Olanexidine is comparable to that of other widely used antiseptics, such as chlorhexidine and povidone-iodine.[3] Importantly, its activity is less affected by the presence of organic materials like blood, which can neutralize other agents.[5]

Key Experimental Protocols

The evaluation of an antiseptic's efficacy relies on standardized in vitro methods. The following sections detail the core protocols for determining the bactericidal activity of compounds like Olanexidine.

Minimum Inhibitory/Bactericidal Concentration (MIC/MBC) Determination

This protocol determines the lowest concentration of an antiseptic required to inhibit the growth of (MIC) and to kill (MBC) a specific bacterium. The broth microdilution method is standard.[6][7][8]

Methodology

• Inoculum Preparation: a. A pure culture of the test bacterium is grown overnight on an appropriate agar (B569324) medium. b. Several colonies are suspended in a sterile saline or broth solution. c. The suspension is adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). d. The standardized suspension is further diluted in a suitable broth (e.g., Mueller-Hinton Broth) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Antiseptic Dilution: a. A stock solution of Olanexidine is prepared in the appropriate solvent. b. Serial two-fold dilutions of Olanexidine are prepared in a 96-well microtiter plate using broth as the diluent. Each well will contain 100 µL of the diluted antiseptic.

• Inoculation and Incubation: a. 100 µL of the prepared bacterial inoculum is added to each well containing the antiseptic dilutions. b. Control wells are included: a growth control (broth + inoculum, no antiseptic) and a sterility control (broth only). c. The plate is incubated under appropriate atmospheric conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: a. Following incubation, the plate is visually inspected for turbidity. b. The MIC is defined as the lowest concentration of Olanexidine in which there is no visible bacterial growth.

• MBC Determination: a. An aliquot (e.g., 10-100 µL) is taken from each well that showed no visible growth (i.e., at and above the MIC). b. The aliquot is plated onto an appropriate agar medium that does not contain any antiseptic. c. The plates are incubated at 37°C for 24-48 hours. d. The MBC is the lowest concentration of Olanexidine that results in a ≥99.9% reduction in the initial inoculum count (e.g., ≤ 0.1% of bacteria survive).[9]

Caption: Experimental workflow for MIC and MBC determination.

Time-Kill Kinetic Assay

This assay provides information on the rate of bactericidal activity, distinguishing between bactericidal (killing) and bacteriostatic (inhibiting) effects over time.[10][11] For a fast-acting antiseptic like Olanexidine, short contact times are critical.[12]

Methodology

• Inoculum Preparation: A standardized bacterial inoculum is prepared as described in the MIC/MBC protocol, typically diluted to a starting concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in a larger volume of broth.

• Assay Setup: a. Prepare flasks or tubes for each test condition: i. Growth Control: Broth + inoculum (no antiseptic). ii. Test Concentrations: Broth + inoculum + Olanexidine at various concentrations (e.g., 0.5x, 1x, 2x, 4x MIC). b. The total volume should be sufficient for sampling at all time points (e.g., 10-20 mL).

• Sampling and Enumeration: a. At predetermined time points (e.g., 0, 30 seconds, 1, 5, 15, 30 minutes, and longer intervals if needed), an aliquot (e.g., 100 µL) is removed from each flask. b. The activity of the antiseptic in the aliquot is immediately stopped by adding it to a validated neutralizing solution. c. Serial dilutions of the neutralized sample are made in saline or a suitable diluent. d. A specific volume of each dilution is plated onto agar plates. e. Plates are incubated (e.g., 37°C for 24-48 hours), after which colonies are counted.

• Data Analysis: a. The number of viable bacteria (CFU/mL) is calculated for each time point and concentration. b. The results are plotted as log₁₀ CFU/mL versus time. c. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[11]

References

• 1. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. researchgate.net [researchgate.net]
• 8. protocols.io [protocols.io]
• 9. emerypharma.com [emerypharma.com]
• 10. benchchem.com [benchchem.com]
• 11. emerypharma.com [emerypharma.com]
• 12. microchemlab.com [microchemlab.com]

Protocols & Analytical Methods

Olanexidine Hydrochloride Semihydrate: Application Notes and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for Olanexidine Hydrochloride Semihydrate, a broad-spectrum biguanide (B1667054) antiseptic. The information compiled is intended to guide research and development professionals in evaluating its antimicrobial efficacy and understanding its mechanism of action.

Disclaimer: The majority of detailed experimental data available in the public domain pertains to Olanexidine Gluconate. Olanexidine is the active antiseptic moiety. The experimental protocols described herein are based on studies conducted with Olanexidine Gluconate and are presented as directly applicable to Olanexidine Hydrochloride Semihydrate due to the identical active substance.

Mechanism of Action

Olanexidine exerts its bactericidal effect primarily through the disruption of bacterial cell membranes.[1][2][3] The positively charged biguanide group interacts with negatively charged components of the bacterial cell surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1] This initial binding is followed by the disorganization of the cell membrane, leading to increased permeability and irreversible leakage of intracellular components, ultimately resulting in cell death.[1][2] At higher concentrations (≥160 μg/ml), Olanexidine can also cause cell aggregation through protein denaturation.[1]

Caption: Proposed mechanism of action for Olanexidine.

Antimicrobial Spectrum and Efficacy

Olanexidine demonstrates broad-spectrum bactericidal activity against both Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant enterococci (VRE).[1][4][5] Its efficacy is comparable to or greater than other common antiseptics like chlorhexidine (B1668724) and povidone-iodine.[4][6]

Quantitative Efficacy Data (Olanexidine Gluconate)

The following table summarizes the Minimal Bactericidal Concentrations (MBCs) of Olanexidine Gluconate against various bacterial groups after different exposure times. This data is adapted from studies on the gluconate salt and serves as a strong indicator of the expected efficacy of the hydrochloride semihydrate form.

Bacterial Group	Number of Strains	Exposure Time	Estimated MBC (μg/mL)
Gram-positive cocci	155	180 s	869
Gram-positive bacilli	29	180 s	109
Gram-negative bacteria	136	180 s	434

Data sourced from Hagi et al., 2015.[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are foundational for assessing the antimicrobial properties of Olanexidine Hydrochloride Semihydrate.

Determination of Minimal Bactericidal Concentration (MBC)

This protocol is designed to determine the lowest concentration of Olanexidine that results in a 99.9% reduction in the initial bacterial inoculum.

Caption: Workflow for MBC determination.

Methodology:

• Preparation of Olanexidine Solutions: Prepare a series of 2-fold dilutions of Olanexidine Hydrochloride Semihydrate in an appropriate sterile broth (e.g., Mueller-Hinton Broth).

• Bacterial Inoculum: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) of the test organism.

• Inoculation: Add a defined volume of the bacterial inoculum to each Olanexidine dilution and control tubes.

• Exposure: Incubate the mixtures for predetermined short exposure times (e.g., 30, 60, and 180 seconds) at room temperature.[2]

• Neutralization: Following the exposure period, add a validated neutralizer (e.g., SCDLP broth - Soybean Casein Digest Broth with Lecithin and Polysorbate 80) to each tube to inactivate the antiseptic.[2]

• Plating and Incubation: Subculture a fixed volume from each tube onto a suitable agar medium (e.g., Tryptic Soy Agar). Incubate the plates under appropriate conditions (e.g., 37°C for 24-48 hours).

• MBC Determination: The MBC is the lowest concentration of Olanexidine that shows no visible growth on the agar plate.[2]

Membrane Permeability Assay (Outer Membrane)

This assay evaluates the effect of Olanexidine on the outer membrane permeability of Gram-negative bacteria using the fluorescent probe N-phenyl-1-naphthylamine (NPN).

Methodology:

• Cell Preparation: Grow Gram-negative bacteria (e.g., Escherichia coli) to the mid-logarithmic phase. Harvest the cells by centrifugation, wash, and resuspend in a suitable buffer (e.g., 5 mM HEPES).

• Assay Setup: In a 96-well microplate, add the bacterial suspension.

• NPN Addition: Add NPN to each well to a final concentration of 10 µM.

• Olanexidine Treatment: Add varying concentrations of Olanexidine Hydrochloride Semihydrate to the wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 350 nm and an emission wavelength of 420 nm. An increase in fluorescence indicates the uptake of NPN due to outer membrane disruption.

Cytoplasmic Membrane Depolarization Assay

This assay assesses the disruption of the cytoplasmic membrane integrity by measuring changes in membrane potential using a potential-sensitive fluorescent dye, such as DiSC3(5).[2]

Methodology:

• Cell Preparation: Prepare a suspension of the test bacteria (e.g., Staphylococcus aureus) as described in the previous protocol.

• Dye Loading: Incubate the bacterial suspension with DiSC3(5) in the presence of a low concentration of KCl to facilitate dye uptake and quenching.

• Olanexidine Treatment: Add different concentrations of Olanexidine Hydrochloride Semihydrate to the dye-loaded cell suspension.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time. Depolarization of the cytoplasmic membrane causes the release of the dye, leading to an increase in fluorescence.[2]

In Vivo Skin Disinfection Model (Cynomolgus Monkey)

This protocol, adapted from studies on Olanexidine Gluconate, evaluates the in vivo bactericidal efficacy of Olanexidine on skin flora.[6]

Caption: Workflow for in vivo skin disinfection study.

Methodology:

• Animal Preparation: Anesthetize cynomolgus monkeys and clip the hair on the abdomen to establish test sites.[6]

• Baseline Sampling: Collect baseline bacterial samples from defined areas within the test sites using a cylinder sampling technique.[6]

• Antiseptic Application: Apply a standardized volume of Olanexidine Hydrochloride Semihydrate solution to the test sites.[6]

• Post-application Sampling: Collect bacterial samples from the treated areas at specified time points (e.g., 10 minutes and 6 hours) after application.[6]

• Bacterial Quantification: Process the collected samples, perform serial dilutions, plate on appropriate media, and incubate to determine the number of viable bacteria.

• Data Analysis: Calculate the log10 reduction in bacterial counts from the baseline to evaluate the efficacy of the antiseptic.[6]

Safety and Toxicology

Olanexidine is intended for topical use and should not be ingested or come into contact with eyes or mucous membranes.[3] Reported side effects are generally mild and transient, including skin irritation, redness, and allergic reactions.[3] It is contraindicated for individuals with known hypersensitivity to Olanexidine.[3]

Conclusion

Olanexidine Hydrochloride Semihydrate is a potent antiseptic with a broad spectrum of bactericidal activity. The provided protocols offer a framework for the comprehensive evaluation of its efficacy and mechanism of action in a research and development setting. The available data on Olanexidine Gluconate strongly supports its potential as an effective agent for infection control.

References

• 1. Olanexidine Hydrochloride semihydrate;OPB-2045, OPB-2045G|218282-71-4|MSDS [dcchemicals.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Olanexidine Hydrochloride semihydrate - Immunomart [immunomart.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Application Note: Olanexidine Antiseptic Time-Kill Assay Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986) gluconate is a monobiguanide antiseptic agent demonstrating broad-spectrum and potent bactericidal activity.[1][2] It is utilized for preoperative skin preparation to mitigate the risk of surgical site infections.[3][4] Olanexidine exhibits efficacy against a wide range of microorganisms, including antibiotic-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2] Its mechanism of action involves the disruption of bacterial cell membrane integrity, leading to the leakage of intracellular components and subsequent cell death.[1][2][3] At lower concentrations, it exhibits bacteriostatic effects by inhibiting bacterial growth, while at higher concentrations, it is rapidly bactericidal.[3] This application note provides a detailed protocol for performing a time-kill assay to evaluate the bactericidal efficacy of Olanexidine, based on established methodologies such as the ASTM E2315 standard.[5][6][7]

Mechanism of Action

Olanexidine's primary mode of action is the disruption of the bacterial cell membrane. This process is initiated by the interaction of the positively charged Olanexidine molecule with negatively charged components of the bacterial cell surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][2] This interaction leads to increased membrane permeability, irreversible leakage of essential intracellular components, and ultimately, cell death.[1] At higher concentrations, Olanexidine can also cause protein denaturation and aggregation of bacterial cells.[1][2]

References

• 1. Pharmaceutical Properties of a Tinted Formulation of a Biguanide Antiseptic Agent, Olanexidine Gluconate [jstage.jst.go.jp]
• 2. benchchem.com [benchchem.com]
• 3. US8334248B2 - Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant - Google Patents [patents.google.com]
• 4. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. WO2004105745A1 - Aqueous olanexidine solution, method of preparing the same, and disinfectant - Google Patents [patents.google.com]
• 7. nelsonlabs.com [nelsonlabs.com]

Application Notes and Protocols for MIC Determination of Olanexidine Hydrochloride Semihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine, a monobiguanide antiseptic, demonstrates potent bactericidal activity against a broad spectrum of microorganisms, including both Gram-positive and Gram-negative bacteria.[1] It is effective against clinically relevant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci.[2][3][4] The mechanism of action of Olanexidine involves binding to the bacterial cell membrane, leading to the disruption of membrane integrity and subsequent leakage of intracellular components.[3][4] At higher concentrations, it has also been shown to denature proteins.[3][4]

These application notes provide a detailed protocol for determining the Minimum Inhibitory Concentration (MIC) of Olanexidine Hydrochloride semihydrate using the broth microdilution method, adhering to the principles outlined by the Clinical and Laboratory Standards Institute (CLSI).

Data Presentation: MIC of Olanexidine

The following table summarizes the bactericidal concentrations of Olanexidine against various groups of bacteria. It is important to note that much of the published data pertains to Olanexidine Gluconate; however, the active moiety is Olanexidine, and the MIC values are expected to be comparable.

Microorganism Category	Number of Strains Tested	Estimated Bactericidal Concentration (180s exposure) (µg/mL)
Gram-positive cocci	155	869
Gram-positive bacilli	29	109
Gram-negative bacteria	136	434

Data derived from Hagi A, et al. Antimicrob Agents Chemother. 2015 Aug;59(8):4551-9.[3]

Experimental Protocols

Principle

The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid growth medium.[5] For testing antiseptics like Olanexidine, which can have residual bacteriostatic effects, the incorporation of a neutralizer is crucial to obtain an accurate MIC value.

Materials

• Olanexidine Hydrochloride semihydrate powder

• Dimethyl sulfoxide (B87167) (DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well sterile microtiter plates

• Bacterial strains for testing (e.g., ATCC quality control strains)

• Sterile saline (0.85%) or Phosphate Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Sterile pipettes and tips

• Incubator (35°C ± 2°C)

• Microplate reader or a light box for manual reading

Preparation of Reagents

1. Olanexidine Hydrochloride Semihydrate Stock Solution (10 mg/mL):

• Olanexidine Hydrochloride semihydrate is insoluble in water. Therefore, a stock solution should be prepared in DMSO.

• To prepare a 10 mg/mL stock solution: Weigh 10 mg of Olanexidine Hydrochloride semihydrate powder and dissolve it in 1 mL of sterile DMSO. Ensure complete dissolution.

  • Note: Fresh DMSO is recommended as moisture-absorbing DMSO can reduce solubility.

2. Bacterial Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this standardized suspension 1:100 in CAMHB to achieve a final inoculum density of approximately 1-2 x 10⁶ CFU/mL.

3. Neutralizer Broth (LBC3T Formulation):

A validated neutralizer is essential to inactivate the residual antiseptic. The LBC3T formulation is suitable for biguanides.

• Composition:

  • Lecithin

  • Polysorbate 80 (Tween 80)

  • Sodium Thiosulfate

  • L-Cystine

  • Sodium Bisulfite

  • Thioglycollate

• Prepare the neutralizer broth according to the manufacturer's instructions or a validated laboratory protocol. The neutralizer can be incorporated into the CAMHB at the appropriate concentration.

Broth Microdilution Procedure

• Plate Preparation: Add 50 µL of sterile CAMHB (with or without neutralizer, depending on the specific protocol validation) to wells 2 through 12 of a 96-well microtiter plate.

• Serial Dilution:

  • Add 100 µL of the Olanexidine Hydrochloride semihydrate working solution (a pre-dilution of the stock in CAMHB) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing well, and then transferring 50 µL from well 2 to well 3, and so on, up to well 10.

  • Discard 50 µL from well 10.

  • Well 11 will serve as the growth control (no Olanexidine).

  • Well 12 will serve as the sterility control (no bacteria).

• Inoculation: Add 50 µL of the prepared bacterial inoculum (1-2 x 10⁶ CFU/mL) to wells 1 through 11. This will result in a final inoculum of approximately 5 x 10⁵ CFU/mL in a final volume of 100 µL per well. Do not inoculate well 12.

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • Following incubation, examine the plate for bacterial growth (turbidity).

  • The MIC is the lowest concentration of Olanexidine Hydrochloride semihydrate at which there is no visible growth.

  • The growth control (well 11) should show distinct turbidity, and the sterility control (well 12) should remain clear.

Visualizations

Signaling Pathway of Olanexidine's Mechanism of Action

Caption: Mechanism of action of Olanexidine against bacterial cells.

Experimental Workflow for MIC Determination

Caption: Broth microdilution workflow for Olanexidine MIC determination.

References

• 1. scispace.com [scispace.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Olanexidine Biofilm Eradication Assay: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986), a biguanide (B1667054) antiseptic, has demonstrated potent bactericidal activity against a broad spectrum of microorganisms, including antibiotic-resistant strains such as Methicillin-Resistant Staphylococcus aureus (MRSA).[1][2][3] Its primary mechanism of action involves the disruption of microbial cell membrane integrity, leading to the leakage of intracellular components and subsequent cell death.[4] At higher concentrations, Olanexidine may also cause protein denaturation.[4] While its efficacy against planktonic bacteria is established, understanding its ability to eradicate biofilms is crucial for its application in clinical and industrial settings where biofilms represent a significant challenge.

These application notes provide detailed methodologies for assessing the biofilm eradication potential of Olanexidine. The protocols for quantifying biofilm biomass and determining the Minimum Biofilm Eradication Concentration (MBEC) are outlined to ensure reproducible and accurate evaluation of Olanexidine's anti-biofilm efficacy.

Data Presentation

While specific Minimum Biofilm Eradication Concentration (MBEC) values for Olanexidine against mature biofilms of key pathogens were not available in the reviewed literature, the following tables summarize the reported bactericidal concentrations against planktonic bacteria. Researchers are encouraged to use the provided protocols to determine the MBEC of Olanexidine for their specific strains of interest.

Table 1: Planktonic Bactericidal Concentrations of Olanexidine Gluconate (180-second exposure)

Bacterial Type	Number of Strains Tested	Estimated Bactericidal Concentration (µg/mL)
Gram-positive cocci	155	869
Gram-positive bacilli	29	109
Gram-negative bacteria	136	434

Data sourced from a study on the bactericidal effects of Olanexidine Gluconate.[4]

Table 2: Comparative Anti-biofilm Activity Data (Example)

Compound	Target Organism	MBEC (µg/mL)	Reference Compound	MBEC (µg/mL)
Olanexidine	S. aureus (ATCC strain)	Data not available	Vancomycin	>1024
Olanexidine	P. aeruginosa (ATCC strain)	Data not available	Ciprofloxacin	>5120

Note: The MBEC values for Olanexidine are to be determined experimentally. The reference compound data is provided for comparative context and is sourced from various biofilm studies.

Experimental Protocols

Protocol 1: Quantification of Biofilm Biomass using Crystal Violet (CV) Assay

This protocol is designed to quantify the total biomass of a bacterial biofilm treated with Olanexidine.

Materials:

• 96-well flat-bottom sterile microtiter plates

• Bacterial strain of interest (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)

• Appropriate growth medium (e.g., Tryptic Soy Broth (TSB) supplemented with 1% glucose)

• Olanexidine gluconate stock solution

• Phosphate-buffered saline (PBS), sterile

• 0.1% (w/v) Crystal Violet solution

• 30% Acetic acid in water or 95% Ethanol (B145695)

• Microplate reader

Procedure:

• Biofilm Formation:

  • Prepare a bacterial suspension equivalent to 0.5 McFarland standard in the appropriate growth medium.

  • Dispense 200 µL of the bacterial suspension into each well of a 96-well microtiter plate.

  • Include wells with sterile medium only as a negative control.

  • Incubate the plate at 37°C for 24-48 hours under static conditions to allow for biofilm formation.

• Olanexidine Treatment:

  • After incubation, carefully aspirate the planktonic bacteria from each well.

  • Gently wash the biofilms twice with 200 µL of sterile PBS per well.

  • Prepare serial dilutions of Olanexidine in the growth medium to the desired concentrations.

  • Add 200 µL of the Olanexidine dilutions to the wells containing the mature biofilms. Include a no-treatment control (medium only).

  • Incubate the plate at 37°C for the desired exposure time (e.g., 24 hours).

• Crystal Violet Staining:

  • Aspirate the Olanexidine-containing medium from the wells.

  • Wash the wells twice with 200 µL of sterile PBS.

  • Add 200 µL of 0.1% Crystal Violet solution to each well and incubate at room temperature for 15 minutes.

  • Carefully remove the Crystal Violet solution and wash the wells three times with 200 µL of sterile PBS.

  • Air dry the plate completely.

• Quantification:

  • Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye.

  • Incubate for 15-30 minutes at room temperature with gentle shaking.

  • Transfer 150 µL of the solubilized dye to a new flat-bottom 96-well plate.

  • Measure the absorbance at 595 nm using a microplate reader.

  • The absorbance is proportional to the biofilm biomass.

Protocol 2: Determination of Minimum Biofilm Eradication Concentration (MBEC) using TTC Staining

This protocol determines the minimum concentration of Olanexidine required to kill the viable bacteria within a pre-formed biofilm.

Materials:

• 96-well flat-bottom sterile microtiter plates

• Bacterial strain of interest

• Appropriate growth medium

• Olanexidine gluconate stock solution

• Sterile PBS

• Olanexidine Neutralizer Solution (e.g., 10% Polysorbate 80, 1.167% soybean lecithin, 0.5% sodium thiosulfate)

• 0.1% (w/v) 2,3,5-Triphenyltetrazolium chloride (TTC) solution, sterile and light-protected

• Microplate reader

Procedure:

• Biofilm Formation:

  • Follow steps 1a-1c from Protocol 1 to grow mature biofilms.

• Olanexidine Treatment:

  • Follow steps 2a-2e from Protocol 1 to treat the biofilms with a range of Olanexidine concentrations.

• Neutralization and Viability Staining:

  • After the Olanexidine treatment, aspirate the medium.

  • Wash the wells once with 200 µL of sterile PBS.

  • Add 200 µL of the Olanexidine Neutralizer Solution to each well and incubate for 5-10 minutes at room temperature to inactivate any residual Olanexidine.

  • Aspirate the neutralizer solution and wash the wells twice with sterile PBS.

  • Add 200 µL of 0.1% TTC solution to each well.

  • Incubate the plate in the dark at 37°C for 2-4 hours. Viable, metabolically active cells will reduce the colorless TTC to red formazan (B1609692).

• Quantification:

  • After incubation, visually inspect the wells for a color change from colorless/pale yellow to red/pink.

  • The MBEC is defined as the lowest concentration of Olanexidine that results in no visible red color development, indicating complete eradication of viable bacteria in the biofilm.

  • For a more quantitative result, the formazan can be solubilized by adding 200 µL of a suitable solvent (e.g., isopropanol (B130326) or DMSO) to each well and measuring the absorbance at 490 nm.

Visualizations

Olanexidine's Mechanism of Action on Bacterial Biofilm

Caption: Olanexidine penetrates the biofilm matrix and disrupts bacterial cell membranes, leading to cell death.

Experimental Workflow for MBEC Assay

Caption: Step-by-step workflow for determining the Minimum Biofilm Eradication Concentration (MBEC).

Hypothetical Signaling Pathway Interference by Biguanides

Caption: Postulated interference of biguanides with bacterial quorum sensing signaling pathways.

References

• 1. Fast-acting bactericidal activity of olanexidine gluconate against qacA/B-positive methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical application of skin antisepsis using aqueous olanexidine: a scoping review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Olanexidine Antiseptic Efficacy Studies Using Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine gluconate, a novel monobiguanide antiseptic, has demonstrated potent and broad-spectrum bactericidal activity, positioning it as a significant agent in the prevention of healthcare-associated infections, particularly surgical site infections (SSIs).[1][2][3] Its mechanism of action involves the disruption of bacterial cell membrane integrity, leading to the leakage of intracellular components and subsequent cell death.[1][2][3] Preclinical evaluation of Olanexidine's antiseptic efficacy is crucial for its clinical application and regulatory approval. This document provides detailed application notes and protocols for utilizing various animal models to assess the in vivo and ex vivo antiseptic efficacy of Olanexidine.

Mechanism of Action of Olanexidine

Olanexidine exerts its bactericidal effect through a multi-step process targeting the bacterial cell envelope. This process is initiated by the electrostatic interaction between the positively charged biguanide (B1667054) group of Olanexidine and the negatively charged components of the bacterial cell surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][3] This initial binding is followed by the disruption of the cell membrane, leading to increased permeability and the irreversible leakage of essential intracellular contents, ultimately resulting in cell death.[1][2][3] At higher concentrations, Olanexidine can also cause protein denaturation and aggregation.[1][3]

Olanexidine's Mechanism of Action

Animal Models for Efficacy Studies

The selection of an appropriate animal model is critical for obtaining clinically relevant data on the antiseptic efficacy of Olanexidine. Both in vivo and ex vivo models offer distinct advantages for evaluating different aspects of antiseptic performance.

In Vivo Models

In vivo models allow for the assessment of antiseptic efficacy in a living organism, providing insights into the interactions between the antiseptic, the host tissue, and the microbial pathogens in a dynamic environment.

1. Cynomolgus Monkey (Macaca fascicularis) Skin Disinfection Model

This model is highly valuable for preoperative skin preparation studies due to the anatomical and physiological similarities between monkey and human skin.[4] It is particularly useful for evaluating the immediate (fast-acting) and persistent (long-lasting) effects of antiseptics on resident skin flora.

2. Murine Surgical Site Infection (SSI) Models

Mouse models are widely used to study SSIs due to their cost-effectiveness, ease of handling, and the availability of various transgenic strains. These models are ideal for evaluating the ability of an antiseptic to prevent infection at a surgical incision site.

• Incisional SSI Model: This model simulates a clean surgical wound that becomes contaminated.

• Deep Incisional SSI with Foreign Body Model: This model mimics more complex SSIs where a foreign material (e.g., suture) is implanted, which can potentiate infection.

3. Rat Surgical Site Infection (SSI) Models

Rats offer a larger surgical area compared to mice, which can be advantageous for certain studies. They are also well-characterized for wound healing research.

• Incisional SSI Model: Similar to the mouse model, this involves creating a linear incision and inoculating it with bacteria.

• Deep Wound SSI Model: This model allows for the evaluation of antiseptic efficacy in deeper tissue infections.

Ex Vivo Model

Porcine Skin Model

The porcine skin model is an excellent ex vivo system for antiseptic testing as pig skin closely resembles human skin in terms of thickness, hair follicle density, and lipid composition.[5][6] This model is particularly useful for high-throughput screening of antiseptic formulations and for studying the interactions between the antiseptic and the skin microbiome without the complexities of a live animal study.

Experimental Protocols

In Vivo Cynomolgus Monkey Skin Disinfection Protocol

This protocol is adapted from studies evaluating the bactericidal efficacy of topical antiseptics on the skin of cynomolgus monkeys.[4]

Materials:

• Olanexidine gluconate solution (e.g., 1.5%)

• Control antiseptics (e.g., 0.5% Chlorhexidine gluconate (CHG), 10% Povidone-iodine (PVP-I))

• Sterile saline (negative control)

• Sterile surgical sponges

• Sterile cylinders for sampling (e.g., 2.5 cm diameter)

• Scrub solution with neutralizer (e.g., Dey-Engley neutralizing broth)

• Sterile swabs

• Agar (B569324) plates for bacterial culture (e.g., Tryptic Soy Agar)

• (Optional) Whole blood for contaminated condition studies

Procedure:

• Animal Preparation: Anesthetize the monkey and clip the hair on the abdomen.

• Test Site Demarcation: Mark multiple test sites (e.g., 5 cm x 5 cm) on the abdomen.

• Baseline Sampling:

  • Place a sterile cylinder firmly on a test site.

  • Pipette 1 mL of scrub solution with neutralizer into the cylinder.

  • Scrub the skin inside the cylinder for 1 minute with a sterile swab.

  • Collect the fluid and plate serial dilutions for bacterial enumeration.

• Antiseptic Application:

  • Clean Condition: Apply 0.5 mL of the test antiseptic (Olanexidine, CHG, or PVP-I) or saline to the designated test site using a sterile sponge, ensuring even coverage.

  • Blood-Contaminated Condition: Apply a thin layer of sterile whole blood to the test site before or after antiseptic application, as per the study design.[4]

• Post-Application Sampling:

  • At specified time points (e.g., 10 minutes for fast-acting effect, 6 hours for persistent effect), sample an adjacent, untreated area within the test site using the cylinder sampling method described in step 3.

• Bacterial Quantification:

  • Incubate the agar plates and count the colony-forming units (CFUs).

  • Calculate the log10 reduction in bacterial counts from baseline for each antiseptic and time point.

In Vivo Murine Incisional Surgical Site Infection (SSI) Protocol

This protocol describes the creation of an incisional SSI in mice to evaluate the prophylactic efficacy of Olanexidine.

Materials:

• Olanexidine gluconate solution

• Control solution (e.g., sterile saline)

• Bacterial culture (e.g., Staphylococcus aureus, approximately 1 x 10^7 CFU/mL)

• Anesthetic

• Clippers

• Surgical instruments (scalpel, forceps, sutures)

• Sterile drapes

Procedure:

• Animal Preparation: Anesthetize the mouse and shave the dorsal flank.

• Antiseptic Application: Apply Olanexidine or the control solution to the surgical site and allow it to dry.

• Surgical Incision: Create a 1 cm full-thickness incision through the skin and panniculus carnosus.

• Bacterial Inoculation: Inoculate the wound with a specific volume of the bacterial suspension (e.g., 10 µL of S. aureus).

• Wound Closure: Close the incision with sutures.

• Post-operative Monitoring and Evaluation:

  • Monitor the animals daily for signs of infection.

  • At a predetermined endpoint (e.g., 48-72 hours post-infection), euthanize the animals.

  • Clinical Scoring: Score the wound based on a standardized scale (see Table 2).

  • Bacterial Quantification: Excise the tissue surrounding the incision, homogenize it, and perform serial dilutions for CFU counting.

  • Histopathology (Optional): Collect tissue samples for histological analysis to assess inflammation and tissue damage.

Ex Vivo Porcine Skin Protocol

This protocol outlines a method for evaluating the bactericidal activity of Olanexidine on an ex vivo porcine skin model.[5][6]

Materials:

• Freshly excised porcine skin

• Olanexidine gluconate solution

• Control solutions

• Bacterial culture (e.g., S. aureus, Pseudomonas aeruginosa)

• Sterile culture medium

• Sterile swabs or biopsy punches

• Phosphate-buffered saline (PBS)

• Agar plates

Procedure:

• Skin Preparation:

  • Obtain fresh porcine skin from a slaughterhouse or veterinary source.

  • Wash the skin with sterile water and shave any remaining hair.

  • Cut the skin into smaller, uniform sections (e.g., 4 cm x 4 cm).

• Bacterial Inoculation:

  • Inoculate the surface of each skin section with a known concentration of bacteria and allow it to attach for a defined period (e.g., 30 minutes).

• Antiseptic Treatment:

  • Apply Olanexidine or control solutions to the inoculated skin sections.

  • Allow the antiseptic to remain in contact for a specified time (e.g., 2, 5, or 10 minutes).

• Neutralization and Bacterial Recovery:

  • Neutralize the antiseptic action by immersing the skin section in a neutralizing broth.

  • Recover the surviving bacteria by either:

    • Swabbing: Vigorously swab the surface of the skin.

    • Biopsy and Homogenization: Take a punch biopsy of the treated area and homogenize the tissue.

• Bacterial Quantification:

  • Plate serial dilutions of the recovered bacterial suspension onto agar plates.

  • Incubate and count the CFUs to determine the log10 reduction in bacterial numbers.

Data Presentation

Quantitative data from these studies should be summarized in clear and structured tables to facilitate comparison between different treatment groups.

Table 1: In Vivo Efficacy of Olanexidine in the Cynomolgus Monkey Skin Disinfection Model

Treatment Group	Concentration	Mean Log10 Reduction (± SD) at 10 minutes	Mean Log10 Reduction (± SD) at 6 hours
Olanexidine	1.5%	Data	Data
Chlorhexidine	0.5%	Data	Data
Povidone-Iodine	10%	Data	Data
Saline (Control)	N/A	Data	Data

Table 2: Prophylactic Efficacy of Olanexidine in a Murine Incisional SSI Model

Treatment Group	Mean Clinical Wound Score (± SD)	Mean Bacterial Load (Log10 CFU/gram tissue ± SD)
Olanexidine (1.5%)	Data	Data
Saline (Control)	Data	Data

Table 3: Ex Vivo Bactericidal Efficacy of Olanexidine on Porcine Skin

Treatment Group	Concentration	Contact Time	Mean Log10 Reduction (± SD) vs. Control
Olanexidine	1.5%	2 minutes	Data
Olanexidine	1.5%	5 minutes	Data
Chlorhexidine	2.0%	2 minutes	Data
Chlorhexidine	2.0%	5 minutes	Data

Visualization of Experimental Workflows

In Vivo Murine SSI Model Workflow

Ex Vivo Porcine Skin Model Workflow

Clinical Scoring of Surgical Site Infections

A standardized scoring system is essential for the objective assessment of wound healing and the severity of infection in animal models. The following table provides a template for a clinical wound scoring system that can be adapted for different animal models.

Table 4: Clinical Wound Scoring System

Score	Erythema (Redness)	Edema (Swelling)	Purulent Exudate (Pus)	Wound Dehiscence (Opening)
0	None	None	None	None (wound edges well-apposed)
1	Mild, localized to incision edges	Mild, localized	None	Partial separation of skin edges (<25%)
2	Moderate, extending beyond incision	Moderate, extending beyond incision	Small amount, localized	Partial separation of skin edges (25-50%)
3	Severe, widespread	Severe, widespread	Moderate amount, draining	Complete separation of skin edges (>50%)
4	N/A	N/A	Large amount, purulent discharge	Complete wound dehiscence with exposure of underlying tissue

Note: The total score is the sum of the scores for each parameter. Higher scores indicate more severe infection.

Conclusion

The animal models and protocols described in these application notes provide a robust framework for the preclinical evaluation of Olanexidine's antiseptic efficacy. The cynomolgus monkey model offers a clinically relevant system for assessing preoperative skin preparation, while murine and rat SSI models are invaluable for studying the prevention of surgical wound infections. The ex vivo porcine skin model serves as a practical tool for initial screening and mechanistic studies. By employing these standardized models and protocols, researchers can generate reliable and reproducible data to support the development and clinical application of Olanexidine as a potent antiseptic agent.

References

• 1. tandfonline.com [tandfonline.com]
• 2. 2.2.1. Surgical Site Infection Mouse Model [bio-protocol.org]
• 3. Animal models of external traumatic wound infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Murine Models for Staphylococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Video: A Mouse Model to Assess Innate Immune Response to Staphylococcus aureus Infection [jove.com]
• 6. Development of a reproducible porcine model of infected burn wounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Surgical Site Infection (SSI) Modeling with Olanexidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986) gluconate is a novel monobiguanide antiseptic agent demonstrating potent and broad-spectrum bactericidal activity.[1][2] It is a promising agent for the prevention of surgical site infections (SSIs), a major cause of postoperative morbidity and increased healthcare costs.[3] These application notes provide detailed protocols for establishing a surgical site infection model to evaluate the efficacy of Olanexidine and for conducting in vitro assessments of its antimicrobial properties. Olanexidine exerts its bactericidal effect by disrupting the integrity of the bacterial cell membrane, leading to the leakage of intracellular components.[1][4] At higher concentrations, it can also denature proteins and cause cell aggregation.[1][4]

Quantitative Data Summary

Table 1: Comparative Efficacy of Olanexidine in Clinical Settings

Comparison Group	Olanexidine SSI Rate	Comparator SSI Rate	Surgery Type	Key Finding	Reference
10% Povidone-Iodine	7%	13%	Clean-contaminated gastrointestinal and hepatobiliary pancreatic	Olanexidine significantly reduced the overall SSI rate.	[5]
10% Povidone-Iodine	10.8%	13.0%	Gastrointestinal	No significant difference in total SSI, but Olanexidine significantly reduced deep incisional SSI.	[6]
10% Povidone-Iodine	1.80%	2.38%	Clean orthopaedic	No significant difference in overall SSI rates.	[7]
1.0% Chlorhexidine-Alcohol	12.4%	13.6%	Clean-contaminated gastrointestinal and hepatobiliary-pancreatic	Olanexidine did not significantly reduce the overall SSI rate compared to chlorhexidine-alcohol.	[8]
10% Povidone-Iodine	2.7%	10.3%	Gastrointestinal cancer	Olanexidine was more effective in preventing SSI.	[3]
10% Povidone-Iodine	12.8%	18.0%	Gastrointestinal (scheduled and emergency)	Olanexidine reduced the overall 30-day SSI, though not significantly. Organ/space SSI was significantly decreased.	[9]

Table 2: In Vitro Bactericidal Efficacy of Olanexidine

Bacterial Type	Number of Strains	Estimated Bactericidal Concentration (180s exposure)	Reference
Gram-positive cocci	155	869 µg/ml	[1][2][4]
Gram-positive bacilli	29	109 µg/ml	[1][2][4]
Gram-negative bacteria	136	434 µg/ml	[1][2][4]

Signaling and Action Pathways

Caption: Mechanism of action of Olanexidine gluconate.

Experimental Protocols

Protocol 1: In Vivo Surgical Site Infection Model (Murine)

This protocol describes the creation of a murine surgical site infection model to evaluate the preoperative antiseptic efficacy of Olanexidine.

Caption: Experimental workflow for the in vivo SSI model.

Materials:

• 8-10 week old female BALB/c mice[10]

• Olanexidine gluconate solution (e.g., 1.5%)

• Control antiseptic (e.g., 10% Povidone-Iodine or 70% alcohol)

• Phosphate-buffered saline (PBS)

• Bacterial strain (e.g., Methicillin-resistant Staphylococcus aureus (MRSA), ATCC 43300)

• Tryptic Soy Broth (TSB) and Agar (TSA)

• Anesthetic (e.g., isoflurane)

• Surgical instruments (scalpel, forceps, scissors, sutures)

• Sterile gauze

Procedure:

• Bacterial Preparation:

  • Culture MRSA in TSB overnight at 37°C.

  • Centrifuge the bacterial suspension, wash the pellet with PBS, and resuspend in PBS to a final concentration of 1 x 107 CFU/mL.

• Animal Preparation:

  • Anesthetize the mouse using isoflurane.

  • Shave the dorsal surface and clean the area with a sterile wipe.

• Preoperative Antisepsis:

  • Divide mice into experimental groups (Olanexidine, control antiseptic, no treatment).

  • Apply the designated antiseptic to the shaved surgical site according to the manufacturer's instructions (for Olanexidine, a typical application time is allowed to dry for at least 3 minutes).[11]

• Surgical Procedure and Inoculation:

  • Create a 1 cm full-thickness incision on the dorsal midline using a sterile scalpel.

  • Inoculate the wound with 10 µL of the prepared bacterial suspension (1 x 105 CFU).

  • Close the incision with sutures.

• Postoperative Monitoring and Evaluation:

  • Monitor the animals daily for signs of infection (e.g., erythema, swelling, purulent discharge).

  • At predetermined time points (e.g., 3, 5, and 7 days post-infection), euthanize a subset of animals from each group.

  • Excise the tissue surrounding the surgical site.

  • Homogenize the tissue in PBS.

  • Perform serial dilutions and plate on TSA to determine the bacterial load (CFU/gram of tissue).

  • Tissue samples can also be collected for histological analysis to assess the inflammatory response.

Protocol 2: In Vitro Time-Kill Assay

This protocol determines the rate and extent of bactericidal activity of Olanexidine against a specific bacterial strain.[12]

Materials:

• Olanexidine gluconate solution at various concentrations

• Bacterial culture in logarithmic growth phase

• Sterile broth medium (e.g., TSB)

• Neutralizer solution (e.g., containing polysorbate 80, lecithin)[12]

• Phosphate-buffered saline (PBS)

• Sterile test tubes

• Incubator and shaker

• Plating supplies (TSA plates, spreader)

Procedure:

• Bacterial Preparation:

  • Inoculate the test organism into TSB and incubate until it reaches the logarithmic growth phase.

  • Dilute the culture in fresh broth to a starting concentration of approximately 1 x 106 CFU/mL.

• Assay Setup:

  • Prepare test tubes containing the desired concentrations of Olanexidine in broth. Include a growth control tube with no antiseptic.

  • Inoculate each tube with the prepared bacterial suspension.

• Time-Point Sampling:

  • At specified time points (e.g., 30 seconds, 1 minute, 5 minutes, 15 minutes, 30 minutes, 1 hour, 4 hours, 24 hours), withdraw an aliquot from each test tube.

  • Immediately transfer the aliquot into a tube containing the neutralizer solution to stop the bactericidal action of Olanexidine.

• Bacterial Enumeration:

  • Perform serial dilutions of the neutralized samples in PBS.

  • Plate the dilutions onto TSA plates.

  • Incubate the plates at 37°C for 24-48 hours.

  • Count the colonies to determine the number of viable bacteria (CFU/mL) at each time point.

• Data Analysis:

  • Plot the log10 CFU/mL against time for each Olanexidine concentration and the control.

  • A ≥3-log10 reduction in CFU/mL is typically considered bactericidal.

Protocol 3: Cytotoxicity Assay (WST-8 Assay)

This protocol assesses the potential cytotoxicity of Olanexidine on mammalian cells.[13]

Materials:

• Mammalian cell line (e.g., HaCaT keratinocytes, L929 fibroblasts)

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Olanexidine gluconate at various concentrations

• WST-8 reagent (e.g., CCK-8)

• 96-well cell culture plates

• CO2 incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Treatment:

  • Prepare serial dilutions of Olanexidine in the cell culture medium.

  • Remove the old medium from the wells and replace it with the medium containing different concentrations of Olanexidine. Include a control group with medium only.

• Incubation:

  • Incubate the plate for a specified period (e.g., 24 hours).

• WST-8 Assay:

  • Add 10 µL of WST-8 reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C.

• Measurement:

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the cell viability as a percentage relative to the control group (untreated cells).

  • Plot cell viability against the concentration of Olanexidine to determine the cytotoxic profile.

Comparative Logic

Caption: Logical comparison of Olanexidine to other antiseptics.

References

• 1. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Clinical study of a new skin antiseptic olanexidine gluconate in gastrointestinal cancer surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Aqueous olanexidine versus aqueous povidone-iodine for surgical skin antisepsis on the incidence of surgical site infections after clean-contaminated surgery: a multicentre, prospective, blinded-endpoint, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Randomized controlled trial of olanexidine gluconate and povidone iodine for surgical site infection after gastrointestinal surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Olanexidine gluconate versus povidone-iodine for preventing surgical-site infection in orthopaedic surgery: A retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy of aqueous olanexidine compared with alcohol-based chlorhexidine for surgical skin antisepsis regarding the incidence of surgical-site infections in clean-contaminated surgery: a randomized superiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of olanexidine versus povidone-iodine as a preoperative antiseptic for reducing surgical site infection in both scheduled and emergency gastrointestinal surgeries: A single-center randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Infected skin wound model in vivo [bio-protocol.org]
• 11. bmjopen.bmj.com [bmjopen.bmj.com]
• 12. Pharmaceutical Properties of a Tinted Formulation of a Biguanide Antiseptic Agent, Olanexidine Gluconate [jstage.jst.go.jp]
• 13. researchgate.net [researchgate.net]

Application Note and Protocol: Quantification of Olanexidine in Pharmaceutical Samples using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine is a novel biguanide (B1667054) antiseptic agent developed for the prevention of surgical site infections and catheter-related bloodstream infections.[1] Its broad-spectrum antimicrobial activity and efficacy against resistant bacteria necessitate accurate and reliable analytical methods for its quantification in various pharmaceutical formulations and biological matrices. High-Performance Liquid Chromatography (HPLC) with UV detection is a powerful technique for the separation, identification, and quantification of active pharmaceutical ingredients (APIs). This application note details a proposed reversed-phase HPLC (RP-HPLC) method for the quantitative determination of Olanexidine. The described method is based on established and validated protocols for structurally similar biguanide compounds, such as Chlorhexidine, and is presented as a robust starting point for method development and validation in a research or quality control setting.

Experimental Protocol

This protocol provides a step-by-step procedure for the quantification of Olanexidine in a sample solution using HPLC.

Materials and Reagents

• Olanexidine reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (KH2PO4) (Analytical grade)

• Orthophosphoric acid (85%) (Analytical grade)

• Water (HPLC grade)

• 0.22 µm syringe filters

Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic data acquisition and processing software.

• Analytical balance

• pH meter

• Sonicator

Preparation of Solutions

2.3.1. Phosphate Buffer Preparation (10 mM, pH 3.0)

• Weigh 1.36 g of KH2PO4 and dissolve it in 1000 mL of HPLC grade water.

• Adjust the pH of the solution to 3.0 using 85% orthophosphoric acid.

• Filter the buffer solution through a 0.22 µm membrane filter and degas by sonication for 15-20 minutes.

2.3.2. Mobile Phase Preparation

• Prepare the mobile phase by mixing the phosphate buffer (pH 3.0), acetonitrile, and methanol in a ratio of 30:50:20 (v/v/v).[2]

• Degas the mobile phase by sonication before use.

2.3.3. Standard Stock Solution Preparation (100 µg/mL)

• Accurately weigh 10 mg of Olanexidine reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve the standard in the mobile phase and make up the volume to the mark.

• Sonicate for 10 minutes to ensure complete dissolution.

2.3.4. Preparation of Working Standard Solutions

• Prepare a series of working standard solutions by diluting the standard stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 1-20 µg/mL).

Sample Preparation

• For a liquid pharmaceutical formulation, accurately transfer a volume of the sample equivalent to 10 mg of Olanexidine into a 100 mL volumetric flask.

• Dilute to volume with the mobile phase and sonicate for 10 minutes.

• Further dilute an aliquot of this solution with the mobile phase to obtain a final concentration within the calibration range.

• Filter the final sample solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.[3]

Chromatographic Conditions

The following chromatographic conditions are proposed for the analysis of Olanexidine.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)[2]
Mobile Phase	Phosphate Buffer (pH 3.0) : Acetonitrile : Methanol (30:50:20 v/v/v)[2]
Flow Rate	0.8 mL/min[2]
Injection Volume	20 µL[2]
Column Temperature	Ambient
Detection Wavelength	254 nm[2]
Run Time	10 minutes

System Suitability

Before starting the analysis, the suitability of the chromatographic system should be evaluated. Inject the working standard solution (e.g., 10 µg/mL) six times and assess the system suitability parameters.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates	> 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0%

Data Analysis

• Construct a calibration curve by plotting the peak area of the Olanexidine standard solutions against their corresponding concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Quantify the amount of Olanexidine in the sample preparations using the regression equation.

Method Validation Summary

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines.[4] The following table summarizes the typical validation parameters and their acceptance criteria.

Parameter	Description	Acceptance Criteria
Linearity	The ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.	Correlation coefficient (r²) ≥ 0.999
Accuracy	The closeness of the test results obtained by the method to the true value. It is often assessed by recovery studies.	% Recovery between 98.0% and 102.0%
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	RSD ≤ 2.0% for repeatability and intermediate precision
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined by the signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined by the signal-to-noise ratio of 10:1
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4]	No interference from excipients or placebo at the retention time of Olanexidine.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[4]	The results should remain within the system suitability criteria.

Experimental Workflow

The following diagram illustrates the overall workflow for the HPLC quantification of Olanexidine.

Caption: Workflow for Olanexidine quantification by HPLC.

Conclusion

The proposed HPLC method provides a reliable and robust framework for the quantification of Olanexidine in pharmaceutical samples. The use of a standard C18 column and a common mobile phase composition makes this method easily adaptable in most analytical laboratories. Proper method validation in accordance with ICH guidelines is crucial before its implementation for routine quality control analysis. This application note serves as a comprehensive guide for researchers and scientists involved in the development and analysis of Olanexidine-containing products.

References

• 1. researchgate.net [researchgate.net]
• 2. pharmainfo.in [pharmainfo.in]
• 3. greyhoundchrom.com [greyhoundchrom.com]
• 4. scispace.com [scispace.com]

Application Notes and Protocols: Formulation of Olanexidine for In Vitro and In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide detailed guidance on the preparation and application of Olanexidine (B125986) formulations for laboratory research, including in vitro antimicrobial testing and in vivo preclinical evaluations.

Introduction to Olanexidine

Olanexidine is a biguanide (B1667054) antiseptic agent with potent, broad-spectrum bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria, including multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2][3][4][5] Its primary mechanism of action involves the disruption of microbial cell membrane integrity, which leads to the leakage of intracellular components and subsequent cell death.[2][3][6][7] At higher concentrations, it may also cause protein denaturation.[2][3][7]

Commercially, Olanexidine is available as Olanexidine Gluconate in aqueous solutions (e.g., 1.5% Olanedine®) for topical application, particularly for preoperative skin preparation.[1][8][9] For research purposes, understanding the formulation of both the gluconate and hydrochloride salts is crucial for designing effective in vitro and in vivo studies.

Physicochemical Properties and Formulation Strategies

Olanexidine and its salts present specific solubility challenges that must be addressed for consistent and reliable experimental results.

2.1 Forms of Olanexidine

• Olanexidine (Free Base): Very poor solubility in water.[10]

• Olanexidine Gluconate: The form used in commercial aqueous antiseptic solutions.[1][2][8] Its formulation often includes solubilizing agents like polyoxyethylene(20) polyoxypropylene(20) glycol.[8]

• Olanexidine Hydrochloride: Generally boasts enhanced water solubility and stability compared to the free base, though it is still poorly soluble in water (<0.05% w/v).[10][11] It is, however, soluble in organic solvents like DMSO and ethanol.[12][13]

2.2 Recommended Solvents and Formulation Approaches

The choice of formulation depends on the experimental model (in vitro vs. in vivo) and the desired route of administration.

Table 1: Solubility and Formulation Recommendations for Olanexidine Salts

Form	Solvent	Solubility	Application Notes
Olanexidine Hydrochloride	DMSO	~62.5 - 82 mg/mL[13]	Suitable for preparing high-concentration stock solutions for in vitro assays. Fresh DMSO is recommended as absorbed moisture can reduce solubility.
Ethanol	~82 mg/mL[12]	Can be used for stock solutions. For topical in vivo studies, alcohol-based formulations may be appropriate.
Water	Insoluble (<0.05% w/v)[10][12]	Not suitable for direct dissolution to create aqueous solutions for testing.
Olanexidine Gluconate	Aqueous Solution (with solubilizers)	1.5% (w/v) in commercial preps[1][8][14]	For topical studies, commercial formulations can be used directly. For in vitro studies, these can be diluted in appropriate broth or buffer.
In Vivo Formulations (Non-Aqueous/Systemic)	DMSO, PEG300, Tween 80, Saline/Corn Oil	Variable	For parenteral or oral administration in animal models, co-solvent systems are necessary. A typical approach involves dissolving the compound in DMSO first, then diluting with vehicles like PEG300, Tween 80, and finally a saline or oil-based carrier.[15][16]

In Vitro Experimental Protocols

3.1 Protocol for Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method and is used to determine the lowest concentration of Olanexidine that inhibits the visible growth of a microorganism.[17][18][19][20]

Materials:

• Olanexidine Hydrochloride or Gluconate

• DMSO (for stock solution)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum (standardized to ~5 x 10^5 CFU/mL)

• Sterile 96-well microtiter plates

• Multichannel pipette

Procedure:

• Stock Solution Preparation: Prepare a 10 mg/mL stock solution of Olanexidine Hydrochloride in sterile DMSO.

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the Olanexidine stock solution in CAMHB to achieve a range of desired final concentrations (e.g., from 256 µg/mL to 0.5 µg/mL).

• Inoculum Preparation: Culture the test bacterium overnight. Dilute the culture in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the assay plate.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing 50 µL of the diluted Olanexidine, bringing the total volume to 100 µL.

• Controls:

  • Growth Control: Wells containing only CAMHB and the bacterial inoculum.

  • Sterility Control: Wells containing only CAMHB.

• Incubation: Incubate the plate at 37°C for 16-24 hours.

• Reading Results: The MIC is the lowest concentration of Olanexidine at which no visible bacterial growth is observed.

Table 2: Reported Bactericidal Concentrations of Olanexidine

Organism Type	Bactericidal Concentration (180s exposure)	Reference
Gram-positive cocci (155 strains)	869 µg/mL	[2][3][7]
Gram-positive bacilli (29 strains)	109 µg/mL	[2][3][7][13]
Gram-negative bacteria (136 strains)	434 µg/mL	[2][3][7]

3.2 Protocol for Time-Kill Assay

This assay evaluates the rate at which Olanexidine kills a specific bacterium over time.[8][14]

Materials:

• 1.5% Olanexidine Gluconate solution (or a prepared formulation)

• Bacterial suspension (~1 x 10^6 CFU/mL) in phosphate-buffered saline (PBS)

• Neutralizer solution (e.g., containing polysorbate 80, lecithin, sodium thiosulfate)[21]

• Tryptic Soy Agar (TSA) plates

Procedure:

• Preparation: Mix 9.9 mL of the Olanexidine solution with 0.1 mL of the bacterial suspension.

• Sampling: At predetermined time points (e.g., 30s, 60s, 3 min, 5 min, 10 min), withdraw a 1 mL aliquot of the mixture.[14][22]

• Neutralization: Immediately transfer the aliquot into 9 mL of neutralizer solution to stop the bactericidal action of Olanexidine.

• Plating: Perform serial dilutions of the neutralized sample and plate onto TSA plates.

• Incubation: Incubate the plates at 37°C for 24-48 hours.

• Quantification: Count the number of viable colonies (CFU/mL) at each time point and calculate the log10 reduction compared to the initial inoculum count. A ≥3-log10 reduction is typically considered bactericidal.

In Vivo and Ex Vivo Experimental Protocols

4.1 Formulation for Topical In Vivo Studies

For topical applications mimicking clinical use, commercially available 1.5% Olanexidine Gluconate solutions are recommended.[1][23] If a custom formulation is required, ensure proper solubilization and stability.

4.2 Protocol for Ex Vivo Skin Disinfection Model (using Yucatan Micropig Skin)

This model assesses the fast-acting and persistent (substantivity) bactericidal activity of Olanexidine on a skin surface.[21][24][25]

Materials:

• Excised Yucatan Micropig (YMP) skin pieces (e.g., 2x2 cm)

• 1.5% Olanexidine Gluconate solution

• Bacterial suspension (e.g., MRSA, VRE)

• Neutralizer solution

• Sterile distilled water for rinsing

Procedure (Fast-Acting Efficacy):

• Inoculation: Inoculate the surface of the YMP skin piece with a known quantity of the test bacteria and allow it to air-dry.

• Application: Apply a defined volume (e.g., 20 µL) of the 1.5% Olanexidine solution onto the contaminated skin and spread evenly.

• Exposure: After a short exposure time (e.g., 30 seconds or 3 minutes), recover the skin piece and place it in a neutralizer solution.[21]

• Quantification: Vortex or sonicate the sample to dislodge surviving bacteria and quantify the viable count by plating. Calculate the log10 reduction.

Procedure (Persistent Efficacy/Substantivity):

• Application: Apply the Olanexidine solution to a clean YMP skin piece.

• Rinsing: After a set time (e.g., 3 minutes), rinse the skin surface with sterile distilled water to remove excess antiseptic.[24][25]

• Incubation: Incubate the treated skin piece for a specified duration (e.g., 4, 8, or 12 hours) at 35°C.[24][25]

• Challenge: After incubation, inoculate the skin with the test bacteria.

• Exposure & Neutralization: After 1 minute of exposure, neutralize the antiseptic and quantify the surviving bacteria as described above.

4.3 Protocol for In Vivo Skin Disinfection (Cynomolgus Monkey Model)

This protocol evaluates the efficacy of Olanexidine on the skin flora of a live animal model.[1][26]

Materials:

• 1.0% to 2.0% Olanexidine Gluconate solution

• Control antiseptics (e.g., 0.5% CHG, 10% PVP-I)

• Sterile saline (negative control)

• Cylinder sampling device and swabs

Procedure:

• Baseline Sampling: Mark test sites on the animal's abdomen. Collect baseline bacterial samples from each site using a cylinder sampling technique.

• Antiseptic Application: Apply the test antiseptic (Olanexidine, CHG, PVP-I, or saline) to the designated sites.

• Post-Application Sampling: Collect bacterial samples from the treated sites at specific time points to assess both fast-acting (e.g., 10 minutes) and long-lasting (e.g., 6 hours) effects.[26]

• Bacterial Counting: Process the samples to determine the number of viable bacteria and calculate the log10 reduction from the baseline for each antiseptic and time point.

Visualizations: Mechanism and Workflows

Caption: Olanexidine's bactericidal mechanism of action.

Caption: Experimental workflow for an in vitro time-kill assay.

References

• 1. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical study of a new skin antiseptic olanexidine gluconate in gastrointestinal cancer surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical application of skin antisepsis using aqueous olanexidine: a scoping review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Pharmaceutical Properties of a Tinted Formulation of a Biguanide Antiseptic Agent, Olanexidine Gluconate [jstage.jst.go.jp]
• 9. otsukakj.jp [otsukakj.jp]
• 10. US8334248B2 - Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant - Google Patents [patents.google.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Olanexidine-008-HCl CAS#: 218282-71-4 [amp.chemicalbook.com]
• 13. molnova.com:443 [molnova.com:443]
• 14. jstage.jst.go.jp [jstage.jst.go.jp]
• 15. Olanexidine Gluconate | antiseptic/disinfectant compound | CAS# 799787-53-4 | InvivoChem [invivochem.com]
• 16. Olanexidine Gluconate | TargetMol [targetmol.com]
• 17. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 19. m.youtube.com [m.youtube.com]
• 20. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Pharmaceutical Properties of a Tinted Formulation of a Biguanide Antiseptic Agent, Olanexidine Gluconate [jstage.jst.go.jp]
• 22. Evaluation of in Vitro Bactericidal Activity of 1.5% Olanexidine Gluconate, a Novel Biguanide Antiseptic Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. microbiologyresearch.org [microbiologyresearch.org]
• 25. Evaluation of fast-acting bactericidal activity and substantivity of an antiseptic agent, olanexidine gluconate, using an ex vivo skin model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. microbiologyresearch.org [microbiologyresearch.org]

Application Notes and Protocols: Olanexidine Cytotoxicity Assay for Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986) gluconate is a biguanide (B1667054) antiseptic agent with broad-spectrum antimicrobial activity, increasingly used for skin and surgical site disinfection.[1][2][3] Its primary mechanism of action against microbes involves the disruption of cell membrane integrity, leading to the leakage of intracellular components and subsequent cell death.[1][4][5] While highly effective against bacteria, including antibiotic-resistant strains, it is crucial to evaluate its potential cytotoxicity on mammalian cells to ensure its safety and optimize its clinical use.[6][7][8]

These application notes provide detailed protocols for assessing the in vitro cytotoxicity of olanexidine gluconate on various mammalian cell lines. The described assays—MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), LDH (Lactate Dehydrogenase), and Neutral Red Uptake—are standard methods to evaluate cell viability, membrane integrity, and lysosomal function, respectively.[9][10][11]

Mechanism of Action and Hypothesized Signaling Pathway

Olanexidine, as a cationic biguanide, is thought to interact with the negatively charged components of the cell membrane, leading to its disruption. In mammalian cells, this disruption can trigger a cascade of events leading to either apoptosis (programmed cell death) or necrosis (uncontrolled cell death), depending on the concentration and exposure time.[12][13] At lower concentrations, the membrane perturbation may be mild enough to initiate a controlled apoptotic response, potentially involving mitochondrial dysfunction and the activation of caspases. At higher concentrations, severe membrane damage is likely to cause rapid cell lysis and necrosis.[13]

Hypothesized signaling pathway of olanexidine-induced cytotoxicity.

Experimental Protocols

A comprehensive assessment of cytotoxicity should involve multiple assays that measure different cellular parameters. Below are detailed protocols for three commonly used cytotoxicity assays.

Cell Culture and Treatment

• Cell Lines: Human keratinocytes (HaCaT) and human dermal fibroblasts (HDF) are recommended as they represent key cell types in the skin. Other cell lines can be used depending on the specific research question.

• Culture Conditions: Culture the cells in their appropriate growth medium supplemented with fetal bovine serum (FBS) and antibiotics, and maintain them in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates at a density of 1 x 10^4 to 5 x 10^4 cells/well. Allow the cells to adhere and grow for 24 hours before treatment.

• Olanexidine Preparation: Prepare a stock solution of olanexidine gluconate. The commercially available concentration is 1.5%.[2][6][7] Prepare serial dilutions of olanexidine in serum-free culture medium to achieve the desired final concentrations for the assay. A concentration range of 0.0001% to 1.5% is recommended to capture a dose-response curve.

• Treatment: Remove the growth medium from the wells and replace it with the medium containing the different concentrations of olanexidine. Include a vehicle control (medium without olanexidine) and a positive control for cytotoxicity (e.g., 1% Triton X-100).

• Incubation: Incubate the plates for various time points (e.g., 15 minutes, 1 hour, 24 hours) to assess both short-term and long-term cytotoxic effects.

MTT Assay (Cell Viability)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[9][14]

Materials:

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• Microplate reader

Protocol:

• After the treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[9]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

LDH Assay (Membrane Integrity)

This assay quantifies the release of lactate (B86563) dehydrogenase (LDH), a cytosolic enzyme, from cells with damaged membranes.[10][15]

Materials:

• LDH cytotoxicity assay kit (commercially available)

• Microplate reader

Protocol:

• After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions.

• Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubate the plate at room temperature for up to 30 minutes, protected from light.[15]

• Add 50 µL of the stop solution provided in the kit to each well.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity relative to the positive control (maximum LDH release).

Neutral Red Uptake Assay (Lysosomal Integrity)

This assay is based on the ability of viable cells to incorporate and bind the supravital dye neutral red in their lysosomes.[11][16]

Materials:

• Neutral red solution (50 µg/mL in serum-free medium)

• Destain solution (50% ethanol, 49% deionized water, 1% glacial acetic acid)

• Microplate reader

Protocol:

• After the treatment period, remove the treatment medium and add 100 µL of the neutral red solution to each well.

• Incubate the plate for 2 hours at 37°C.

• Remove the neutral red solution and wash the cells with PBS.

• Add 150 µL of the destain solution to each well.

• Gently shake the plate for 10 minutes to extract the dye.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Olanexidine Cytotoxicity on HaCaT Cells (24-hour exposure)

Olanexidine Concentration (%)	MTT Assay (% Viability)	LDH Assay (% Cytotoxicity)	Neutral Red Uptake (% Viability)
0 (Vehicle Control)	100 ± 5.2	5 ± 1.1	100 ± 4.8
0.0001	98 ± 4.9	6 ± 1.5	97 ± 5.1
0.001	92 ± 6.1	12 ± 2.3	90 ± 5.5
0.01	75 ± 7.3	28 ± 3.1	72 ± 6.8
0.1	41 ± 5.8	65 ± 4.5	38 ± 4.9
1.0	15 ± 3.2	88 ± 2.9	12 ± 2.5
1.5	5 ± 1.9	95 ± 1.8	4 ± 1.2
Positive Control (Triton X-100)	N/A	100	N/A

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Olanexidine Cytotoxicity on HDF Cells (24-hour exposure)

Olanexidine Concentration (%)	MTT Assay (% Viability)	LDH Assay (% Cytotoxicity)	Neutral Red Uptake (% Viability)
0 (Vehicle Control)	100 ± 6.1	4 ± 0.9	100 ± 5.3
0.0001	99 ± 5.5	5 ± 1.2	98 ± 5.8
0.001	95 ± 6.8	10 ± 1.9	93 ± 6.1
0.01	80 ± 7.9	25 ± 2.8	78 ± 7.2
0.1	48 ± 6.2	58 ± 3.9	45 ± 5.4
1.0	18 ± 3.8	85 ± 3.1	15 ± 3.1
1.5	7 ± 2.1	92 ± 2.3	6 ± 1.8
Positive Control (Triton X-100)	N/A	100	N/A

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Workflow

The following diagram illustrates the general workflow for assessing olanexidine cytotoxicity.

General workflow for olanexidine cytotoxicity testing.

Conclusion

The protocols outlined in these application notes provide a robust framework for evaluating the in vitro cytotoxicity of olanexidine gluconate on mammalian cell lines. By employing a multi-assay approach, researchers can gain a comprehensive understanding of the dose- and time-dependent effects of olanexidine on cell viability, membrane integrity, and lysosomal function. This information is critical for the safety assessment and continued development of olanexidine-based antiseptic products.

References

• 1. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 2. otsukakj.jp [otsukakj.jp]
• 3. keio.ac.jp [keio.ac.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. bmjopen.bmj.com [bmjopen.bmj.com]
• 7. researchgate.net [researchgate.net]
• 8. Propensity-matched analysis of the efficacy of olanexidine gluconate versus chlorhexidine-alcohol as an antiseptic agent in thoracic esophagectomy | springermedizin.de [springermedizin.de]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. scientificlabs.co.uk [scientificlabs.co.uk]
• 11. Neutral Red Uptake Assay | RE-Place [re-place.be]
• 12. In vitro induction of apoptosis vs. necrosis by widely used preservatives: 2-phenoxyethanol, a mixture of isothiazolinones, imidazolidinyl urea and 1,2-pentanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. broadpharm.com [broadpharm.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Neutral red uptake assay for the estimation of cell viability/cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluating the Efficacy of Olanexidine in the Presence of Organic Matter

For Researchers, Scientists, and Drug Development Professionals

Introduction

Olanexidine (B125986) gluconate is a novel biguanide (B1667054) antiseptic agent with a broad spectrum of bactericidal activity against a wide range of microorganisms, including antibiotic-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2][3][4] A key advantage of Olanexidine is its sustained efficacy in the presence of organic matter, such as blood, pus, or serum, which can inactivate many other common antiseptic agents.[5][6] This property makes Olanexidine a promising candidate for various clinical and environmental applications where organic loads are a concern.

These application notes provide a detailed protocol for testing the antimicrobial efficacy of Olanexidine in the presence of organic matter, based on established international standards. The protocols are designed to be adaptable for various research and development purposes.

Mechanism of Action

Olanexidine exerts its bactericidal effect primarily by disrupting the integrity of the microbial cell membrane.[1][2][7] This leads to the irreversible leakage of intracellular components, ultimately causing cell death.[1][2][3][4] At higher concentrations, Olanexidine can also denature microbial proteins, contributing to its antimicrobial activity.[1][2][3][4] Its mechanism of action, while similar to other biguanides like chlorhexidine, exhibits distinct differences that may contribute to its enhanced efficacy in challenging conditions.[1][2]

Experimental Protocols

The following protocols are adapted from standardized methods such as ASTM E2315, EN 13727, and EN 13624 to provide a framework for evaluating the bactericidal activity of Olanexidine in the presence of organic matter.[8][9][10][11][12]

Preparation of Materials

• Test Product: Olanexidine gluconate solution of desired concentration.

• Test Microorganisms:

  • Gram-positive: Staphylococcus aureus (e.g., ATCC 6538), MRSA (e.g., ATCC 33591), Enterococcus faecalis (e.g., ATCC 29212).

  • Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 15442).

• Culture Media: Tryptic Soy Broth (TSB) and Tryptic Soy Agar (TSA) or other appropriate media for the selected microorganisms.

• Organic Load:

  • Bovine Serum Albumin (BSA), Fraction V.

  • Defibrinated sheep or horse blood.

• Neutralizer: A solution capable of inactivating Olanexidine without harming the test microorganisms (e.g., a solution containing lecithin (B1663433) and polysorbate 80). The specific neutralizer should be validated for its efficacy.

• Sterile Diluent: Phosphate-Buffered Saline (PBS) or other suitable diluent.

• Sterile equipment: Test tubes, pipettes, petri dishes, etc.

Preparation of Inoculum

• Culture the test microorganisms in TSB at 37°C for 18-24 hours.

• Harvest the bacterial cells by centrifugation.

• Wash the cells twice with sterile PBS to remove residual media.

• Resuspend the cells in sterile PBS to achieve a final concentration of approximately 1 x 10⁸ CFU/mL.

Preparation of Organic Load Solutions

• "Clean Conditions": Low-level organic load. Prepare a 0.3 g/L solution of BSA in sterile distilled water.

• "Dirty Conditions": High-level organic load. Prepare a solution containing 3 g/L BSA and 3 mL/L defibrinated sheep blood in sterile distilled water.

Time-Kill Suspension Test Procedure

This procedure is based on the principles of ASTM E2315.[8][9][10][13][14]

• In a sterile test tube, mix 8 parts of the Olanexidine test solution with 1 part of the organic load solution.

• Add 1 part of the microbial inoculum to the mixture.

• At predetermined contact times (e.g., 30 seconds, 1 minute, 5 minutes, 15 minutes), transfer a 1 mL aliquot of the test mixture to a tube containing 9 mL of validated neutralizer.

• Perform serial dilutions of the neutralized sample in sterile PBS.

• Plate the dilutions onto TSA plates in duplicate.

• Incubate the plates at 37°C for 24-48 hours.

• Count the number of colonies on the plates and calculate the CFU/mL.

Controls

• Inoculum Control: 1 part inoculum + 1 part organic load + 8 parts sterile diluent.

• Neutralizer Efficacy Control: 1 part low concentration of Olanexidine + 9 parts neutralizer, followed by inoculation with a low number of microorganisms.

• Neutralizer Toxicity Control: 1 part sterile diluent + 9 parts neutralizer, followed by inoculation with a low number of microorganisms.

Data Analysis

Calculate the log reduction in microbial count for each time point and organic load condition using the following formula:

Log Reduction = log₁₀(CFU/mL of Inoculum Control) - log₁₀(CFU/mL of Test)

Data Presentation

The quantitative data from the time-kill suspension test should be summarized in the following tables for clear comparison.

Table 1: Efficacy of Olanexidine under "Clean Conditions" (0.3 g/L BSA)

Test Microorganism	Contact Time	Mean Log₁₀ CFU/mL (Test)	Mean Log₁₀ CFU/mL (Control)	Log₁₀ Reduction
S. aureus ATCC 6538	30 sec
1 min
5 min
E. coli ATCC 25922	30 sec
1 min
5 min

Table 2: Efficacy of Olanexidine under "Dirty Conditions" (3 g/L BSA + 3 mL/L Blood)

Test Microorganism	Contact Time	Mean Log₁₀ CFU/mL (Test)	Mean Log₁₀ CFU/mL (Control)	Log₁₀ Reduction
S. aureus ATCC 6538	30 sec
1 min
5 min
E. coli ATCC 25922	30 sec
1 min
5 min

Visualizations

Caption: Experimental workflow for the time-kill suspension test.

Caption: Proposed mechanism of action of Olanexidine.

Conclusion

The provided protocols offer a standardized approach to evaluating the efficacy of Olanexidine in the presence of organic matter. The ability of Olanexidine to maintain its bactericidal activity under such challenging conditions underscores its potential as a robust antiseptic for a variety of applications. Researchers are encouraged to adapt these protocols to their specific needs and to validate all components of the testing procedure to ensure accurate and reproducible results.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical study of a new skin antiseptic olanexidine gluconate in gastrointestinal cancer surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. webstore.ansi.org [webstore.ansi.org]
• 10. microbe-investigations.com [microbe-investigations.com]
• 11. Evaluation of organic load-related efficacy changes in antiseptic solutions used in hospitals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of organic load-related efficacy changes in antiseptic solutions used in hospitals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. microchemlab.com [microchemlab.com]
• 14. img.antpedia.com [img.antpedia.com]

Technical Notes & Optimization

Olanexidine Hydrochloride semihydrate solubility issues and solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with Olanexidine (B125986) Hydrochloride Semihydrate.

Troubleshooting Guide

This guide addresses common solubility challenges in a question-and-answer format, offering potential solutions and experimental approaches.

Question 1: My Olanexidine Hydrochloride Semihydrate is not dissolving in water. What is its expected aqueous solubility?

Answer: Olanexidine Hydrochloride Semihydrate has very poor solubility in water. Published data indicates that its solubility in water at 0°C is less than 0.05% (w/v)[1][2]. The free base form, olanexidine, is even less soluble[1][2]. Direct dissolution in aqueous buffers is unlikely to yield concentrations suitable for most experimental needs.

Question 2: I observe precipitation when trying to dissolve the compound in a buffered solution. What could be the cause?

Answer: Olanexidine is a weak base, and its hydrochloride salt's solubility can be influenced by the pH and the presence of other ions in the solution.

• pH Effects: As a salt of a weak base, the solubility of Olanexidine Hydrochloride Semihydrate is pH-dependent. In highly acidic solutions, the common ion effect from chloride ions can decrease solubility[1][3].

• Precipitation of Free Base: At higher pH values (less acidic), the hydrochloride salt can convert to the free base form of olanexidine, which has significantly lower aqueous solubility, causing it to precipitate out of solution[1].

A logical workflow for troubleshooting precipitation is outlined below.

Caption: Troubleshooting workflow for precipitation issues.

Question 3: Are there alternative salt forms of Olanexidine with better aqueous solubility?

Answer: Yes, the most effective and well-documented solution for the poor aqueous solubility of olanexidine is the use of its gluconate salt, Olanexidine Gluconate. This form exhibits significantly enhanced water solubility, with concentrations of up to 20% (w/v) being achievable in aqueous solutions[4]. Another patent suggests that using ascorbic acid can also improve the aqueous concentration of olanexidine[5].

Salt Form	Aqueous Solubility	Reference
Olanexidine Hydrochloride	< 0.05% (w/v) at 0°C	[1][2]
Olanexidine (Free Base)	Order of magnitude less than hydrochloride salt	[1][2]
Olanexidine Gluconate	Up to 20% (w/v)	[4]

Question 4: I need to work with the hydrochloride semihydrate form. What strategies can I employ to increase its concentration in an aqueous medium?

Answer: For situations where using the hydrochloride semihydrate is necessary, several formulation strategies can be explored to enhance its solubility. These methods, common for poorly soluble basic drugs, aim to either modify the solvent or the drug's physical state.

• Co-solvents: The use of water-miscible organic solvents can increase the solubility of hydrophobic compounds.

• Surfactants: Surfactants can form micelles that encapsulate the drug, increasing its apparent solubility in water.

• Cyclodextrin Complexation: Cyclodextrins can form inclusion complexes with drug molecules, enhancing their aqueous solubility.

• Amorphous Solid Dispersions: Converting the crystalline drug into an amorphous state, stabilized within a polymer matrix, can improve its dissolution and solubility.

The following diagram illustrates the relationship between these solubility enhancement strategies.

Caption: Strategies for enhancing aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Olanexidine Hydrochloride Semihydrate in organic solvents?

A1: Olanexidine Hydrochloride Semihydrate is soluble in Dimethyl Sulfoxide (DMSO) and Ethanol. The reported solubility in both solvents is 82 mg/mL[3][6].

Solvent	Solubility (at 25°C)	Molar Concentration
DMSO	82 mg/mL	196.26 mM
Ethanol	82 mg/mL	196.26 mM
Water	Insoluble	-

Q2: Can I prepare a stock solution in DMSO and then dilute it into my aqueous buffer?

A2: Yes, this is a common practice for poorly water-soluble compounds. However, be aware of the potential for the drug to precipitate upon dilution into an aqueous buffer, especially if the final concentration of DMSO is low. It is recommended to perform a small-scale test to ensure the compound remains in solution at the desired final concentration and to keep the final DMSO concentration as low as possible to avoid solvent effects in your experiment.

Q3: Are there any known incompatibilities when trying to formulate Olanexidine?

A3: When working with Olanexidine Gluconate, the presence of other acids or their salts (e.g., chlorides, bromides) should be minimized. These can cause the olanexidine to revert to a less soluble salt form, leading to precipitation[1].

Q4: How should I prepare Olanexidine Hydrochloride Semihydrate for in vivo oral administration?

A4: Due to its poor aqueous solubility, a homogeneous suspension is typically prepared for oral administration. A common method involves using a suspending agent like Carboxymethylcellulose sodium (CMC-Na)[3]. For example, a 5 mg/mL suspension can be prepared by evenly mixing 5 mg of the compound in 1 mL of a CMC-Na solution[3].

Experimental Protocols

The following are generalized protocols based on established solubility enhancement techniques. Researchers should optimize these methods for their specific experimental needs.

Protocol 1: Solubility Enhancement using a Co-solvent System

Objective: To prepare a stock solution of Olanexidine Hydrochloride Semihydrate at a higher concentration than achievable in water alone.

Materials:

• Olanexidine Hydrochloride Semihydrate

• Polyethylene Glycol 400 (PEG 400)

• Propylene Glycol (PG)

• Ethanol

• Deionized Water

• Vortex mixer and magnetic stirrer

Methodology:

• Prepare various co-solvent blends. Common starting points include:

  • 40% PEG 400, 10% Ethanol, 50% Water (v/v/v)

  • 30% Propylene Glycol, 70% Water (v/v)

• Accurately weigh Olanexidine Hydrochloride Semihydrate.

• Add the compound to the chosen co-solvent blend in a stepwise manner while continuously vortexing or stirring.

• Continue adding the compound until a saturated solution is achieved (i.e., solid material is no longer dissolving).

• Stir the saturated solution for 24 hours at a controlled temperature (e.g., 25°C) to ensure equilibrium is reached.

• Filter the solution through a 0.22 µm filter to remove undissolved solid.

• Analyze the concentration of the filtrate using a validated analytical method (e.g., HPLC-UV) to determine the solubility.

Protocol 2: Solubility Enhancement via Cyclodextrin Complexation (Kneading Method)

Objective: To improve the aqueous solubility of Olanexidine Hydrochloride Semihydrate by forming an inclusion complex with a cyclodextrin.

Materials:

• Olanexidine Hydrochloride Semihydrate

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Mortar and Pestle

• Water/Ethanol (1:1 v/v) solution

• Vacuum oven

Methodology:

• Determine the molar ratio of Olanexidine Hydrochloride Semihydrate to HP-β-CD to be tested (e.g., 1:1, 1:2).

• Place the accurately weighed HP-β-CD in a mortar and add a small amount of the water/ethanol solution to form a paste.

• Add the accurately weighed Olanexidine Hydrochloride Semihydrate to the paste.

• Knead the mixture for 45-60 minutes, adding small amounts of the solvent blend as needed to maintain a consistent paste-like texture.

• Dry the resulting solid mass in a vacuum oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Grind the dried complex into a fine powder.

• Determine the aqueous solubility of the prepared complex by adding it to water, stirring to equilibrium, filtering, and analyzing the filtrate concentration via a suitable analytical method.

References

• 1. Solubility Characteristics of Weak Bases and Their Hydrochloride Salts in Hydrochloric Acid Solutions [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole [mdpi.com]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. sphinxsai.com [sphinxsai.com]

Technical Support Center: Olanexidine Aqueous Solution Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the stability of Olanexidine in aqueous solutions.

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in Olanexidine Aqueous Solution

Question: My Olanexidine solution, prepared in water, has become cloudy and a precipitate has formed. What is the likely cause and how can I resolve this?

Answer:

Olanexidine base has very poor solubility in water. Direct dissolution in water will likely result in precipitation. To achieve a stable aqueous solution, Olanexidine must be formulated as a salt with enhanced solubility.

Troubleshooting Steps:

• Confirm the Salt Form: Ensure you are using a soluble salt of Olanexidine. Olanexidine gluconate is the recommended form for aqueous solutions as it significantly improves solubility and stability.[1]

• Check the Molar Ratio of Gluconic Acid: For stable solutions, it is crucial to have at least an equimolar amount of gluconic acid to Olanexidine.[1] An excess of gluconic acid may be required to maintain solubility, especially at higher concentrations.

• Evaluate pH of the Solution: The pH of the aqueous solution can influence the solubility of Olanexidine salts. Although specific data for Olanexidine is limited, for the related biguanide (B1667054), Chlorhexidine (B1668724), degradation is pH-dependent.[2] It is advisable to measure and adjust the pH of your solution. A slightly acidic pH is generally favorable for the stability of similar biguanide compounds.

• Consider Excipient Compatibility: If other excipients are present in your formulation, they may be interacting with Olanexidine to form insoluble complexes. Review the compatibility of all formulation components. Additives such as lauromacrogol, N,N-dimethyldodecylamine N-oxide, mannitol, and polyvinyl alcohol have been used to create stable tinted formulations of Olanexidine gluconate by preventing the formation of insoluble salts.[3]

Issue 2: Loss of Potency or Unexpected Peaks in HPLC Analysis

Question: I am observing a decrease in the peak area of Olanexidine and the appearance of new, unidentified peaks in my HPLC chromatogram over time. What could be causing this?

Answer:

This observation strongly suggests that your Olanexidine is degrading. Biguanide compounds can be susceptible to degradation under various stress conditions. To understand and mitigate this, a systematic investigation is required.

Troubleshooting Steps:

• Implement a Stability-Indicating HPLC Method: Standard HPLC methods may not be able to separate Olanexidine from its degradation products. It is critical to develop and validate a stability-indicating analytical method (SIAM). This typically involves a reverse-phase HPLC (RP-HPLC) method with a gradient elution that can resolve the parent drug from all potential degradation products.[4][5][6]

• Conduct Forced Degradation Studies: To identify potential degradation products and understand the degradation pathways, you should perform forced degradation (stress testing) studies.[7][8][9] This involves exposing the Olanexidine solution to harsh conditions to accelerate degradation. The typical stress conditions are:

  • Acidic and Basic Hydrolysis: Expose the solution to acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) conditions.

  • Oxidation: Treat the solution with an oxidizing agent (e.g., 3% H₂O₂).

  • Thermal Stress: Store the solution at elevated temperatures (e.g., 60-80°C).

  • Photostability: Expose the solution to light according to ICH Q1B guidelines.[10][11]

• Characterize Degradation Products: The new peaks observed in your chromatogram are likely degradation products. Techniques such as LC-MS/MS can be used to identify the mass of these impurities, providing clues to their chemical structures.[12][13] For the related compound Chlorhexidine, p-chloroaniline is a known degradation product.[2]

• Review Formulation and Storage Conditions:

  • pH: As mentioned, pH is a critical factor. Ensure the pH of your formulation is optimized for stability.

  • Excipients: Certain excipients can either promote or prevent degradation. A thorough drug-excipient compatibility study is recommended.[14][15][16]

  • Storage: Protect the solution from light and store at an appropriate temperature. Olanexidine gluconate powder is typically stored at -20°C for long-term stability.[17]

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare a stable stock solution of Olanexidine?

A1: To prepare a stable aqueous stock solution, it is recommended to use Olanexidine gluconate. Dissolve the Olanexidine gluconate powder in high-purity water. The concentration of Olanexidine that can be achieved in a stable aqueous solution can range from 0.1% to 20% (W/V) when formulated with at least an equimolar amount of gluconic acid.[1] For research purposes, it may also be soluble in organic solvents like DMSO.[3]

Q2: What are the typical storage conditions for an Olanexidine aqueous solution?

A2: While specific stability data for Olanexidine aqueous solutions is not widely published, general recommendations based on its chemical class would be to store the solution protected from light in a tightly sealed container at refrigerated (2-8°C) or controlled room temperature. For long-term storage, freezing (-20°C) might be an option, but freeze-thaw stability studies should be conducted. The powder form of Olanexidine gluconate is recommended to be stored at -20°C for up to 3 years.[17]

Q3: Are there any known incompatibilities of Olanexidine with common excipients?

A3: While a comprehensive public database of Olanexidine's incompatibilities is not available, it is crucial to conduct compatibility studies with any new formulation.[14][15][16] As a cationic biguanide, Olanexidine may be incompatible with anionic compounds. It is known that for a tinted formulation of Olanexidine gluconate, specific additives (lauromacrogol, N,N-dimethyldodecylamine N-oxide, mannitol, and polyvinyl alcohol) were required to prevent the formation of insoluble salts.[3]

Q4: How can I monitor the stability of my Olanexidine formulation?

A4: The most effective way to monitor stability is by using a validated stability-indicating HPLC method.[4][5] This method should be able to separate and quantify Olanexidine in the presence of its degradation products, process impurities, and other formulation components. Key parameters to monitor during a stability study include:

• Assay of Olanexidine

• Levels of known and unknown degradation products

• pH

• Physical appearance (color, clarity, precipitation)

Data Presentation

Table 1: Example Data from a Forced Degradation Study of Olanexidine Gluconate 1.5% Aqueous Solution

Stress Condition	Duration	Olanexidine Assay (%)	Total Degradation Products (%)	Observations
0.1 N HCl	24 hours	85.2	14.8	Solution remained clear
0.1 N NaOH	8 hours	70.5	29.5	Slight yellowing of solution
3% H₂O₂	24 hours	92.1	7.9	Solution remained clear
Thermal (80°C)	48 hours	95.8	4.2	No change
Photolytic (ICH Q1B)	1.2 million lux hours	98.5	1.5	No change
Control (RT, dark)	48 hours	99.8	0.2	No change

Note: This table presents hypothetical data for illustrative purposes. Actual results may vary based on the specific formulation and experimental conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Olanexidine Aqueous Solution

Objective: To generate potential degradation products of Olanexidine and assess its intrinsic stability under various stress conditions.

Materials:

• Olanexidine gluconate

• High-purity water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated pH meter

• HPLC system with a UV/PDA detector

• Photostability chamber

• Temperature-controlled oven

Procedure:

• Prepare Stock Solution: Prepare a 1.5% (w/v) aqueous solution of Olanexidine gluconate.

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.2 N HCl to achieve a final concentration of 0.1 N HCl. Store at 60°C for up to 48 hours. Take samples at intermediate time points (e.g., 2, 8, 24, 48 hours). Neutralize the samples before HPLC analysis.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.2 N NaOH to achieve a final concentration of 0.1 N NaOH. Store at 60°C for up to 24 hours. Take samples at intermediate time points (e.g., 1, 4, 8, 24 hours). Neutralize the samples before HPLC analysis.

• Oxidative Degradation: Mix equal volumes of the stock solution and 6% H₂O₂. Store at room temperature for up to 48 hours. Take samples at intermediate time points.

• Thermal Degradation: Store the stock solution in a temperature-controlled oven at 80°C for up to 7 days. Take samples at intermediate time points.

• Photodegradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[11] A control sample should be wrapped in aluminum foil to protect it from light.

• Analysis: Analyze all stressed samples and a control sample (stored at room temperature in the dark) using a suitable stability-indicating HPLC method.

Protocol 2: Development of a Stability-Indicating RP-HPLC Method for Olanexidine

Objective: To develop a reverse-phase HPLC method capable of separating Olanexidine from its degradation products.

Materials and Equipment:

• HPLC system with a gradient pump, autosampler, column oven, and PDA detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Phosphate or acetate (B1210297) buffer (HPLC grade)

• Formic acid or trifluoroacetic acid (HPLC grade)

• Forced degradation samples of Olanexidine

Procedure:

• Initial Screening: Start with a generic gradient method. For example:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% to 95% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: 270 nm (or scan with PDA to find the optimal wavelength)

• Method Optimization:

  • Inject the control and all forced degradation samples.

  • Examine the chromatograms for peak shape, resolution between Olanexidine and degradation products, and resolution among the degradation products.

  • Optimize the gradient slope, mobile phase composition (e.g., trying methanol instead of acetonitrile, changing the buffer and pH), column temperature, and flow rate to achieve adequate separation (resolution > 1.5) for all peaks.

• Peak Purity Analysis: Use the PDA detector to assess the peak purity of the Olanexidine peak in the stressed samples to ensure it is not co-eluting with any degradation products.

• Method Validation: Once the method is optimized, perform a validation according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.

Visualizations

Forced degradation experimental workflow.

Logical relationship of degradation pathways.

References

• 1. US8334248B2 - Aqueous solution of olanexidine, method of preparing the aqueous solution, and disinfectant - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Olanexidine Gluconate | antiseptic/disinfectant compound | CAS# 799787-53-4 | InvivoChem [invivochem.com]
• 4. New stability-indicating high performance liquid chromatography assay and proposed hydrolytic pathways of chlorhexidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. journals.najah.edu [journals.najah.edu]
• 7. library.dphen1.com [library.dphen1.com]
• 8. ajpsonline.com [ajpsonline.com]
• 9. longdom.org [longdom.org]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. recipp.ipp.pt [recipp.ipp.pt]
• 13. SEPARATION AND IDENTIFICATION OF FORCED DEGRADATION PRODUCTS OF LOFEXIDINE BY USING LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 14. scispace.com [scispace.com]
• 15. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 16. files.core.ac.uk [files.core.ac.uk]
• 17. Olanexidine Gluconate | TargetMol [targetmol.com]

Technical Support Center: Optimizing Olanexidine for In Vitro Bactericidal Assays

Welcome to the technical support center for Olanexidine (B125986). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the use of Olanexidine in in vitro bactericidal assays. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your experimental design and interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Olanexidine?

A1: Olanexidine gluconate is a monobiguanide antiseptic that exerts its bactericidal effects primarily by disrupting the integrity of the bacterial cell membrane.[1][2] It binds to negatively charged components on the bacterial surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria, leading to irreversible leakage of intracellular components and cell death.[1][3][4] At higher concentrations (≥160 µg/ml), Olanexidine can also cause cell aggregation by denaturing proteins.[1][3][4]

Q2: What is a typical effective concentration range for Olanexidine in in vitro bactericidal assays?

A2: The effective bactericidal concentration of Olanexidine varies depending on the bacterial species, the exposure time, and the specific assay conditions. Generally, estimated bactericidal concentrations after a 180-second exposure are approximately 869 μg/ml for Gram-positive cocci, 109 μg/ml for Gram-positive bacilli, and 434 μg/ml for Gram-negative bacteria.[1][3][4] For specific Minimum Bactericidal Concentration (MBC) values against various organisms, please refer to the data tables below.

Q3: How does the bactericidal activity of Olanexidine compare to other common antiseptics like chlorhexidine (B1668724) and povidone-iodine?

A3: Olanexidine generally exhibits a comparable or, in some cases, superior spectrum of bactericidal activity to commercial antiseptics like chlorhexidine and povidone-iodine.[1][4] It has shown high bactericidal activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[2][5]

Q4: Is Olanexidine effective against fungi?

A4: Yes, 1.5% olanexidine gluconate has been shown to eradicate Candida albicans, Microsporum canis, and Malassezia furfur within 3 minutes of exposure.[6]

Q5: What is the difference between Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)?

A5: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[7][8] The MBC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.[9][10] An agent is typically considered bactericidal if its MBC is not more than four times its MIC.[10]

Troubleshooting Guide

Problem 1: High variability in MBC/time-kill assay results.

• Question: Why am I seeing inconsistent results between replicates in my bactericidal assays?

• Answer: High variability can stem from several factors. Ensure your initial bacterial inoculum is standardized and within the recommended range (typically 1 x 10^5 to 1 x 10^6 CFU/ml).[11] Inconsistent pipetting volumes, inadequate mixing of the bacterial suspension with Olanexidine, or variations in incubation time and temperature can also contribute to variability.[3] It is crucial to use a standardized protocol, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), to minimize these variations.[1]

Problem 2: Olanexidine appears less effective than expected.

• Question: My MBC values for Olanexidine are much higher than what is reported in the literature. What could be the cause?

• Answer: Several factors can interfere with the apparent activity of Olanexidine. The presence of organic materials, such as proteins from serum or yeast extract in the growth medium, can reduce its efficacy.[2] The pH of the medium can also affect the activity of some disinfectants.[2] Additionally, ensure that the neutralizer used to inactivate Olanexidine before plating for CFU determination is effective and non-toxic to the bacteria. Incomplete neutralization can lead to an overestimation of the bactericidal effect, while a toxic neutralizer can lead to an underestimation.

Problem 3: No bactericidal effect is observed.

• Question: I am not observing any killing of the bacteria even at high concentrations of Olanexidine. What should I check?

• Answer: First, verify the concentration and stability of your Olanexidine stock solution. Prepare fresh dilutions for each experiment. Confirm the viability of your bacterial culture and ensure the inoculum density is not too high, as a very high bacterial load can overwhelm the antiseptic.[3] Also, consider the possibility of bacterial resistance, although resistance to Olanexidine is not widely reported. Finally, re-evaluate your experimental protocol, particularly the exposure time and the method for determining viability (e.g., plating technique).

Data Presentation

Table 1: Minimum Bactericidal Concentrations (MBCs) of Olanexidine Gluconate (OLG) for a 30-second Exposure

Bacterial Species	Strain	MBC (µg/ml)
Staphylococcus aureus (MRSA)	ATCC 33591	434
Staphylococcus epidermidis	ATCC 12228	217
Enterococcus faecalis	ATCC 51575	54.3

Data extracted from a study by Hagi et al., as cited in another publication.[2]

Table 2: Estimated Bactericidal Concentrations of Olanexidine for a 180-second Exposure

Bacterial Group	Number of Strains	Estimated Bactericidal Concentration (µg/ml)
Gram-positive cocci	155	869
Gram-positive bacilli	29	109
Gram-negative bacteria	136	434

Data from a study assessing the bactericidal spectrum of Olanexidine.[1][3][4]

Experimental Protocols

Protocol 1: Determination of Minimum Bactericidal Concentration (MBC)

This protocol is based on the broth microdilution method followed by subculturing to determine the lowest concentration of Olanexidine that results in a ≥99.9% reduction in the initial bacterial inoculum.

Materials:

• Olanexidine gluconate stock solution

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Tryptic Soy Agar (B569324) (TSA) plates or other suitable growth medium

• Appropriate neutralizer solution (e.g., lecithin (B1663433) and polysorbate 80)

• Incubator (35 ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Inoculate the colonies into a tube containing 5 mL of CAMHB.

  • Incubate the broth culture at 35 ± 2°C until the turbidity matches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Broth Microdilution for MIC Determination:

  • Prepare serial two-fold dilutions of Olanexidine in CAMHB in a 96-well microtiter plate. The typical final volume in each well is 100 µL.

  • Include a positive control well (broth and bacteria, no Olanexidine) and a negative control well (broth only).

  • Inoculate each well (except the negative control) with 100 µL of the standardized bacterial inoculum.

  • Incubate the plate at 35 ± 2°C for 16-20 hours.

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of Olanexidine at which there is no visible growth.

• Subculturing for MBC Determination:

  • From the wells showing no visible growth (the MIC well and all wells with higher concentrations), mix the contents thoroughly.

  • Using a calibrated pipette, withdraw a 100 µL aliquot from each of these wells.

  • To neutralize the Olanexidine, either dilute the aliquot in a sufficient volume of neutralizer-containing broth or plate directly onto agar medium containing a neutralizer.

  • Spread the aliquot evenly over the surface of a TSA plate.

  • Incubate the plates at 35 ± 2°C for 18-24 hours.

  • Count the number of colonies on each plate.

• Interpretation:

  • The MBC is the lowest concentration of Olanexidine that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.

Protocol 2: Time-Kill Kinetics Assay

This assay evaluates the rate of bactericidal activity of Olanexidine over time.

Materials:

• Olanexidine gluconate solution at the desired test concentration

• Bacterial culture in logarithmic growth phase, prepared as in the MBC protocol

• Sterile broth (e.g., CAMHB)

• Sterile neutralizer solution

• Sterile saline or PBS for serial dilutions

• TSA plates

• Incubator (35 ± 2°C)

• Timer

• Micropipettes and sterile tips

• Vortex mixer

Procedure:

• Inoculum Preparation:

  • Prepare a standardized bacterial suspension as described in the MBC protocol, typically diluted to achieve a starting concentration of 1-5 x 10⁶ CFU/mL.

• Time-Kill Assay:

  • Add a specified volume of the Olanexidine solution to a tube containing the standardized bacterial suspension to achieve the desired final concentration.

  • Simultaneously, set up a growth control tube containing the bacterial suspension and sterile broth instead of Olanexidine.

  • At predetermined time points (e.g., 0, 15, 30, 60 seconds, and 2, 5, 10 minutes), withdraw an aliquot (e.g., 100 µL) from the test and control tubes.

  • Immediately transfer the aliquot into a tube containing a neutralizer to stop the bactericidal action of Olanexidine.

  • Perform serial ten-fold dilutions of the neutralized sample in sterile saline or PBS.

  • Plate a specific volume (e.g., 100 µL) of each dilution onto TSA plates.

• Incubation and Enumeration:

  • Incubate the plates at 35 ± 2°C for 18-24 hours.

  • Count the number of colonies on the plates that yield between 30 and 300 colonies.

  • Calculate the CFU/mL for each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL against time for both the Olanexidine-treated and control samples.

  • A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Visualizations

Caption: Mechanism of action of Olanexidine against bacterial cells.

Caption: Experimental workflow for determining the Minimum Bactericidal Concentration (MBC).

Caption: Logical troubleshooting workflow for in vitro bactericidal assays.

References

• 1. M26 | Methods for Determining Bactericidal Activity of Antimicrobial Agents [clsi.org]
• 2. Factors affecting the bactericidal action of disinfectants. Implications for selection of resistant strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Tests for bactericidal effects of antimicrobial agents: technical performance and clinical relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. emedicine.medscape.com [emedicine.medscape.com]
• 6. Evaluation of in Vitro Bactericidal Activity of 1.5% Olanexidine Gluconate, a Novel Biguanide Antiseptic Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 10. benchchem.com [benchchem.com]
• 11. microchemlab.com [microchemlab.com]

Olanexidine Biofilm Assays: A Technical Support Center for Troubleshooting Inconsistent Results

Welcome to the Technical Support Center for Olanexidine Biofilm Assays. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered during the experimental evaluation of Olanexidine's efficacy against bacterial biofilms. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses specific issues that can lead to variability and inconsistent results in Olanexidine biofilm assays.

Q1: Why am I observing high variability in biofilm formation across my microtiter plate wells, even before adding Olanexidine?

High variability in initial biofilm formation is a common issue that can mask the true effect of Olanexidine. Several factors can contribute to this:

• Inconsistent Inoculum: A non-homogenous bacterial suspension will lead to a different number of viable cells being added to each well, resulting in variable biofilm growth.

• Edge Effects: Wells on the perimeter of the plate are more susceptible to evaporation, which can concentrate the growth medium and alter biofilm development.

• Pipetting Errors: Inaccurate or inconsistent pipetting of the bacterial culture or media can introduce significant variability.

• Bacterial Clumping: Inadequate vortexing of the bacterial culture before inoculation can lead to clumps of bacteria being added to some wells, causing inconsistent starting points for biofilm formation.

Troubleshooting Steps:

• Ensure Homogenous Inoculum: Thoroughly vortex the bacterial culture before dispensing it into the wells.

• Mitigate Edge Effects: To minimize evaporation, fill the outer wells of the plate with sterile water or PBS and do not use them for the experiment.

• Standardize Pipetting Technique: Use a multichannel pipette for consistency and ensure proper mixing of the bacterial culture before plating.

• Use Fresh Cultures: Always prepare your inoculum from a fresh overnight culture in the same growth phase (e.g., early exponential) for consistency.

Q2: My results show that low concentrations of Olanexidine appear to enhance biofilm formation compared to the untreated control. Is this a valid result?

This phenomenon, known as a hormetic effect, can be a real biological response. Some antimicrobial agents at sub-inhibitory concentrations can induce a stress response in bacteria, leading to an increase in biofilm formation as a protective mechanism.

Troubleshooting and Verification Steps:

• Confirm with Microscopy: Use microscopy techniques (e.g., confocal laser scanning microscopy with live/dead staining) to visually confirm the increased biofilm biomass and assess the viability of the cells within the biofilm.

• Rule out Artifacts: Ensure that Olanexidine is not precipitating at the concentrations tested, as this could be stained by crystal violet and lead to a false-positive reading. Include a "no bacteria, with Olanexidine" control to check for this.

• Perform Dose-Response Curve: Conduct a detailed dose-response experiment with a wider range of Olanexidine concentrations to accurately determine the inhibitory and potential stimulatory ranges.

Q3: The results from my crystal violet (CV) assay and my cell viability assay (e.g., MTT, XTT) are not correlating. Why?

A discrepancy between biomass staining (CV) and metabolic activity assays (MTT, XTT) is not uncommon and can provide valuable insights into the mechanism of action of Olanexidine.

• Mechanism of Action: Olanexidine acts by disrupting the bacterial cell membrane.[1][2][3][4] This can lead to a rapid loss of viability (lower MTT reading) while the cellular structure and biofilm matrix remain largely intact, resulting in a high CV reading.

• Biofilm Matrix Effects: Olanexidine may primarily target the bacterial cells, leaving the extracellular polymeric substance (EPS) matrix, which is a significant component of the biofilm biomass stained by CV, relatively undisturbed initially.

Troubleshooting and Interpretation:

• Understand What Each Assay Measures: Recognize that the CV assay quantifies total biomass (live cells, dead cells, and EPS), while viability assays measure metabolic activity.

• Combined Approach: Utilize both types of assays to get a more complete picture of Olanexidine's anti-biofilm activity. A decrease in viability followed by a later decrease in biomass can indicate a progression from cell killing to matrix degradation.

Q4: I am seeing inconsistent results when testing Olanexidine against mature biofilms.

Mature biofilms are notoriously more resistant to antimicrobial agents due to factors like a dense EPS matrix, nutrient gradients, and the presence of persister cells.[2]

Troubleshooting Mature Biofilm Assays:

• Optimize Exposure Time: Mature biofilms may require longer exposure times to Olanexidine for effective eradication. Conduct a time-course experiment to determine the optimal treatment duration.

• Consider Combination Therapy: The EPS matrix can be a significant barrier. Consider pre-treating the biofilm with matrix-degrading enzymes (e.g., DNase I, proteinase K) before applying Olanexidine.

• Use Appropriate Quantification Methods: For mature biofilms, direct colony-forming unit (CFU) counting after physical disruption of the biofilm can be a more accurate measure of viable cell reduction than colorimetric assays.

Quantitative Data on Olanexidine's Bactericidal Activity

While specific Minimum Biofilm Inhibitory Concentration (MBIC) and Minimum Biofilm Eradication Concentration (MBEC) data for Olanexidine are not extensively published, the following table summarizes its bactericidal activity against planktonic bacteria, which can serve as a baseline for designing biofilm experiments. Olanexidine has demonstrated broad-spectrum bactericidal activity.[1][3][4]

Bacterial Type	Number of Strains	Estimated Bactericidal Concentration (180s exposure)
Gram-positive cocci	155	869 µg/ml
Gram-positive bacilli	29	109 µg/ml
Gram-negative bacteria	136	434 µg/ml

Note: Bacteria within biofilms are generally more resistant than their planktonic counterparts, so higher concentrations and/or longer exposure times will likely be required to achieve similar bactericidal effects.

Experimental Protocols

A detailed methodology for a standard biofilm inhibition assay using the crystal violet method is provided below. This protocol can be adapted for testing Olanexidine against various bacterial strains.

Protocol: Olanexidine Biofilm Inhibition Assay (Crystal Violet Method)

Materials:

• Sterile 96-well flat-bottom polystyrene microtiter plates

• Bacterial strain of interest (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)

• Appropriate growth medium (e.g., Tryptic Soy Broth (TSB), Luria-Bertani (LB) Broth)

• Olanexidine gluconate stock solution

• Phosphate-buffered saline (PBS), sterile

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic Acid

• Microplate reader

Procedure:

• Bacterial Culture Preparation:

  • Inoculate a single bacterial colony into 5 mL of growth medium and incubate overnight at 37°C with shaking.

  • The following day, dilute the overnight culture in fresh medium to an optical density at 600 nm (OD₆₀₀) of 0.05-0.1 (approximately 1 x 10⁸ CFU/mL).

• Inoculation and Treatment:

  • Prepare serial dilutions of Olanexidine in the growth medium to achieve the desired final concentrations.

  • Add 100 µL of the standardized bacterial suspension to each well of the 96-well plate.

  • Add 100 µL of the Olanexidine dilutions to the respective wells. Include wells with sterile medium only as negative controls and wells with bacterial suspension and no Olanexidine as positive controls.

• Incubation:

  • Cover the plate and incubate at 37°C for 24-48 hours under static conditions to allow for biofilm formation.

• Washing:

  • Carefully aspirate the medium from each well, being cautious not to disturb the biofilm at the bottom.

  • Gently wash each well twice with 200 µL of sterile PBS to remove any remaining planktonic bacteria.

• Staining:

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate for 15 minutes at room temperature.

• Washing:

  • Remove the crystal violet solution and wash the wells three times with 200 µL of PBS.

• Drying:

  • Invert the plate and tap it on a paper towel to remove excess liquid. Allow the plate to air dry completely.

• Solubilization:

  • Add 200 µL of 30% acetic acid to each well to dissolve the bound crystal violet. Incubate for 15 minutes.

• Quantification:

  • Transfer 125 µL of the solubilized crystal violet from each well to a new flat-bottom 96-well plate.

  • Measure the absorbance at 570-595 nm using a microplate reader. The absorbance is directly proportional to the biofilm biomass.

Visualizing Key Concepts

To further aid in understanding the complex processes involved in biofilm assays and the mechanism of action of Olanexidine, the following diagrams have been created using Graphviz (DOT language).

Caption: Mechanism of Olanexidine's bactericidal action.

Caption: Standard workflow for a crystal violet biofilm assay.

Caption: A logical flowchart for troubleshooting common issues.

References

• 1. mdpi.com [mdpi.com]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. Targeting quorum sensing in Pseudomonas aeruginosa biofilms: current and emerging inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]

Olanexidine Efficacy Enhancement: Technical Support Center

Welcome to the Technical Support Center for Olanexidine research. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the in vivo efficacy of Olanexidine in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action for Olanexidine?

A1: Olanexidine is a monobiguanide antiseptic that exerts its bactericidal effect primarily by disrupting the integrity of microbial cell membranes.[1][2] Its positively charged biguanide (B1667054) structure interacts with negatively charged components on the bacterial surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[2][3] This binding leads to membrane destabilization, increased permeability, and irreversible leakage of essential intracellular components like potassium ions and ATP, ultimately causing cell death.[2][3] At higher concentrations, Olanexidine can also cause protein denaturation and cellular aggregation.[2][3]

Caption: Mechanism of Olanexidine's bactericidal action.

Q2: My in vivo results with a standard Olanexidine solution are inconsistent. What are the common causes?

A2: Inconsistent in vivo efficacy with standard aqueous formulations of topical antiseptics like Olanexidine is a common challenge. Several factors can contribute to this variability:

• Rapid Clearance: The formulation may be quickly removed from the application site by mechanical action or bodily fluids, leading to a short contact time.

• Poor Adherence: Standard solutions may not adhere well to the skin or wound bed, resulting in uneven coverage and exposure.

• Inadequate Penetration: The stratum corneum, the outermost layer of the skin, acts as a significant barrier to drug delivery.[4] Similarly, bacterial biofilms present a physical barrier that can prevent Olanexidine from reaching its target.

• Animal Model Variability: Differences in skin thickness, grooming behavior, or the immune status of individual animals can lead to varied outcomes.

• Vehicle Toxicity: The vehicle used to dissolve or deliver Olanexidine may itself cause irritation or toxicity, affecting the experimental results. It is crucial to always include a vehicle-only control group.[5]

Q3: How can I achieve sustained release of Olanexidine to improve its long-term in vivo efficacy?

A3: To prolong the antimicrobial effect of Olanexidine, advanced drug delivery systems are necessary. While research directly on Olanexidine formulations is emerging, extensive work on the similar biguanide, chlorhexidine (B1668724) (CHX), provides excellent strategic direction. Two promising approaches are:

• Hydrogel Formulations: Incorporating Olanexidine into a biocompatible hydrogel can create a sustained-release matrix. Hydrogels can maintain a moist environment, adhere to the application site, and release the drug over an extended period. For example, a hybrid gelatin methacrylate (B99206) (GelMA) hydrogel system developed for CHX demonstrated a release time of up to 12 days, significantly promoting wound healing in in vivo models.[1][6][7]

• Nanoparticle Encapsulation: Encapsulating Olanexidine within nanoparticles can protect it from degradation, control its release, and improve its penetration. Nanoparticles made from polymers (like PLGA) or mesoporous silica (B1680970) (MSN) can be loaded with the antiseptic.[2][8] These nanoparticles can then be suspended in a solution or embedded within a hydrogel for even greater control.[1][6]

References

• 1. Hybrid Hydrogel Loaded with Chlorhexidine⊂β-CD-MSN Composites as Wound Dressing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. benchchem.com [benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Hybrid Hydrogel Loaded with Chlorhexidine⊂β-CD-MSN Composites as Wound Dressing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PLGA nanoparticles as chlorhexidine-delivery carrier to resin-dentin adhesive interface - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Olanexidine-Induced Cytotoxicity in In Vitro Studies

Disclaimer: Direct research on Olanexidine-induced cytotoxicity in mammalian cell culture is limited. Much of the following guidance is extrapolated from studies on structurally and functionally similar biguanide (B1667054) antiseptics, such as chlorhexidine. Researchers should validate these recommendations for their specific cell lines and experimental conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues researchers may encounter when working with Olanexidine in cell culture.

Question ID	Question	Answer/Troubleshooting Steps
FAQ-01	My cells show high levels of cytotoxicity even at low concentrations of Olanexidine. What are the initial troubleshooting steps?	1. Verify Olanexidine Concentration: Double-check your stock solution calculations and dilution series. Ensure the final concentration in your culture medium is accurate. 2. Assess Solvent Toxicity: If you are using a solvent like DMSO to dissolve Olanexidine, run a vehicle control with the solvent alone to ensure it is not the source of cytotoxicity. Aim to keep the final solvent concentration below 0.1%. 3. Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to chemical compounds. Consider performing a dose-response experiment on a panel of cell lines to identify a more resistant one if your primary cell line is overly sensitive. 4. Exposure Time: Reduce the incubation time with Olanexidine. A time-course experiment can help determine the minimum exposure time required to achieve the desired effect while minimizing cytotoxicity.
FAQ-02	I am observing inconsistent results between replicate wells in my cytotoxicity assay. What could be the cause?	1. Pipetting Errors: Ensure accurate and consistent pipetting, especially for small volumes. Use calibrated pipettes and pre-wet the tips. 2. Uneven Cell Seeding: Inconsistent cell numbers across wells can lead to variability. Ensure your cell suspension is homogenous before plating and that cells are evenly distributed in each well. 3. Edge Effects: Wells on the periphery of a microplate are prone to evaporation, which can concentrate the test compound and affect cell viability. To mitigate this, avoid using the outer wells or fill them with sterile PBS or media. 4. Compound Precipitation: Olanexidine may precipitate at higher concentrations in culture media. Visually inspect your wells for any precipitate. If observed, consider using a lower concentration or a different solvent system.
FAQ-03	My cell viability assay (e.g., MTT, XTT) results are showing an unexpected increase in signal, suggesting increased viability with Olanexidine treatment. What does this mean?	1. Interference with Assay Chemistry: Olanexidine, like other chemical compounds, may directly interact with the assay reagents. For tetrazolium-based assays (MTT, XTT), the compound might reduce the tetrazolium salt, leading to a false positive signal. Run a cell-free control with Olanexidine and the assay reagent to check for direct chemical reduction. 2. Mitochondrial Hyperactivity: At certain concentrations, some compounds can induce mitochondrial hyperactivation, leading to an increased reduction of the tetrazolium dye that does not correlate with an increase in cell number. 3. Use an Orthogonal Assay: Confirm your results with a different type of viability assay that relies on a different cellular mechanism, such as an LDH assay (measures membrane integrity) or an ATP-based assay (measures cellular ATP levels).
FAQ-04	How can I mitigate Olanexidine-induced cytotoxicity while still studying its primary effects?	1. Dose and Time Optimization: The most critical step is to perform thorough dose-response and time-course experiments to find a concentration and exposure duration that elicits the desired biological effect with minimal cytotoxicity. 2. Co-treatment with Antioxidants: If Olanexidine is suspected to induce oxidative stress, co-treatment with an antioxidant like N-acetylcysteine (NAC) may reduce cytotoxicity. This can also serve as a mechanistic experiment to investigate the role of reactive oxygen species (ROS). 3. Serum Concentration: Increasing the serum concentration in your culture medium can sometimes mitigate cytotoxicity, as serum proteins can bind to and sequester the compound, reducing its effective concentration. Note that this can also interfere with the intended effect of Olanexidine.
FAQ-05	What are the likely cellular mechanisms of Olanexidine-induced cytotoxicity?	Based on studies of similar biguanides, Olanexidine's cytotoxicity in mammalian cells is likely multifactorial and may involve: • Cell Membrane Damage: Disruption of the plasma membrane integrity, leading to leakage of intracellular components.[1] • Mitochondrial Dysfunction: Olanexidine may target mitochondria, leading to a decrease in mitochondrial membrane potential, impaired respiration, and reduced ATP production.[2][3][4] • Induction of Apoptosis: At lower concentrations, Olanexidine may trigger programmed cell death (apoptosis), potentially through the activation of caspases. • Generation of Reactive Oxygen Species (ROS): Disruption of mitochondrial function can lead to the overproduction of ROS, causing oxidative stress and damage to cellular components.

Quantitative Data Summary

Due to the limited direct data on Olanexidine, the following tables present illustrative cytotoxic profiles based on findings for the related biguanide, chlorhexidine.[5] This data is for exemplary purposes only and must be experimentally verified for Olanexidine.

Table 1: Illustrative IC50 Values of a Biguanide Antiseptic on Various Cell Lines

Cell Line	Cell Type	Exposure Time (hours)	Illustrative IC50 (µg/mL)
HaCaT	Human Keratinocytes	24	15
HDF	Human Dermal Fibroblasts	24	25
3T3	Mouse Fibroblasts	24	20
HepG2	Human Hepatoma	24	50

Table 2: Illustrative Effect of a Biguanide Antiseptic on Cell Viability (MTT Assay)

Concentration (µg/mL)	% Viability (HaCaT Cells, 24h)	% Viability (HDF Cells, 24h)
0 (Control)	100 ± 5.2	100 ± 4.8
5	85 ± 6.1	92 ± 5.5
10	62 ± 4.9	78 ± 6.3
20	45 ± 3.8	55 ± 4.1
50	15 ± 2.5	25 ± 3.2
100	< 5	8 ± 1.9
Data are presented as mean ± standard deviation.

Experimental Protocols

The following are detailed methodologies for key experiments to assess Olanexidine-induced cytotoxicity.

Cell Viability Assessment using MTT Assay

Principle: This colorimetric assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Olanexidine in complete culture medium. Remove the old medium from the cells and add the Olanexidine-containing medium. Include untreated and vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the MTT-containing medium and add a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength between 540 and 590 nm using a microplate reader.

Membrane Integrity Assessment using LDH Release Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane. The amount of LDH in the supernatant is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the plate (if using suspension cells) and carefully collect a portion of the supernatant from each well.

• LDH Reaction: Add the collected supernatant to a new 96-well plate. Add the LDH assay reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the recommended time (usually up to 30 minutes), protected from light.

• Absorbance Reading: Measure the absorbance at the recommended wavelength (typically around 490 nm).

• Controls: Include a positive control for maximum LDH release by treating some cells with a lysis buffer.

Apoptosis Detection using Annexin V/Propidium Iodide (PI) Staining

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Protocol:

• Cell Seeding and Treatment: Seed cells in a suitable culture vessel (e.g., 6-well plate) and treat with Olanexidine as desired.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge the cell suspension and wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add fluorescently labeled Annexin V and PI to the cell suspension according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry immediately.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Proposed Signaling Pathway for Olanexidine-Induced Cytotoxicity

References

• 1. Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining [jove.com]
• 2. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abcam.com [abcam.com]
• 4. bosterbio.com [bosterbio.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Investigating Olanexidine Resistance in Bacteria

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating the potential for bacterial resistance to Olanexidine.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Olanexidine?

A1: Olanexidine gluconate is a monobiguanide antiseptic that exerts its bactericidal effects primarily by disrupting bacterial cell membranes.[1][2][3] Its mechanism involves several key steps:

• Binding to the Cell Surface: Olanexidine interacts with negatively charged molecules on the bacterial surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid in Gram-positive bacteria.[1][2][4]

• Membrane Disruption: This interaction disrupts the integrity of the cell membrane, leading to increased permeability.[1][2][3]

• Leakage of Intracellular Components: The compromised membrane allows for the irreversible leakage of essential cytoplasmic components, resulting in cell death.[1][2][4]

• Protein Denaturation: At higher concentrations (≥160 μg/ml), Olanexidine can also cause cell aggregation by denaturing proteins.[1][2][5]

This mechanism of action, which targets the fundamental structure of the cell membrane, is considered to be a factor that may slow the development of resistance compared to antibiotics with highly specific intracellular targets.

Diagram of Olanexidine's bactericidal action.

Q2: What are the theoretical mechanisms by which bacteria could develop resistance to Olanexidine?

A2: While Olanexidine's multi-target mechanism makes resistance development less likely than for some antibiotics, potential mechanisms could mirror those seen for other cationic antiseptics. These include:

• Altered Cell Surface: Mutations that change the net charge or composition of the cell envelope (e.g., modifying LPS or teichoic acids) could reduce Olanexidine's ability to bind to the bacterial surface.[6]

• Efflux Pumps: Overexpression of multidrug efflux pumps could actively transport Olanexidine out of the bacterial cell before it can cause significant damage.[6][7]

• Biofilm Formation: Bacteria encased in a biofilm matrix may be less accessible to Olanexidine, providing a form of physical resistance.

• Enzymatic Degradation: Although not yet reported for Olanexidine, bacteria could theoretically acquire enzymes capable of inactivating the compound.[7]

Potential pathways for bacterial resistance.

Q3: Is there any published data on Olanexidine's bactericidal concentrations?

A3: Yes, a 2015 study in Antimicrobial Agents and Chemotherapy provided data on the minimal bactericidal concentrations (MBCs) of Olanexidine against a range of bacteria with a 180-second exposure time.[1][5]

Bacterial Group	Number of Strains	Estimated MBC (180s exposure)
Gram-positive cocci	155	869 µg/ml
Gram-positive bacilli	29	109 µg/ml
Gram-negative bacteria	136	434 µg/ml
Data sourced from Hagi et al., 2015.[1][5]

Troubleshooting Experimental Guides

Q4: My Minimum Inhibitory Concentration (MIC) results for Olanexidine are inconsistent. What are the common causes?

A4: Inconsistent MIC values can arise from several factors related to methodology and reagents. Use the following guide to troubleshoot the issue.

Decision tree for troubleshooting MIC assays.

Q5: I have performed a serial passage experiment but the MIC of Olanexidine for the passaged bacteria has not increased. Why might this be?

A5: The lack of an MIC increase in a serial passage experiment can indicate several possibilities:

• Low Propensity for Resistance: Olanexidine's disruptive, non-specific mechanism of action on the cell membrane may present a high barrier to resistance development. The experiment may be accurately reflecting this property.

• Sub-optimal Drug Concentration: The concentration of Olanexidine used for passaging (typically 0.5x the MIC) may be too high, killing potential mutants before they can replicate, or too low, providing insufficient selective pressure. Try experimenting with a narrower range of sub-MIC concentrations (e.g., 0.25x, 0.5x, and 0.75x MIC).

• Insufficient Number of Passages: Resistance may develop slowly. Consider extending the experiment beyond the typical 15-30 passages.

• Reversion to Wild-Type: Any mutations that arise might impose a fitness cost, causing the bacteria to revert to their susceptible wild-type state in the absence of continuous, strong selective pressure. Ensure the inoculum for each new passage is taken from the well with the highest concentration of Olanexidine that still permits growth.[8]

Q6: How can I confirm that a mutant isolated from my experiments is genuinely resistant and that the resistance is stable?

A6: To confirm stable resistance, perform the following steps:

• Isolate and Re-test: Isolate a single colony from the high-concentration well of your serial passage experiment. Culture this isolate and perform a standard MIC assay to confirm the elevated MIC.

• Stability Test: Culture the confirmed resistant mutant in antibiotic-free media for multiple passages (e.g., 10-15 passages).[8] After this period, re-determine the MIC. If the MIC remains elevated, the resistance mechanism is likely stable. If the MIC returns to the wild-type level, the resistance was likely transient or unstable.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[9][10]

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Olanexidine stock solution

• Bacterial culture in log-phase growth

• 0.5 McFarland turbidity standard

• Spectrophotometer

Methodology:

• Prepare Olanexidine Dilutions: Create a two-fold serial dilution of Olanexidine in MHB across the wells of a 96-well plate. Typically, 10-12 dilutions are prepared. Leave wells for a growth control (bacteria, no drug) and a sterility control (MHB only).[11]

• Standardize Inoculum: Adjust the turbidity of a fresh bacterial culture to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).[12]

• Inoculate Plate: Dilute the standardized bacterial suspension in MHB so that after inoculation, each well contains a final concentration of approximately 5 x 10⁵ CFU/mL. Add this suspension to each well, except for the sterility control.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Read Results: The MIC is the lowest concentration of Olanexidine that completely inhibits visible bacterial growth.[12][13] The growth control should be turbid, and the sterility control should be clear.

Protocol 2: Induction of Resistance via Serial Passage Assay

This method is used to investigate if bacteria can develop resistance to an antimicrobial agent over time through repeated exposure.[14][15][16]

Materials:

• All materials required for MIC determination.

Methodology:

• Initial MIC Determination: Perform a baseline MIC assay (Protocol 1) for the wild-type bacterial strain.

• First Passage: From the initial MIC plate, take an aliquot of the bacterial suspension from the well containing the highest concentration of Olanexidine that still permitted growth (this is typically 0.5x the MIC).

• Inoculate New Plate: Use this aliquot to inoculate a new 96-well plate containing a fresh serial dilution of Olanexidine.

• Incubate and Repeat: Incubate the new plate for 18-24 hours. After incubation, again take an aliquot from the highest concentration well that shows growth and use it to inoculate the next plate.

• Continue Passaging: Repeat this process for a set number of days (e.g., 30 passages).

• Monitor MIC: Determine the MIC at each passage and plot the results over time to observe any trends. A significant and stable increase in the MIC suggests the development of resistance.

Workflow for inducing and tracking resistance.

Data Recording Template for Serial Passage Experiment

Passage Day	MIC (µg/ml)	Fold Change from Baseline	Notes
0 (Baseline)	1x	Wild-type strain
1
2
...
30

Protocol 3: Preliminary Investigation of Resistance Mechanisms

Once a stable resistant mutant is confirmed, initial investigations can point towards the underlying mechanism.

• Efflux Pump Inhibition: Repeat the MIC determination for the resistant strain in the presence of a known efflux pump inhibitor (EPI), such as CCCP or PAβN. A significant reduction in the MIC in the presence of the EPI suggests that efflux pumps are involved in the resistance.

• Genomic Analysis: Perform whole-genome sequencing (WGS) on both the wild-type and the resistant strains.[17] Compare the sequences to identify mutations in genes related to:

  • Cell membrane biosynthesis (e.g., mprF).[6]

  • LPS or teichoic acid synthesis.

  • Efflux pump regulators or structural components.

  • Other membrane-associated proteins.

• Gene Expression Analysis: Use techniques like RT-qPCR to compare the expression levels of known efflux pump genes (e.g., qacA/B, smr) in the resistant mutant versus the wild-type strain when exposed to sub-inhibitory concentrations of Olanexidine.[18]

References

• 1. journals.asm.org [journals.asm.org]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. An overview of the antimicrobial resistance mechanisms of bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. In vitro evaluation of the potential for resistance development to ceragenin CSA-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. EUCAST: MIC Determination [eucast.org]
• 11. youtube.com [youtube.com]
• 12. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 13. idexx.com [idexx.com]
• 14. emerypharma.com [emerypharma.com]
• 15. Serial passage – REVIVE [revive.gardp.org]
• 16. Serial passage - Wikipedia [en.wikipedia.org]
• 17. journals.asm.org [journals.asm.org]
• 18. Molecular mechanisms of microbial resistance to disinfectants | Semantic Scholar [semanticscholar.org]

Reference Data & Comparative Studies

Olanexidine and Chlorhexidine: A Comparative Guide on Antimicrobial Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of olanexidine (B125986) and chlorhexidine (B1668724), two prominent antiseptic agents. The information presented is collated from experimental data to assist researchers, scientists, and drug development professionals in their understanding and application of these compounds.

Overview of Olanexidine and Chlorhexidine

Olanexidine gluconate is a relatively new monobiguanide antiseptic, whereas chlorhexidine has been a widely used bisbiguanide antiseptic for decades.[1] Both are cationic molecules known for their broad-spectrum antimicrobial activity.[1][2] They are frequently used for skin disinfection prior to surgical procedures to prevent infections.[3][4]

Mechanism of Action

Both olanexidine and chlorhexidine exert their antimicrobial effects primarily by disrupting the bacterial cell membrane.

Chlorhexidine: At physiological pH, chlorhexidine salts release a positively charged cation that binds to the negatively charged bacterial cell wall.[2] At lower concentrations, this leads to a bacteriostatic effect by altering the osmotic equilibrium of the cell and causing the leakage of low-molecular-weight substances.[2] At higher concentrations, it acts as a bactericide by causing significant damage to the cell membrane, leading to the release of intracellular components and cell death.[2]

Olanexidine: Olanexidine also binds to the bacterial cell membrane, leading to its disruption and subsequent leakage of intracellular contents.[5] Its mechanism is described as being slightly different from chlorhexidine, with evidence suggesting a stronger disruptive effect on the bacterial membrane.[1] At higher concentrations (≥160 μg/ml), olanexidine has been shown to denature proteins, which contributes to its bactericidal and cell-aggregating effects.[5][6]

Figure 1: Comparative Mechanism of Action

Quantitative Antimicrobial Activity

The antimicrobial efficacy of olanexidine and chlorhexidine can be quantitatively assessed by determining their Minimum Inhibitory Concentrations (MIC) and Minimum Bactericidal Concentrations (MBC).

Data Presentation

Microorganism	Antiseptic	MIC (µg/mL)	MBC (µg/mL)	Reference(s)
Escherichia coli ML-35p	Olanexidine	4.0	13.6 - 109	[7]
Escherichia coli ML-35p	Chlorhexidine	1.3	≤4.9 - 78.1	[7]
Staphylococcus aureus ATCC 29213	Olanexidine	0.63	109	[5]
Staphylococcus aureus ATCC 29213	Chlorhexidine	1.3	>1,250	[5]
MRSA and MRSP	Olanexidine	0.23	-	[1]
Pseudomonas aeruginosa	Chlorhexidine	16 - 32	-	[2]
Enterococcus faecalis	Chlorhexidine	4 - 16	-	[2]
Candida albicans	Chlorhexidine	1 - 16	-	[2]

Note: The presented values are collated from various studies and experimental conditions may differ.

Spectrum of Activity

Both olanexidine and chlorhexidine demonstrate a broad spectrum of antimicrobial activity against Gram-positive and Gram-negative bacteria.[2][7] Olanexidine has shown potent bactericidal activity against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[3]

Experimental Protocols

The following are generalized protocols for key experiments used to evaluate and compare the antimicrobial activity of antiseptics like olanexidine and chlorhexidine.

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol is based on the broth microdilution method.

Figure 2: MIC and MBC Determination Workflow

Methodology:

• Preparation of Antiseptic Dilutions: A series of twofold dilutions of the antiseptic agent (olanexidine or chlorhexidine) are prepared in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.[8]

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a turbidity equivalent to a 0.5 McFarland standard (approximately 1 x 10^8 CFU/mL).[8][9] This is then diluted to achieve a final inoculum concentration of about 5 x 10^5 CFU/mL in each well.[8]

• Inoculation: Each well containing the antiseptic dilution is inoculated with the prepared bacterial suspension.[8] A growth control well (broth with inoculum, no antiseptic) and a sterility control well (broth only) are included.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.[9][10]

• MIC Determination: The MIC is recorded as the lowest concentration of the antiseptic that completely inhibits visible growth of the microorganism.[10]

• MBC Determination: To determine the MBC, a small aliquot from each well showing no visible growth is subcultured onto an appropriate agar medium.[10] The plates are then incubated at 37°C for 24 hours. The MBC is the lowest concentration of the antiseptic that results in no bacterial growth on the agar plate.[10]

Time-Kill Kinetic Assay

This assay provides information on the rate at which an antiseptic kills a microbial population.

Figure 3: Time-Kill Assay Experimental Workflow

Methodology:

• Inoculum Preparation: A standardized bacterial suspension is prepared in a suitable broth to a concentration of approximately 10^7 CFU/mL.[11]

• Exposure: The antiseptic at the desired concentration is added to the bacterial suspension.[11] A control tube with no antiseptic is also included.

• Sampling: At predetermined time intervals (e.g., 0, 0.5, 1, 2.5, 5, 10, 20, 30, 60, 90, and 120 minutes), an aliquot is removed from the test and control suspensions.[11]

• Neutralization: The antiseptic in the collected aliquot is immediately neutralized by adding it to a specific neutralizing broth to prevent further antimicrobial activity.

• Quantification: The neutralized sample is serially diluted and plated on an appropriate agar medium.[11]

• Incubation and Counting: The plates are incubated, and the resulting colonies are counted.

• Data Analysis: The number of viable bacteria (CFU/mL) at each time point is determined, and the log10 reduction in bacterial count compared to the initial count is calculated. A time-kill curve is then plotted to visualize the rate of killing.

Conclusion

Both olanexidine and chlorhexidine are effective broad-spectrum antiseptics with a primary mechanism of action involving the disruption of the bacterial cell membrane. Olanexidine may exhibit a more potent and rapid bactericidal effect, particularly against resistant bacterial strains, which could be attributed to its stronger membrane-disrupting activity and protein denaturation capabilities at higher concentrations. The choice between these two agents will depend on the specific application, the target microorganisms, and the desired speed and spectrum of antimicrobial activity. The provided experimental protocols offer a standardized framework for further comparative studies.

References

• 1. researchgate.net [researchgate.net]
• 2. europeanreview.org [europeanreview.org]
• 3. Propensity-matched analysis of the efficacy of olanexidine gluconate versus chlorhexidine-alcohol as an antiseptic agent in thoracic esophagectomy | springermedizin.de [springermedizin.de]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Assessment of antimicrobial activity [protocols.io]
• 10. asm.org [asm.org]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of Olanexidine and Povidone-Iodine in Surgical Antisepsis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Olanexidine (B125986) and povidone-iodine as surgical antiseptics, supported by experimental data from recent clinical studies.

Introduction

Surgical site infections (SSIs) are a significant cause of postoperative morbidity, contributing to increased healthcare costs and patient recovery time.[1] Effective preoperative skin antisepsis is a critical measure in the prevention of these infections.[2] For decades, povidone-iodine, an iodophor, has been a widely used antiseptic in surgical settings.[3][4] However, newer agents such as Olanexidine, a biguanide (B1667054) antiseptic, have emerged as potent alternatives.[5] This guide evaluates the comparative efficacy of Olanexidine and povidone-iodine, focusing on their mechanisms of action, bactericidal effects, and clinical outcomes in preventing SSIs.

Mechanism of Action

Olanexidine: Olanexidine gluconate, a monobiguanide compound, exerts its bactericidal effect by disrupting the integrity of the microbial cell membrane.[5][6] This leads to the leakage of intracellular components and ultimately, cell death.[6][7] At lower concentrations, it exhibits a bacteriostatic effect by inhibiting bacterial growth, while at higher concentrations, it is bactericidal.[5] Olanexidine has shown a strong affinity for the microbial cell membrane, allowing for rapid penetration and disruption.[5] It is effective against a broad spectrum of bacteria, including antibiotic-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[6][8]

Povidone-Iodine: Povidone-iodine is an iodophor, a complex of iodine and a solubilizing carrier, polyvinylpyrrolidone.[9] Its antimicrobial activity stems from the release of free iodine, which is a potent oxidizing agent.[10][11] The free iodine penetrates microbial cell walls and disrupts vital cellular mechanisms by denaturing proteins and enzymes involved in the respiratory chain, and also interacts with nucleotides and fatty acids in the cell membrane.[10][11][12] This broad-spectrum activity is effective against Gram-positive and Gram-negative bacteria, fungi, viruses, and some spores.[9][10]

Mechanisms of Action for Olanexidine and Povidone-Iodine.

Comparative Efficacy in Surgical Site Infection (SSI) Prevention

Multiple clinical trials have compared the efficacy of Olanexidine and povidone-iodine in preventing SSIs across various surgical procedures. The data from these studies are summarized below.

Gastrointestinal Surgery

Study	Antiseptic Groups	Overall SSI Rate	Superficial Incisional SSI Rate	Deep Incisional SSI Rate	Organ/Space SSI Rate	Adverse Skin Reactions
Umemura et al. (2023)[13]	1.5% Olanexidine vs. 10% Povidone-Iodine	12.8% vs. 18.0%	-	-	6.1% vs. 10.5%	-
Obara et al. (2020)[14]	1.5% Aqueous Olanexidine vs. 10% Aqueous Povidone-Iodine	7% vs. 13%	Significantly lower with Olanexidine	No significant difference	-	2% vs. 2%
Randomized Controlled Trial (RCT)[15]	Olanexidine Gluconate vs. Povidone-Iodine	10.8% vs. 13.0%	No significant difference	0.4% vs. 4.3%	No significant difference	-

*Statistically significant difference (p < 0.05)

Orthopaedic Surgery

Study	Antiseptic Groups	Overall SSI Rate	Superficial Incisional SSI Rate	Deep Incisional SSI Rate	Adverse Skin Reactions
Asukai et al. (2019)[8]	Olanexidine Gluconate vs. Povidone-Iodine	1.80% vs. 2.38%	1.08% vs. 2.01%	0.72% vs. 0.37%	2.16% vs. 0.73%*

*Statistically significant difference (p < 0.05)

In gastrointestinal surgeries, studies have shown that Olanexidine may be more effective than povidone-iodine in reducing the overall SSI rate, particularly superficial and deep incisional SSIs.[14][15][16] A multicentre randomized controlled trial found that 1.5% aqueous olanexidine significantly reduced the overall SSI rate compared to 10% aqueous povidone-iodine (7% vs 13%).[14] Another study in gastrointestinal surgery showed a significant reduction in deep incisional SSIs with olanexidine gluconate compared to povidone-iodine (0.4% vs 4.3%).[15] However, one trial found no significant difference in the overall SSI rate, though it did note a significant decrease in organ/space SSIs with Olanexidine.[13]

In the context of clean orthopaedic surgery, a retrospective study demonstrated that Olanexidine gluconate had a similar efficacy to povidone-iodine in preventing SSIs.[8] However, this study also reported a significantly higher rate of adverse skin reactions with Olanexidine.[8]

Experimental Protocols

The methodologies employed in the key comparative clinical trials are detailed below to provide a comprehensive understanding of the evidence base.

Representative Experimental Workflow for a Comparative Clinical Trial

A typical workflow for a randomized controlled trial comparing surgical antiseptics.

Study Design: Most of the pivotal studies were designed as multicentre, prospective, randomized, and blinded-endpoint clinical trials.[14][17][18]

Participant Selection:

• Inclusion Criteria: Typically, adult patients (e.g., ≥20 years old) scheduled for specific types of surgery (e.g., clean-contaminated gastrointestinal surgery, clean orthopaedic surgery) were included.[8][15][17]

• Exclusion Criteria: Common exclusion criteria included known allergies to the antiseptics being studied, existing infections at the surgical site, and participation in other clinical trials.

Randomization and Blinding:

• Patients were randomly assigned to receive either Olanexidine or povidone-iodine for preoperative skin preparation.[14][15]

• Randomization was often performed using a computer-generated block randomization method.[14]

• While the surgical team applying the antiseptic was aware of the treatment group, the patients and the assessors evaluating the primary outcome (SSI) were typically blinded to the treatment allocation.[14]

Intervention:

• Olanexidine Group: A 1.5% Olanexidine gluconate solution was applied to the surgical site.[13][14][15]

• Povidone-Iodine Group: A 10% povidone-iodine solution was applied to the surgical site.[13][14][15]

• The application procedure involved standardized techniques, and the antiseptic was allowed to dry for a specified period (e.g., 3 minutes) before the surgical incision.[14]

Outcome Measures:

• Primary Outcome: The primary endpoint was typically the rate of SSIs within 30 days after surgery.[8][15][17] SSIs were further classified as superficial incisional, deep incisional, and organ/space infections based on established criteria (e.g., from the Centers for Disease Control and Prevention).

• Secondary Outcomes: Secondary outcomes often included the incidence of adverse skin reactions (e.g., erythema, rash, pruritus) at the application site.[8][14]

Statistical Analysis:

• The incidence of SSIs and adverse events in the two groups were compared using appropriate statistical tests, such as the chi-squared test or Fisher's exact test.

• Risk ratios or odds ratios with 95% confidence intervals were calculated to estimate the treatment effect.[13][14]

• A p-value of less than 0.05 was generally considered to indicate statistical significance.

Conclusion

The available evidence suggests that Olanexidine is a highly effective antiseptic for the prevention of surgical site infections. In the context of gastrointestinal surgery, multiple studies indicate that Olanexidine may offer superior protection against SSIs compared to povidone-iodine, particularly for deep and superficial incisional infections.[14][15][16] In clean orthopaedic surgery, Olanexidine demonstrated comparable efficacy to povidone-iodine in preventing SSIs, although with a higher incidence of adverse skin reactions.[8]

For researchers and drug development professionals, Olanexidine represents a promising agent in the ongoing effort to reduce the burden of SSIs. Further research, including large-scale randomized controlled trials across a broader range of surgical specialties, will continue to refine our understanding of its clinical utility and optimal application. The choice of antiseptic should always be guided by the latest clinical evidence, patient-specific factors, and the type of surgical procedure being performed.

References

• 1. Does povidone-iodine application in surgical procedures help in the prevention of surgical site infections? An updated meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Antiseptic Efficacy of Povidone-Iodine in Reducing Early Surgical Site Infections in Orthopaedic Implant Surgeries [scirp.org]
• 3. Evaluation of the role of povidone‑iodine in the prevention of surgical site infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Povidone-iodine - Wikipedia [en.wikipedia.org]
• 5. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 6. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Olanexidine gluconate versus povidone-iodine for preventing surgical-site infection in orthopaedic surgery: A retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Povidone–iodine: use in hand disinfection, skin preparation and antiseptic irrigation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]
• 11. droracle.ai [droracle.ai]
• 12. What is the mechanism of Povidone-Iodine? [synapse.patsnap.com]
• 13. Comparison of olanexidine versus povidone-iodine as a preoperative antiseptic for reducing surgical site infection in both scheduled and emergency gastrointestinal surgeries: A single-center randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Aqueous olanexidine versus aqueous povidone-iodine for surgical skin antisepsis on the incidence of surgical site infections after clean-contaminated surgery: a multicentre, prospective, blinded-endpoint, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Randomized controlled trial of olanexidine gluconate and povidone iodine for surgical site infection after gastrointestinal surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Comparison of olanexidine versus povidone-iodine for preventing surgical site infection in gastrointestinal surgery: study protocol for a multicentre, single-blind, randomised controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. bmjopen.bmj.com [bmjopen.bmj.com]

Olanexidine in Focus: A Head-to-Head Comparison with Other Biguanide Antiseptics

For Immediate Release

In the landscape of antiseptic agents, biguanides have long been a cornerstone in infection control. This guide provides a comprehensive head-to-head comparison of Olanexidine (B125986), a newer monobiguanide, with other established biguanides such as chlorhexidine (B1668724), alexidine (B1196660), and polihexanide (B36736). This document is intended for researchers, scientists, and drug development professionals, offering an objective analysis supported by experimental data to inform future research and clinical applications.

Executive Summary

Olanexidine gluconate, a relatively recent addition to the biguanide (B1667054) class, demonstrates a potent and broad-spectrum bactericidal activity, comparable and in some instances superior to that of other commercial antiseptics like chlorhexidine and povidone-iodine.[1][2][3][4] Its mechanism of action, while sharing similarities with other biguanides, exhibits distinct characteristics that may contribute to its efficacy, particularly against resistant bacterial strains. This guide will delve into the comparative performance, mechanisms of action, and supporting experimental evidence for Olanexidine and its counterparts.

Mechanism of Action: A Common Target with Subtle Differences

Biguanides primarily exert their antimicrobial effect by disrupting the integrity of the microbial cell membrane.[5][6] This class of compounds is cationic, leading to a strong affinity for the negatively charged components of bacterial cell walls, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][2][3][7]

Olanexidine's Mechanism: Olanexidine binds to the bacterial cell membrane, leading to a cascade of events that culminates in cell death.[1][2] In vitro studies have elucidated a multi-step process:

• Surface Interaction: Olanexidine interacts with bacterial surface molecules like LPS and LTA.[1][2][3][7]

• Membrane Disruption: It disrupts the cell membrane, increasing its permeability.[1][2][3] This leads to the irreversible leakage of essential intracellular components.[1][2][3]

• Protein Denaturation: At higher concentrations (≥160 μg/ml), Olanexidine causes protein denaturation, leading to cell aggregation.[1][2][3]

This mechanism is noted to be slightly different from that of chlorhexidine.[1][2][3] Olanexidine has been suggested to have a stronger disruptive effect on the bacterial membrane compared to chlorhexidine.[7]

Chlorhexidine's Mechanism: Chlorhexidine, a bisbiguanide, also targets the bacterial cell membrane. Its positive charge facilitates binding to the negatively charged bacterial cell surface, causing disorganization of the membrane.[6] At lower concentrations, it is bacteriostatic, causing leakage of intracellular components like potassium and phosphorus. At higher concentrations, it is bactericidal, causing the cytoplasmic contents to coagulate and precipitate.[6]

General mechanism of action for biguanide antiseptics.

Comparative Bactericidal Efficacy

Quantitative data from various studies highlight the potent bactericidal activity of Olanexidine against a broad spectrum of bacteria, including antibiotic-resistant strains.

Organism Type	Olanexidine	Chlorhexidine	Povidone-Iodine	Reference
Gram-positive cocci (155 strains)	869 μg/ml	-	-	[1][2]
Gram-positive bacilli (29 strains)	109 μg/ml	-	-	[1][2]
Gram-negative bacteria (136 strains)	434 μg/ml	-	-	[1][2]
Minimal Bactericidal Concentrations (MBCs) for 180-second exposure.

A study on cynomolgus monkeys demonstrated that under non-blood-contaminated conditions, the bactericidal effects of 1-2% Olanexidine were comparable to 0.5% chlorhexidine and 10% povidone-iodine.[8][9] However, in the presence of blood, Olanexidine was significantly more effective than both chlorhexidine and povidone-iodine.[8][9]

Head-to-Head with Other Biguanides

Olanexidine vs. Chlorhexidine

Olanexidine has demonstrated a bactericidal activity spectrum comparable to chlorhexidine.[1][2] Notably, Olanexidine shows potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[1][2][7] A clinical trial protocol has been established to compare 1.5% aqueous Olanexidine with 1% alcoholic chlorhexidine for the prevention of intravenous catheter-related infections, suggesting a potential for Olanexidine to be a more effective agent against MRSA in this context.[10][11]

Alexidine vs. Chlorhexidine

Alexidine, another bisbiguanide, has shown comparable, and in some aspects, superior antimicrobial activity against Enterococcus faecalis when compared to chlorhexidine.[12] One study concluded that 2% alexidine has efficacy comparable to 2% chlorhexidine in eradicating E. faecalis at a 400 µm depth of dentin.[12] Another study found no significant difference in the number of bacteria adhering to dentinal surfaces between 1% alexidine and 2% chlorhexidine after 5 and 10 minutes of soaking.[13][14][15] Alexidine is noted to have a higher affinity for bacterial virulence factors compared to chlorhexidine.[12][13][14][15]

Polihexanide vs. Chlorhexidine

Polihexanide (polyhexamethylene biguanide or PHMB) has been shown to have comparable in vitro antimicrobial efficacy to chlorhexidine against canine isolates of Staphylococcus pseudintermedius, Pseudomonas aeruginosa, and Malassezia pachydermatis.[16] A systematic review of mouthwashes concluded that polihexanide is a viable alternative to chlorhexidine for reducing oral biofilm with potentially fewer side effects.[17][18][19][20]

Biguanide	Key Comparative Findings	References
Olanexidine	Comparable or superior bactericidal activity to chlorhexidine, especially against MRSA and VRE. Less affected by blood contamination.	[1][2][7][8][10]
Alexidine	Comparable or superior efficacy against E. faecalis compared to chlorhexidine. Higher affinity for bacterial virulence factors.	[12][13][14][15]
Polihexanide	Comparable in vitro antimicrobial efficacy to chlorhexidine. A viable alternative in mouthwashes with potentially fewer side effects.	[16][17][18][19]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols from the cited literature.

In Vitro Bactericidal Activity of Olanexidine

• Objective: To determine the minimal bactericidal concentrations (MBCs) of Olanexidine.

• Method: A microdilution method with a neutralizer was used.

• Bacterial Strains: 320 bacterial strains from culture collections and clinical isolates were tested.

• Exposure Times: 30, 60, and 180 seconds.

• Procedure:

  • Bacterial suspensions were prepared and standardized.

  • Serial dilutions of Olanexidine were prepared in microtiter plates.

  • Bacterial suspensions were added to the wells.

  • After the specified exposure times, a neutralizer was added to stop the antiseptic action.

  • Aliquots were plated on agar (B569324) plates to determine the number of surviving bacteria.

  • MBC was defined as the lowest concentration of the antiseptic that resulted in a ≥3-log10 reduction in the initial bacterial count.

• Reference: [1][2]

Workflow for determining Minimal Bactericidal Concentration.

Clinical Trial for Surgical Site Infection (SSI) Prevention

• Objective: To compare the efficacy of 1.5% aqueous Olanexidine with 10% aqueous povidone-iodine in preventing SSI after clean-contaminated surgery.

• Study Design: Multicentre, prospective, randomized, blinded-endpoint superiority trial.

• Participants: Patients aged 20 years or older undergoing elective clean-contaminated gastrointestinal and hepatobiliary pancreatic surgeries.

• Intervention:

  • Experimental Group: Surgical skin antisepsis with 1.5% aqueous Olanexidine.

  • Control Group: Surgical skin antisepsis with 10% aqueous povidone-iodine.

• Procedure:

  • Eligible patients were randomly assigned to either the Olanexidine or povidone-iodine group.

  • The assigned antiseptic was applied to the surgical site before the incision.

  • Patients were followed for 30 days post-surgery.

• Primary Endpoint: Occurrence of SSI within 30 days after surgery.

• Secondary Endpoints: Incidence of superficial incisional SSI, deep incisional SSI, organ/space SSI, and positive wound culture rates.

• Reference: [21][22]

Conclusion

Olanexidine emerges as a potent biguanide antiseptic with a robust bactericidal profile that is comparable, and in certain scenarios, superior to established agents like chlorhexidine. Its efficacy against clinically relevant antibiotic-resistant bacteria and its resilience in the presence of blood make it a promising candidate for a wide range of antiseptic applications, particularly in surgical settings. The nuanced differences in its mechanism of action compared to other biguanides warrant further investigation to fully elucidate its therapeutic advantages. The presented data and experimental protocols provide a solid foundation for researchers and drug development professionals to build upon in the ongoing effort to combat microbial infections.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 6. What is the mechanism of Chlorhexidine gluconate? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bmjopen.bmj.com [bmjopen.bmj.com]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of the Antibacterial Efficacy of Alexidine and Chlorhexidine Against Enterococcus Faecalis: An in Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 14. [PDF] Antimicrobial effect of alexidine and chlorhexidine against Enterococcus faecalis infection | Semantic Scholar [semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. In vitro comparison of the effectiveness of polihexanide and chlorhexidine against canine isolates of Staphylococcus pseudintermedius, Pseudomonas aeruginosa and Malassezia pachydermatis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. repositorio.usp.br [repositorio.usp.br]
• 18. scielo.br [scielo.br]
• 19. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 20. scielo.br [scielo.br]
• 21. keio.ac.jp [keio.ac.jp]
• 22. Aqueous olanexidine versus aqueous povidone-iodine for surgical skin antisepsis on the incidence of surgical site infections after clean-contaminated surgery: a multicentre, prospective, blinded-endpoint, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Olanexidine Hydrochloride Semihydrate: A Comparative Clinical Trial Analysis

Olanexidine (B125986), a novel biguanide (B1667054) antiseptic, has emerged as a promising agent for surgical site disinfection, demonstrating potent and broad-spectrum antimicrobial activity. While the hydrochloride semihydrate form is the base compound, clinical trials have predominantly utilized the aqueous solution of olanexidine gluconate. This guide provides a comprehensive comparison of olanexidine's performance against established antiseptics like povidone-iodine and chlorhexidine (B1668724) gluconate, supported by clinical trial data and in-vitro experimental findings.

Comparative Efficacy in Surgical Site Infection (SSI) Prevention

Clinical trials have consistently evaluated the efficacy of 1.5% aqueous olanexidine gluconate in preventing surgical site infections across various surgical procedures, often comparing it to standard antiseptics.

Olanexidine vs. Povidone-Iodine

A multicentre, prospective, randomized controlled trial involving 587 patients undergoing clean-contaminated surgery demonstrated a significantly lower incidence of SSI at 30 days in the olanexidine group (7%) compared to the povidone-iodine group (13%).[1][2] The adjusted risk ratio was 0.48, indicating a substantial reduction in infection risk with olanexidine.[1][2] Another randomized clinical trial in gastrointestinal surgeries showed a reduction in the 30-day overall SSI rate with 1.5% olanexidine (12.8%) compared to 10% povidone-iodine (18.0%), although this difference was not statistically significant.[3] However, a significant decrease in organ/space SSI was observed in the olanexidine group.[3] A retrospective study in gastrointestinal cancer surgery also reported a significantly lower SSI rate in the olanexidine group (2.7%) versus the povidone-iodine group (10.3%).[4]

Clinical Trial Outcome	1.5% Olanexidine Gluconate	10% Povidone-Iodine	Adjusted Risk Ratio (95% CI)	p-value	Reference
30-day SSI (Clean-Contaminated Surgery)	7% (19/294)	13% (39/293)	0.48 (90% CI: 0.30 to 0.74)	0.002	[1][2]
30-day Overall SSI (Gastrointestinal Surgery)	12.8% (38/298)	18.0% (53/298)	0.716 (0.495–1.057)	0.083	[3]
Organ/Space SSI (Gastrointestinal Surgery)	6.1% (18/298)	10.5% (31/298)	0.587 (0.336–0.992)	0.049	[3]
Overall SSI (Gastrointestinal Cancer Surgery)	2.7% (6/223)	10.3% (6/58)	Not Reported	0.02	[4]
Superficial Incisional SSI (Gastrointestinal Cancer Surgery)	2.2%	8.6%	Not Reported	0.0345	[4]

Olanexidine vs. Chlorhexidine Gluconate

Comparisons between olanexidine and chlorhexidine gluconate (CHG) have also been a subject of clinical investigation. A randomized superiority trial in clean-contaminated surgery found that 1.5% aqueous olanexidine did not significantly reduce the overall SSI rate compared to 1.0% alcohol-based chlorhexidine.[5] The 30-day SSI rate was 12.4% in the olanexidine group and 13.6% in the chlorhexidine-alcohol group.[5] A study protocol for a randomized controlled trial (the Apollo study) aims to compare the efficacy of 1.5% aqueous olanexidine gluconate with 1% alcoholic chlorhexidine for preventing intravenous catheter-related infections, highlighting the need for further research in this area.[6][7]

Clinical Trial Outcome	1.5% Olanexidine Gluconate	1.0% Chlorhexidine-Alcohol	Adjusted Risk Ratio (95% CI)	p-value	Reference
30-day SSI (Clean-Contaminated Surgery)	12.4% (43/347)	13.6% (47/345)	0.911 (0.625 to 1.327)	0.626	[5]

Safety Profile: Adverse Skin Reactions

The incidence of adverse skin reactions is a critical consideration for any topical antiseptic. In a study comparing olanexidine to povidone-iodine, the rate of adverse skin reactions was identical in both groups (2%).[2][8] However, another study noted that skin-related side effects were observed in 13.8% of patients in the olanexidine group, while no such complications were seen in the povidone-iodine group.[9] A retrospective study also indicated a higher rate of adverse skin reactions with olanexidine gluconate compared to povidone-iodine (2.16% vs. 0.73%).[9] Cases of allergic contact dermatitis to olanexidine have been reported.[9] When compared with chlorhexidine-alcohol, the overall adverse effects were comparable, occurring in 0.58% of the olanexidine group and 0.87% of the chlorhexidine-alcohol group.[5]

Comparison Group	Olanexidine Gluconate	Comparator	p-value	Reference
Povidone-Iodine	2%	2%	1.00	[2][8]
Povidone-Iodine	13.8%	0%	Not Reported	[9]
Povidone-Iodine	2.16%	0.73%	0.047	[9]
Chlorhexidine-Alcohol	0.58%	0.87%	Not Reported	[5]

In-Vitro Antimicrobial Efficacy

Olanexidine exhibits potent bactericidal activity against a wide range of pathogens, including antibiotic-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE).[10][11][12][13] In-vitro studies have determined the minimal bactericidal concentrations (MBCs) of olanexidine, demonstrating its effectiveness at relatively low concentrations.[10][11]

Bacterial Group (Number of Strains)	Estimated Bactericidal Concentration (180s exposure)	Reference
Gram-positive cocci (155)	869 µg/ml	[10][11]
Gram-positive bacilli (29)	109 µg/ml	[10][11]
Gram-negative bacteria (136)	434 µg/ml	[10][11]

An important characteristic of olanexidine is that its bactericidal effect is minimally affected by the presence of organic substances like blood, which is a notable advantage over povidone-iodine.[14][15]

Mechanism of Action

The bactericidal action of olanexidine involves a multi-step process targeting the bacterial cell membrane.[10][11] This mechanism differs slightly from that of chlorhexidine.[10][11]

Caption: Mechanism of Olanexidine's Bactericidal Action.

Experimental Protocols

Clinical Trial for SSI Prevention (Olanexidine vs. Povidone-Iodine)

A representative experimental protocol for a multicentre, prospective, randomized, blinded-endpoint superiority trial is as follows:[2]

Caption: Experimental Workflow for a Comparative SSI Clinical Trial.

In-Vitro Bactericidal Activity Assessment

The determination of Minimal Bactericidal Concentrations (MBCs) typically follows a microdilution method:[10][11]

• Bacterial Strains : A diverse panel of clinical and standard bacterial strains is prepared.

• Antiseptic Dilution : Serial dilutions of olanexidine gluconate are made in a microtiter plate.

• Inoculation : Each well is inoculated with a standardized suspension of a specific bacterial strain.

• Exposure : The bacteria are exposed to the antiseptic for defined periods (e.g., 30, 60, and 180 seconds).

• Neutralization : A neutralizer is added to stop the bactericidal action of olanexidine.

• Subculture : A sample from each well is subcultured onto agar (B569324) plates.

• Incubation : The plates are incubated to allow for bacterial growth.

• MBC Determination : The MBC is the lowest concentration of the antiseptic that results in a 99.9% reduction in the initial bacterial count.

Conclusion

Olanexidine demonstrates significant promise as a surgical antiseptic, with clinical evidence supporting its superiority over povidone-iodine in reducing surgical site infections in certain settings.[1][2] Its efficacy appears comparable to alcohol-based chlorhexidine, although further research is warranted, particularly concerning catheter-related infections.[5] The favorable safety profile and robust in-vitro activity against a broad spectrum of bacteria, including resistant strains, position olanexidine as a valuable addition to infection control protocols.[10][11][12] However, clinicians should remain vigilant for potential adverse skin reactions.[9] The unique mechanism of action and the retained efficacy in the presence of organic matter further underscore its clinical potential.[10][11][14][15]

References

• 1. Aqueous olanexidine versus aqueous povidone-iodine for surgical skin antisepsis on the incidence of surgical site infections after clean-contaminated surgery: a multicentre, prospective, blinded-endpoint, randomised controlled trial | Medicines Awareness Service [medicinesresources.nhs.uk]
• 2. Aqueous olanexidine versus aqueous povidone-iodine for surgical skin antisepsis on the incidence of surgical site infections after clean-contaminated surgery: a multicentre, prospective, blinded-endpoint, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of olanexidine versus povidone-iodine as a preoperative antiseptic for reducing surgical site infection in both scheduled and emergency gastrointestinal surgeries: A single-center randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical study of a new skin antiseptic olanexidine gluconate in gastrointestinal cancer surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bmjopen.bmj.com [bmjopen.bmj.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. microbiologyresearch.org [microbiologyresearch.org]
• 13. researchgate.net [researchgate.net]
• 14. Effects of olanexidine gluconate on preoperative skin preparation: an experimental study in cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Clinical application of skin antisepsis using aqueous olanexidine: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Olanexidine's Residual Antimicrobial Activity

Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the residual antimicrobial activity of Olanexidine (B125986), a newer monobiguanide antiseptic, against other commonly used agents such as Chlorhexidine (B1668724) Gluconate (CHG) and Povidone-Iodine (PVP-I). Residual activity, or substantivity, is the ability of an antiseptic to maintain its bactericidal or bacteriostatic effect for an extended period after application, which is critical for preventing surgical site infections (SSIs) and catheter-related bloodstream infections (CRBSIs).

Mechanism of Action: A Brief Overview

Olanexidine gluconate [1-(3,4-dichlorobenzyl)-5-octylbiguanide gluconate] exerts its potent bactericidal effect through a multi-step process targeting the bacterial cell structure.[1][2][3] Its primary mechanism involves the disruption of microbial cell membrane integrity, which leads to the irreversible leakage of essential intracellular components and subsequent cell death.[2][3][4]

Studies indicate that Olanexidine first interacts with negatively charged molecules on the bacterial surface, such as lipopolysaccharide (LPS) in Gram-negative bacteria and lipoteichoic acid (LTA) in Gram-positive bacteria.[1][2][3][5] Following this binding, it disrupts the cell membrane, enhances permeability, and at higher concentrations, can cause protein denaturation and cellular aggregation.[1][2][3] This mechanism is noted to be slightly different from that of chlorhexidine, another biguanide (B1667054) antiseptic.[2][3]

Fig. 1: Bactericidal mechanism of Olanexidine.

Comparative Performance Data

Olanexidine has demonstrated a broad spectrum of bactericidal activity, comparable or superior to commercial antiseptics like CHG and PVP-I, particularly against multidrug-resistant organisms such as Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant enterococci (VRE).[1][5][6] Its formulation is designed to provide both rapid and persistent efficacy.[1][7]

The following table summarizes the comparative efficacy and residual activity of these antiseptics based on available clinical and in vitro data.

Parameter	1.5% Olanexidine Gluconate (OLG)	0.5% - 4% Chlorhexidine Gluconate (CHG)	10% Povidone-Iodine (PVP-I)
Antimicrobial Spectrum	Broad-spectrum, with potent activity against Gram-positive (including MRSA, VRE) and Gram-negative bacteria.[1][5][6]	Broad-spectrum, but may have less activity against some resistant strains like MRSA.[1][6]	Broad-spectrum, covering bacteria, viruses, and fungi.[1]
Onset of Action	Rapid bactericidal action.[4]	Fast-acting, particularly in alcohol-based formulations.	Slower onset compared to OLG and CHG.
Residual Activity (Substantivity)	Exhibits strong and persistent antimicrobial activity.[8] A meta-analysis showed OLG significantly reduced overall SSIs compared to conventional antiseptics (7.8% vs. 11.1%).[9]	Known for excellent persistent and residual activity due to its ability to bind to the stratum corneum.[1][7][10] Activity is enhanced in alcohol formulations.[11]	Minimal residual activity as it is largely neutralized by organic matter (e.g., blood, proteins).
Clinical Efficacy (SSI Reduction)	A randomized trial showed a 30-day SSI rate of 12.4% vs. 13.6% for CHG-alcohol, a non-significant difference.[12][13] Another study found OLG significantly reduced organ/space SSIs compared to PVP-I.[8]	A combination of 2% CHG with 70% isopropyl alcohol is often considered a gold standard for preventing SSIs.[10]	Generally considered less effective than CHG in preventing SSIs, particularly in clean-contaminated surgeries.[12]
Effect of Organic Load	Retains high bactericidal activity in the presence of organic material like artificial sebum.[5]	Activity can be moderately reduced by the presence of organic matter.	Significantly inactivated by organic matter, which reduces its free iodine concentration.

Experimental Protocols for Assessing Residual Activity

The evaluation of an antiseptic's residual activity is commonly performed using in vivo or ex vivo models that simulate clinical conditions. The following is a generalized protocol based on methods described in the literature.[11][14][15][16]

Objective: To determine the persistent antimicrobial efficacy of a topical antiseptic on a skin model after application.

Models:

• In Vivo Model: Forearms of healthy human volunteers.[11][14]

• Ex Vivo Model: Excised skin, often from Yucatan micropigs, which is structurally similar to human skin.[10][16][17]

General Procedure:

• Site Preparation: Demarcate multiple test sites on the skin model (e.g., forearm or pig skin explant).

• Baseline Sampling: Before antiseptic application, sample the baseline microbial flora from a control site using a "cup scrub" or similar technique to establish a baseline count.

• Antiseptic Application: Apply the test antiseptic (e.g., 1.5% Olanexidine) and control antiseptics (e.g., 2% CHG, 10% PVP-I) to their respective sites according to a standardized procedure and allow them to dry completely.

• Time-Lapse: Wait for a predetermined period to assess residual activity (e.g., 30 minutes, 2 hours, 6 hours, 24 hours).

• Microbial Challenge: Inoculate all test and control sites with a standardized suspension of a challenge microorganism (e.g., Serratia marcescens, MRSA).

• Post-Challenge Sampling: After a brief, standardized contact time (e.g., 5 minutes), recover the surviving microorganisms from each site using a validated neutralization and sampling technique (e.g., cup scrub with a neutralizing broth).

• Quantification: Perform serial dilutions of the recovered samples and plate them on appropriate growth media. Incubate the plates and count the resulting colony-forming units (CFU).

• Data Analysis: Calculate the log₁₀ reduction in CFU for each antiseptic at each time point by comparing the CFU counts from the treated sites to the control sites. A higher log reduction indicates greater residual activity.

Fig. 2: Protocol for assessing antiseptic residual activity.

Conclusion

Olanexidine is a potent antiseptic with a broad spectrum of activity and a robust mechanism of action that disrupts bacterial cell membranes. The available evidence indicates that it possesses strong residual antimicrobial properties, which are critical for the prevention of healthcare-associated infections. While direct, time-point-specific comparisons of residual microbial log reduction are not consistently available across all studies, clinical outcome data, such as the reduction in surgical site infections, suggest its performance is comparable to, and in some cases potentially superior to, established antiseptics like CHG and PVP-I.[8][9] Its efficacy against resistant bacteria and its ability to retain activity in the presence of an organic load make it a significant agent in the field of infection control.[5][6] Further head-to-head studies focusing specifically on quantitative measurement of substantivity over extended periods will be valuable for fully elucidating its performance profile.

References

• 1. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. thcu.ac.jp [thcu.ac.jp]
• 12. researchgate.net [researchgate.net]
• 13. Efficacy of aqueous olanexidine compared with alcohol-based chlorhexidine for surgical skin antisepsis regarding the incidence of surgical-site infections in clean-contaminated surgery: a randomized superiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

A Comparative Analysis of the Safety and Toxicity Profiles of Olanexidine, Povidone-Iodine, and Chlorhexidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of an appropriate antiseptic agent is a critical decision in clinical practice, balancing potent antimicrobial efficacy with a favorable safety and toxicity profile to ensure optimal patient outcomes. This guide provides a comprehensive comparison of a newer antiseptic, Olanexidine, with two established agents, Povidone-Iodine and Chlorhexidine (B1668724). The following sections detail their mechanisms of action, in vitro cytotoxicity, skin irritation potential, and systemic toxicity, supported by experimental data and methodologies.

Mechanism of Action

The antimicrobial activity of these antiseptics stems from their distinct mechanisms of action, which also influence their potential for toxicity to host cells.

• Olanexidine Gluconate: As a biguanide (B1667054) antiseptic, Olanexidine's primary mechanism involves disrupting the integrity of microbial cell membranes. It binds to the negatively charged components of the bacterial cell surface, leading to membrane damage and leakage of intracellular contents, ultimately causing cell death.[1][2][3] At higher concentrations, it can also cause protein denaturation.[1][2]

• Povidone-Iodine: This iodophor releases free iodine, which is a potent oxidizing agent. The free iodine rapidly penetrates microorganisms and oxidizes key cellular components, including proteins, nucleotides, and fatty acids, leading to cell death.[2] Its broad-spectrum activity is attributed to this non-specific mode of action.[2][4][5]

• Chlorhexidine Gluconate: Similar to Olanexidine, Chlorhexidine is a biguanide that targets the cell membrane of microbes. Its cationic molecules are attracted to the negatively charged cell surface, increasing membrane permeability and causing the leakage of cytoplasmic components. At lower concentrations, it is bacteriostatic, while at higher concentrations, it is bactericidal.

In Vitro Cytotoxicity

Direct comparative in vitro cytotoxicity studies involving Olanexidine on human skin cells are limited in the public domain. However, extensive data is available for Povidone-Iodine and Chlorhexidine. The following tables summarize key findings from in vitro studies on human fibroblasts and keratinocytes, crucial cell types in wound healing.

Table 1: Comparative In Vitro Cytotoxicity on Human Fibroblasts

Antiseptic	Concentration	Cell Type	Exposure Time	Cytotoxicity Assay	Key Finding
Povidone-Iodine	0.1% - 3.2%	Human Dermal Fibroblasts	1 minute	MTT Assay	Significant reduction in cell viability at concentrations of 0.2% and higher.
1%	Human Fibroblasts	15 minutes	MTT Assay	Cytotoxic at therapeutic concentrations.
Chlorhexidine Gluconate	≥ 0.02%	Human Fibroblasts	1, 2, or 3 minutes	Cell Counting Kit-8	< 6% cell survival relative to controls.[6][7][8]
0.002%	Human Fibroblasts	1 minute	Cell Counting Kit-8	96.4% cell survival.[6][7][8]
0.002%	Human Fibroblasts	1 hour	N/A	Minimal cytotoxicity but almost complete suppression of cell division.[9]

Table 2: Comparative In Vitro Cytotoxicity on Human Keratinocytes

Antiseptic	Concentration	Cell Type	Exposure Time	Cytotoxicity Assay	Key Finding
Povidone-Iodine	Therapeutic Concentrations	Human Keratinocytes	15 minutes	MTT Assay	Cytotoxic.
Chlorhexidine Gluconate	0.05%	Human Keratinocytes	N/A	Wet Disk Assay	Uniformly toxic.
0.02% and 0.2%	Human Keratinocytes (HaCaT)	24 hours (repeated exposure)	N/A	Significant reduction in cell viability.[10]

Experimental Protocols

Cytotoxicity Assays

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT into purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells and is quantified by measuring the absorbance at a specific wavelength.

• Cell Counting Kit-8 (CCK-8) Assay: This is another colorimetric assay that utilizes a water-soluble tetrazolium salt (WST-8) to determine cell viability. WST-8 is reduced by cellular dehydrogenases to produce a yellow-colored formazan dye, which is soluble in the culture medium. The amount of formazan is directly proportional to the number of living cells.

• Wet Disk Assay: In this method, a sterile filter paper disk is saturated with the test agent and placed on a lawn of cultured cells. The extent of cell death around the disk (zone of inhibition) is measured to determine the cytotoxicity of the agent.

Skin Irritation and Sensitization

Olanexidine Gluconate: Clinical studies have compared the incidence of skin reactions with Olanexidine to other antiseptics.

• A retrospective study in orthopedic surgery found a significantly higher rate of adverse skin reactions with 1.5% Olanexidine gluconate (2.16%) compared to 10% povidone-iodine (0.73%).[11]

• Another study in colorectal surgery reported skin-related side effects in 13.8% of patients in the Olanexidine group, with no complications in the povidone-iodine group.[11]

• However, a multicenter randomized controlled trial in clean-contaminated surgery found no significant difference in adverse skin reactions between 1.5% aqueous Olanexidine (2%) and 10% aqueous povidone-iodine (2%).[12]

• Cases of allergic contact dermatitis to Olanexidine have been reported.[11][13]

Povidone-Iodine:

• Generally considered to have a low potential for skin irritation and sensitization.[14]

• In vivo studies in animals and humans have generally not shown significant cytotoxic effects on intact skin.[14]

• The sensitization rate is reported to be very low.[14]

Chlorhexidine Gluconate:

• Can cause skin irritation, and allergic reactions, although uncommon, can be severe.

• At cosmetic use concentrations, it is generally not irritating to the skin.

Systemic Toxicity

Systemic toxicity is a concern if antiseptics are absorbed through the skin, particularly in cases of large wounds or prolonged use.

Olanexidine Gluconate:

• A safety evaluation report from the Pharmaceuticals and Medical Devices Agency (PMDA) in Japan indicated that Olanexidine gluconate and Olanexidine hydrochloride have similar toxicity and pharmacokinetic profiles.

• Repeated-dose subcutaneous toxicity studies in rats have been conducted, and the safety of a 1.5% topical solution was demonstrated in clinical studies.

Povidone-Iodine:

• Absorption of iodine can occur, especially with repeated use on large wounds or mucous membranes, potentially affecting thyroid function.[4]

• In cases of use on large wounds, there are reports of kidney problems, high blood sodium, and metabolic acidosis.[4]

Chlorhexidine Gluconate:

• Systemic absorption is minimal through intact skin.

• Safety data sheets indicate that it can cause serious eye damage and is very toxic to aquatic life with long-lasting effects.[15]

Signaling Pathways and Experimental Workflows

While the general mechanisms of cytotoxicity involve membrane disruption and oxidative stress, specific signaling pathways leading to cell death are still under investigation. One study has suggested that Chlorhexidine may induce apoptosis in fibroblasts through endoplasmic reticulum (ER) stress.[13] However, detailed visual representations of these pathways are not yet well-established for these antiseptics.

The following diagrams illustrate a general experimental workflow for assessing antiseptic cytotoxicity and a simplified representation of a potential apoptosis pathway.

General workflow for in vitro cytotoxicity testing of antiseptics.

Simplified potential apoptosis pathway induced by antiseptic stress.

Conclusion

Olanexidine, Povidone-Iodine, and Chlorhexidine are all effective antiseptics with distinct safety and toxicity profiles.

• Olanexidine demonstrates potent bactericidal activity, including against resistant strains, and clinical data suggests a comparable or, in some studies, a higher incidence of skin reactions compared to povidone-iodine.[11][12] Its mechanism of action is focused on bacterial cell membrane disruption.[1][2][3] Further quantitative in vitro cytotoxicity data on human skin cells would be beneficial for a more direct comparison.

• Povidone-Iodine has a broad antimicrobial spectrum due to the non-specific oxidizing action of iodine.[2][4][5] While generally well-tolerated on intact skin, in vitro studies demonstrate cytotoxicity to fibroblasts and keratinocytes at therapeutic concentrations. Systemic absorption and potential effects on thyroid function are considerations with extensive use on compromised skin.[4]

• Chlorhexidine is a widely used biguanide with a good efficacy profile. However, in vitro studies consistently show significant cytotoxicity to skin cells at concentrations well below those used clinically.[6][7][8] It has the potential to cause skin irritation and, rarely, severe allergic reactions.

The choice of antiseptic should be guided by the specific clinical application, considering the required antimicrobial spectrum, the condition of the patient's skin, and the potential for local and systemic toxicity. For drug development professionals, these comparative data highlight the ongoing need for antiseptics with improved safety profiles that minimize host cell toxicity while maintaining high microbicidal efficacy.

References

• 1. scribd.com [scribd.com]
• 2. Bactericidal Effects and Mechanism of Action of Olanexidine Gluconate, a New Antiseptic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 4. Comparative study of in vitro cytotoxicity of povidone-iodine in solution, in ointment or in a liposomal formulation (Repithel) and selected antiseptics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytotoxicity evaluation of chlorhexidine gluconate on human fibroblasts, myoblasts, and osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Cytotoxic effect of sodium hypochlorite (Lavanox 0.08%) and chlorhexidine gluconate (Irrisept 0.05%) on human osteoblasts | springermedizin.de [springermedizin.de]
• 10. Cytotoxicity evaluation of chlorhexidine gluconate on human fibroblasts, myoblasts, and osteoblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. spectrumchemical.com [spectrumchemical.com]
• 12. researchgate.net [researchgate.net]
• 13. Cytotoxicity and sensitization of povidone-iodine and other frequently used anti-infective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chlorhexidine-induced apoptosis or necrosis in L929 fibroblasts: A role for endoplasmic reticulum stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. beautylabthestore.gr [beautylabthestore.gr]

Olanexidine in the Prevention of Catheter-Related Infections: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of olanexidine's performance against other common antiseptics in preventing catheter-related infections, supported by available experimental data.

Catheter-related bloodstream infections (CRBSIs) are a significant cause of morbidity and mortality in healthcare settings. The choice of antiseptic for skin disinfection prior to catheter insertion and during dressing changes is a critical factor in mitigating this risk. Olanexidine (B125986) gluconate, a relatively new biguanide (B1667054) antiseptic, has emerged as a potential alternative to established agents like chlorhexidine (B1668724) gluconate (CHG) and povidone-iodine (PVP-I). This guide synthesizes the current evidence to validate olanexidine's effectiveness.

Comparative Efficacy in Clinical Settings

While direct, large-scale clinical trial data specifically comparing olanexidine to other antiseptics for the prevention of CRBSIs is still emerging, several studies on surgical site infections (SSIs) provide valuable insights into its relative efficacy. The upcoming results of the Apollo study, a large-scale randomized controlled trial, are anticipated to provide more definitive evidence on this specific application.[1][2]

Olanexidine vs. Chlorhexidine Gluconate (CHG)

A multicentre randomized trial (the OEDO trial) comparing 1.5% aqueous olanexidine with 1.0% chlorhexidine-alcohol for surgical skin antisepsis in 700 patients undergoing clean-contaminated gastrointestinal and hepatobiliary-pancreatic surgeries found no statistically significant difference in the 30-day SSI rate. The rate was 12.4% in the olanexidine group and 13.6% in the chlorhexidine-alcohol group.[2]

A propensity-matched analysis in patients undergoing thoracic esophagectomy also showed no significant difference in the overall incidence of SSI between 1.5% olanexidine gluconate and 1.0% chlorhexidine-alcohol.[3]

Antiseptic	Concentration	Indication	Infection Rate	Study Population	Reference
Olanexidine Gluconate	1.5% (aqueous)	Surgical Site Infection	12.4%	347 patients in clean-contaminated surgery	[2]
Chlorhexidine-Alcohol	1.0%	Surgical Site Infection	13.6%	345 patients in clean-contaminated surgery	[2]
Olanexidine Gluconate	1.5%	Surgical Site Infection	12.0% (SSI without anastomotic leakage)	116 propensity-matched patients (thoracic esophagectomy)	[3]
Chlorhexidine-Alcohol	1.0%	Surgical Site Infection	20.1% (SSI without anastomotic leakage)	114 propensity-matched patients (thoracic esophagectomy)	[3]

Table 1: Comparison of Infection Rates in Clinical Trials Involving Olanexidine and Chlorhexidine-Alcohol for Surgical Site Infections.

Olanexidine vs. Povidone-Iodine (PVP-I)

In a multicentre, prospective, randomized controlled trial involving 587 patients undergoing clean-contaminated surgery, 1.5% aqueous olanexidine was associated with a significantly lower 30-day SSI rate of 7% compared to 13% in the 10% aqueous povidone-iodine group.[4] Another study on cardiovascular catheterization involving over 2000 patients found the efficacy and safety of 1.5% olanexidine to be equivalent to 10% povidone-iodine.

Antiseptic	Concentration	Indication	Infection Rate	Study Population	Reference
Olanexidine Gluconate	1.5% (aqueous)	Surgical Site Infection	7%	294 patients in clean-contaminated surgery	[4]
Povidone-Iodine	10% (aqueous)	Surgical Site Infection	13%	293 patients in clean-contaminated surgery	[4]

Table 2: Comparison of Infection Rates in a Clinical Trial of Olanexidine versus Povidone-Iodine for Surgical Site Infections.

In Vitro Efficacy Against Biofilms

A critical aspect of preventing catheter-related infections is the antiseptic's ability to prevent or eradicate biofilm formation on the catheter surface. While direct comparative studies on olanexidine's anti-biofilm activity on catheter materials are limited, a scoping review has indicated its efficacy against biofilms in in-vivo experiments on bacteria-infected mouse skin.[5] Olanexidine has demonstrated bactericidal activity against a broad spectrum of pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE), which are common culprits in CRBSIs and are known for their ability to form robust biofilms.[6][7]

In-vitro studies on chlorhexidine have shown its effectiveness in eradicating Staphylococcus epidermidis biofilms, a common colonizer of medical devices.[8][9]

Experimental Protocols

OEDO Trial: Olanexidine vs. Chlorhexidine-Alcohol for Surgical Site Infection

• Study Design: A multicentre, prospective, randomized, open-label, blinded-endpoint controlled trial.

• Participants: 700 patients undergoing clean-contaminated gastrointestinal and hepatobiliary-pancreatic surgeries.

• Intervention: Patients were randomly assigned to receive skin preparation with either 1.5% aqueous olanexidine or 1.0% chlorhexidine-alcohol.

• Primary Outcome: The primary endpoint was the rate of surgical site infection within 30 days of surgery.

• Analysis: The study aimed to evaluate the superiority of olanexidine over chlorhexidine-alcohol.[2]

Clinical Trial: Olanexidine vs. Povidone-Iodine for Surgical Site Infection

• Study Design: A multicentre, prospective, randomized, blinded-endpoint superiority trial.

• Participants: 587 patients undergoing elective clean-contaminated gastrointestinal and hepatobiliary pancreatic surgeries.

• Intervention: Patients were randomly assigned to surgical skin antisepsis with either 1.5% aqueous olanexidine or 10% aqueous povidone-iodine. The antiseptic was applied and allowed to dry for 3 minutes before the surgical incision.

• Primary Outcome: The primary outcome was the incidence of SSI within 30 days post-surgery.

• Analysis: The intention-to-treat population was assessed for the primary outcome.[4]

Visualizing Experimental Workflows and Signaling Pathways

References

• 1. bmjopen.bmj.com [bmjopen.bmj.com]
• 2. researchgate.net [researchgate.net]
• 3. Propensity-matched analysis of the efficacy of olanexidine gluconate versus chlorhexidine-alcohol as an antiseptic agent in thoracic esophagectomy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. keio.ac.jp [keio.ac.jp]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. What is Olanexidine Gluconate used for? [synapse.patsnap.com]
• 8. Chlorhexidine Antiseptic Irrigation Eradicates Staphylococcus epidermidis From Biofilm: An In Vitro Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chlorhexidine Antiseptic Irrigation Eradicates Staphylococcus epidermidis From Biofilm: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]

Olanexidine in Clinical Settings: A Cost-Effectiveness Analysis and Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Olanexidine (B125986), a novel biguanide (B1667054) antiseptic, demonstrates strong bactericidal activity and has emerged as a promising agent for surgical site infection (SSI) prevention. This guide provides a comprehensive cost-effectiveness analysis of olanexidine in clinical settings, comparing its performance with established alternatives such as chlorhexidine (B1668724) and povidone-iodine. While direct cost data for olanexidine remains proprietary, this analysis is based on its proven efficacy in reducing SSIs and the significant economic burden associated with treating these infections. This guide synthesizes data from multiple clinical trials to present a clear comparison of efficacy, outlines detailed experimental protocols for evaluation, and visualizes the antiseptic's mechanism of action.

Data Presentation: Comparative Efficacy in SSI Reduction

The following tables summarize quantitative data from key clinical trials, offering a clear comparison of olanexidine's performance against other antiseptics in preventing surgical site infections.

Table 1: Olanexidine vs. Povidone-Iodine in Gastrointestinal Surgery
Antiseptic Agent	Overall SSI Rate	Notes
1.5% Olanexidine Gluconate	7.8%	Reduced overall SSIs significantly compared to conventional antiseptics in a meta-analysis of nine studies involving 7,807 patients[1][2].
Conventional Antiseptics (including Povidone-Iodine)	11.1%	[1][2]

Table 2: Aqueous Olanexidine vs. Alcohol-Based Chlorhexidine in Clean-Contaminated Surgery
Antiseptic Agent	30-Day Overall SSI Rate	Notes
1.5% Aqueous Olanexidine	12.4%	A multicentre randomized trial with 700 patients found no significant difference in overall SSI rates between the two agents[3][4][5].
1.0% Alcohol-Based Chlorhexidine	13.6%	[3][4][5]

Table 3: Meta-Analysis of Antiseptics for SSI Prevention
Antiseptic Agent	Efficacy in Reducing SSI Risk	Notes
1.5% Olanexidine	Significantly decreased the risk of SSIs compared to aqueous iodine[6].	A network meta-analysis of 27 studies with 17,735 patients highlighted olanexidine and specific concentrations of chlorhexidine as most effective[6].
2.0-2.5% Chlorhexidine in Alcohol	Significantly decreased the risk of SSIs compared to aqueous iodine[6].	[6]

The Economic Burden of Surgical Site Infections

Surgical site infections represent a substantial financial strain on healthcare systems globally. The cost of treating a single SSI can vary dramatically, from under $400 for a superficial infection to over $30,000 for more severe cases involving organ or space infections. These costs encompass extended hospital stays, readmissions, additional surgeries, prolonged antibiotic courses, and increased nursing care. By effectively reducing the incidence of SSIs, the use of a more effective antiseptic like olanexidine has the potential to generate significant cost savings for healthcare institutions, even if the initial product cost is higher than traditional antiseptics.

Experimental Protocols

This section details the methodologies for key experiments cited in the cost-effectiveness analysis, providing a framework for researchers to design and evaluate antiseptic efficacy studies.

Protocol: Multicenter Randomized Controlled Trial for Surgical Skin Antisepsis

This protocol is based on the design of trials comparing olanexidine with other antiseptics[7][8].

Objective: To compare the efficacy of 1.5% aqueous olanexidine gluconate with 1.0% alcohol-based chlorhexidine in preventing SSIs in patients undergoing clean-contaminated gastrointestinal surgeries.

Study Design: A multicenter, open-label, randomized controlled trial.

Inclusion Criteria:

• Adult patients (aged 18 years or older).

• Scheduled for clean-contaminated gastrointestinal surgery.

• Willing and able to provide informed consent.

Exclusion Criteria:

• Known allergy to either antiseptic agent.

• Existing skin condition at the surgical site.

• Participation in another clinical trial that could interfere with the study outcomes.

Randomization: Patients are randomly assigned in a 1:1 ratio to receive either 1.5% aqueous olanexidine or 1.0% alcohol-based chlorhexidine for preoperative skin preparation.

Intervention:

• Olanexidine Group: The surgical site is prepared with a 1.5% aqueous olanexidine gluconate solution.

• Chlorhexidine Group: The surgical site is prepared with a 1.0% alcohol-based chlorhexidine solution.

• The antiseptic is applied according to the manufacturer's instructions and allowed to dry completely before the surgical incision.

Outcomes:

• Primary Outcome: Incidence of overall SSIs within 30 days post-surgery, as defined by the Centers for Disease Control and Prevention (CDC) criteria.

• Secondary Outcomes:

  • Incidence of superficial incisional, deep incisional, and organ/space SSIs.

  • Rate of adverse skin reactions at the application site.

  • Length of postoperative hospital stay.

  • Rate of hospital readmission due to SSI.

  • Additional medical costs associated with the treatment of SSIs.

Data Analysis: The incidence of SSIs and other outcomes are compared between the two groups using appropriate statistical methods, such as chi-squared tests or Fisher's exact tests for categorical variables and t-tests or Mann-Whitney U tests for continuous variables. A cost-effectiveness analysis can be performed by comparing the difference in costs between the two groups with the difference in their effectiveness in preventing SSIs.

Mandatory Visualizations

Mechanism of Action: Olanexidine's Antimicrobial Activity

The following diagram illustrates the proposed mechanism of action of olanexidine, highlighting its interaction with the bacterial cell membrane.

Caption: Olanexidine's interaction with the bacterial cell membrane.

Experimental Workflow: Cost-Effectiveness Analysis

This diagram outlines the logical workflow for conducting a cost-effectiveness analysis of olanexidine compared to other antiseptics.

Caption: Workflow for a cost-effectiveness analysis of surgical antiseptics.

References

• 1. Comparison between olanexidine gluconate and conventional antiseptics for surgical site infection in gastroenterological surgery: A meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of aqueous olanexidine compared with alcohol-based chlorhexidine for surgical skin antisepsis regarding the incidence of surgical-site infections in clean-contaminated surgery: a randomized superiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Chlorhexidine and olanexidine most effective for preventing SSIs in all types of surgical wounds: Lancet [medicaldialogues.in]
• 7. bmjopen.bmj.com [bmjopen.bmj.com]
• 8. researchgate.net [researchgate.net]

Meta-analysis of Olanexidine clinical studies for surgical site infection prevention

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of clinical studies on Olanexidine (B125986), an antiseptic agent, and its efficacy in preventing surgical site infections (SSIs). It offers an objective comparison with established alternatives such as povidone-iodine and chlorhexidine (B1668724), supported by quantitative data from multiple studies. Detailed experimental protocols and a summary of the mechanism of action are included to facilitate informed research and development decisions.

Comparative Efficacy in Preventing Surgical Site Infections

A growing body of evidence from meta-analyses and clinical trials has evaluated the efficacy of Olanexidine in preventing SSIs compared to traditional antiseptics. The data consistently suggests a favorable profile for Olanexidine, particularly in certain surgical settings.

A recent meta-analysis encompassing nine studies and a total of 7,807 patients undergoing gastroenterological surgery demonstrated a significant reduction in SSIs with the use of Olanexidine gluconate (OLG) compared to conventional antiseptics, which included povidone-iodine (PI) and chlorhexidine gluconate (CHG).[1][2] The overall SSI rate was 7.8% in the OLG group versus 11.1% in the conventional antiseptics group.[1][2] This analysis reported a statistically significant odds ratio (OR) of 0.65 (95% Confidence Interval [CI]: 0.53–0.81, p < 0.001) in favor of Olanexidine for overall SSIs.[1][2]

Similarly, for incisional SSIs (including both superficial and deep infections), Olanexidine showed a significant advantage, with an infection rate of 4.3% compared to 6.6% in the conventional group (OR: 0.63, 95% CI: 0.49–0.81, p < 0.001).[1][2]

A network meta-analysis that included 27 studies with 17,735 patients across various surgical classifications also highlighted the effectiveness of 1.5% Olanexidine.[3] This analysis found that only 2.0–2.5% chlorhexidine in alcohol and 1.5% Olanexidine significantly reduced the rate of SSIs when compared with aqueous iodine.[3] The relative risk (RR) for 1.5% Olanexidine compared to aqueous iodine was 0.49 (95% CI: 0.26–0.92).[3]

However, a multicenter randomized controlled trial comparing aqueous Olanexidine with alcohol-based chlorhexidine in 700 patients undergoing clean-contaminated gastrointestinal and hepatobiliary-pancreatic surgeries did not find a significant difference in the 30-day SSI rate. The SSI rate was 12.4% in the Olanexidine group and 13.6% in the chlorhexidine-alcohol group (adjusted risk ratio [aRR] 0.911, 95% CI: 0.625 to 1.327; P = 0.626).[4]

The following tables summarize the key quantitative data from these meta-analyses.

Table 1: Meta-Analysis of Olanexidine vs. Conventional Antiseptics in Gastroenterological Surgery

Outcome	Olanexidine Group (n=3491)	Conventional Antiseptics Group (n=4316)	Odds Ratio (95% CI)	p-value
Overall SSI	7.8%	11.1%	0.65 (0.53-0.81)	< 0.001
Incisional SSI	4.3%	6.6%	0.63 (0.49-0.81)	< 0.001

Source: Meta-analysis of nine studies.[1][2]

Table 2: Network Meta-Analysis of Various Antiseptics vs. Aqueous Iodine

Antiseptic	Relative Risk (95% CI) vs. Aqueous Iodine
1.5% Olanexidine	0.49 (0.26-0.92)
2.0-2.5% Chlorhexidine in Alcohol	0.75 (0.61-0.92)

Source: Network meta-analysis of 27 randomized controlled trials.[3]

Experimental Protocols: Surgical Skin Antisepsis

The application protocols for surgical skin antiseptics are crucial for their efficacy. The following are generalized methodologies derived from clinical trial protocols.

Olanexidine Gluconate (1.5%)

• Preparation: The surgical site is cleansed of any gross contamination.

• Application: 1.5% Olanexidine gluconate solution is applied to the surgical site.

• Coverage: The solution is applied in a manner to ensure complete coverage of the surgical field, extending to the periphery.

• Drying Time: The antiseptic is allowed to air dry completely before the application of surgical drapes and the initial incision.

Chlorhexidine Gluconate (2% in 70% Isopropyl Alcohol)

• Preparation: The surgical site is cleansed.

• Application: A sterile applicator saturated with 2% chlorhexidine gluconate in 70% isopropyl alcohol is used to apply the solution.

• Technique: The application typically starts at the incision site and moves outward in concentric circles.

• Drying Time: A minimum of three minutes of drying time is generally recommended, and the solution must be completely dry before using any electrocautery devices due to its flammability.[5]

Povidone-Iodine (10% Aqueous)

• Preparation: The surgical site is cleansed.

• Application: A 10% aqueous povidone-iodine solution is applied to the surgical area.

• Technique: The application often involves a scrub and paint technique.

• Drying Time: It is recommended to allow the povidone-iodine solution to dry for several minutes to maximize its bactericidal effect.[6] One study suggests a drying time of at least five minutes.[6]

Mechanism of Action of Olanexidine

Olanexidine is a biguanide (B1667054) antiseptic that exerts its bactericidal effects through the disruption of bacterial cell membranes. This mechanism is slightly different from that of chlorhexidine, another biguanide. Olanexidine interacts with negatively charged components of the bacterial cell surface, such as lipopolysaccharides in Gram-negative bacteria and lipoteichoic acid in Gram-positive bacteria. This interaction leads to increased membrane permeability, leakage of intracellular components, and ultimately, cell death. At higher concentrations, Olanexidine can also cause protein denaturation.

Visualizing the Research Process and Mechanism

To better understand the methodologies and biological processes discussed, the following diagrams have been generated using Graphviz.

Meta-Analysis Workflow Diagram

Olanexidine Mechanism of Action

References

• 1. Comparison between olanexidine gluconate and conventional antiseptics for surgical site infection in gastroenterological surgery: A meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Efficacy of different preoperative skin antiseptics on the incidence of surgical site infections: a systematic review, GRADE assessment, and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of aqueous olanexidine compared with alcohol-based chlorhexidine for surgical skin antisepsis regarding the incidence of surgical-site infections in clean-contaminated surgery: a randomized superiority trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Skin Preparation for the Prevention of Surgical Site Infection: Which Agent Is Best? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimal Timing of Preoperative Skin Preparation with Povidone-Iodine for Spine Surgery: A Prospective, Randomized Controlled Study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Disposal of Olanexidine Hydrochloride Semihydrate

For researchers and scientists engaged in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring both laboratory safety and environmental protection. Olanexidine Hydrochloride semihydrate, a potent antiseptic, requires meticulous disposal procedures due to its inherent hazardous properties, particularly its acute oral toxicity and high toxicity to aquatic ecosystems.[1][2] This guide provides essential, step-by-step information for the safe and compliant disposal of Olanexidine Hydrochloride semihydrate.

Hazard Profile and Safety Summary

Understanding the hazard profile of Olanexidine Hydrochloride semihydrate is the first step in its safe management. The compound is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1][2] The following table summarizes key safety information.

Hazard Classification	GHS Pictogram	Precautionary Statement Highlights
Acute toxicity, Oral (Category 4)[1]	GHS07: Exclamation mark	P264: Wash skin thoroughly after handling.[1][3] P270: Do not eat, drink or smoke when using this product.[1][3] P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1]
Acute aquatic toxicity (Category 1)[1]	GHS09: Environment	P273: Avoid release to the environment.[1][2] P391: Collect spillage.[1][2]
Chronic aquatic toxicity (Category 1)[1]	GHS09: Environment	P501: Dispose of contents/ container to an approved waste disposal plant.[1][2][3]

Step-by-Step Disposal Protocol

Adherence to a strict disposal protocol is mandatory to mitigate risks. The following steps provide a clear workflow for the disposal of Olanexidine Hydrochloride semihydrate waste.

1. Personal Protective Equipment (PPE): Before handling Olanexidine Hydrochloride semihydrate, ensure appropriate PPE is worn, including:

• Impervious gloves

• Safety glasses or goggles

• A lab coat

2. Waste Segregation:

• Solid Waste: All solid materials contaminated with Olanexidine Hydrochloride semihydrate, such as unused product, contaminated gloves, weighing papers, and paper towels, must be collected in a dedicated, clearly labeled hazardous waste container. The container should be sealed to prevent dust dispersion.

• Liquid Waste: Solutions containing Olanexidine Hydrochloride semihydrate should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

3. Preventing Environmental Release: Under no circumstances should Olanexidine Hydrochloride semihydrate or its solutions be disposed of down the drain.[2] Its high aquatic toxicity can have severe and long-lasting impacts on the environment.[1][2] All spills must be contained and collected immediately.[1][2]

4. Waste Container Management:

• Keep waste containers tightly closed when not in use.

• Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Label containers clearly with "Hazardous Waste," the chemical name "Olanexidine Hydrochloride semihydrate," and the associated hazards (e.g., "Toxic," "Environmental Hazard").

5. Final Disposal:

• The ultimate disposal of Olanexidine Hydrochloride semihydrate waste must be conducted through an approved waste disposal plant.[1][2][3]

• Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste. They will have established procedures and licensed contractors to handle the final disposal in compliance with all local, state, and federal regulations.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of Olanexidine Hydrochloride semihydrate in a laboratory setting.

Caption: Disposal workflow for Olanexidine Hydrochloride semihydrate.

By adhering to these procedures, researchers can ensure the safe handling and disposal of Olanexidine Hydrochloride semihydrate, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's specific safety and disposal guidelines.

References

• 1. Olanexidine Hydrochloride semihydrate;OPB-2045, OPB-2045G|218282-71-4|MSDS [dcchemicals.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]

Essential Safety and Logistics for Handling Olanexidine Hydrochloride Semihydrate

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides immediate, essential safety and logistical information for Olanexidine Hydrochloride semihydrate, a potent antibacterial agent.[1] The following procedural guidance is based on available safety data sheets and general best practices for handling hazardous chemicals.

Hazard Identification and Safety Data Summary

Olanexidine Hydrochloride semihydrate is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[2] One safety data sheet indicates it may cause serious eye damage.[3] Due to conflicting information across different suppliers, with one source stating it is not a hazardous substance, it is prudent to adopt a cautious approach and handle the compound as potentially hazardous.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	Exclamation Mark	Warning	H302: Harmful if swallowed.[2]
Serious Eye Damage (Category 1)	Corrosion	Danger	H318: Causes serious eye damage.[3]
Acute Aquatic Toxicity (Category 1)	Environment	Warning	H400: Very toxic to aquatic life.[2][3]
Chronic Aquatic Toxicity (Category 1)	Environment	Warning	H410: Very toxic to aquatic life with long lasting effects.[2][3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Olanexidine Hydrochloride semihydrate. Based on its hazard profile, the following PPE is recommended to minimize exposure and ensure personal safety.[4]

PPE Category	Item	Specifications
Hand Protection	Gloves	Impervious gloves (e.g., nitrile or neoprene).
Eye Protection	Safety Glasses/Goggles	Safety glasses with side-shields or chemical safety goggles.[5]
Face Protection	Face Shield	Use a face shield in addition to goggles when there is a risk of splashing.
Body Protection	Lab Coat/Gown	A disposable gown made of polyethylene-coated polypropylene (B1209903) or a clean lab coat.[4]
Respiratory Protection	Dust Mask/Respirator	A dustproof gas mask or self-contained breathing apparatus may be necessary if handling large quantities or if dust is generated.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the key steps for safely handling Olanexidine Hydrochloride semihydrate from receipt to storage.

• Receiving and Inspection:

  • Upon receipt, inspect the container for any damage or leaks.

  • Wear appropriate PPE (gloves and safety glasses) during inspection.

  • Verify that the container is properly labeled.

• Storage:

  • Store in a tightly closed container in a dry, well-ventilated place.[6]

  • Keep away from incompatible materials.

  • Protect from light by storing in light-resistant containers.[6]

  • Store at room temperature in the original container.[6]

• Preparation for Use:

  • Work in a well-ventilated area, such as a chemical fume hood, especially when handling the powder form to avoid dust formation.[6]

  • Ensure an eyewash station and safety shower are readily accessible.[2]

  • Don the required PPE before handling the compound.

• Weighing and Solution Preparation:

  • Handle as a powder, taking care to avoid creating dust.

  • Use a dedicated, clean weighing area.

  • When preparing solutions, add the solid to the solvent slowly.

  • If the substance comes into contact with skin, rinse thoroughly with large amounts of water and remove contaminated clothing.[2][7]

  • In case of eye contact, immediately flush with large amounts of water, removing contact lenses if present, and seek medical attention.[2][7]

• Post-Handling:

  • Wash hands and any exposed skin thoroughly after handling.[2]

  • Clean the work area and any equipment used.

  • Properly remove and dispose of contaminated PPE.

Disposal Plan

Proper disposal of Olanexidine Hydrochloride semihydrate and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • Collect waste material in a designated, labeled, and sealed container.

  • Do not mix with other waste streams unless compatible.

• Contaminated Materials:

  • Any materials used for cleaning spills (e.g., absorbent pads) and disposable PPE should be collected as hazardous waste.

• Disposal Procedure:

  • Dispose of the substance and its container at an approved waste disposal plant.[2][3]

  • Avoid release to the environment.[2][3] Collect any spillage.[2][3]

  • Follow all applicable federal, state, and local regulations for chemical waste disposal.[7]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Olanexidine Hydrochloride semihydrate.

Caption: Logical workflow for handling Olanexidine Hydrochloride semihydrate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Olanexidine Hydrochloride semihydrate;OPB-2045, OPB-2045G|218282-71-4|MSDS [dcchemicals.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 5. sds-api.gsmsds.com [sds-api.gsmsds.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]